Acetyl radical

• CAS: 3170-69-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Acetyl Radical: Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acetyl radical (CH₃CO•) is a pivotal short-lived intermediate in a multitude of chemical and biological processes, ranging from atmospheric chemistry and combustion to metabolic pathways and toxicology. Its high reactivity and transient nature make it a challenging species to study, yet understanding its fundamental structure and properties is critical for elucidating reaction mechanisms and developing novel therapeutic strategies. This guide provides a comprehensive technical overview of the acetyl radical, consolidating data on its molecular structure, spectroscopic signature, and chemical reactivity. It includes detailed experimental protocols for its generation and characterization and visualizes key reaction pathways and experimental workflows to facilitate a deeper understanding for researchers in chemistry and drug development.

Molecular Structure and Electronic Configuration

The acetyl radical is a non-linear, planar molecule with Cₛ symmetry. The central carbonyl carbon is sp² hybridized, leading to a trigonal planar geometry around it.[1] The unpaired electron gives the molecule a doublet multiplicity for its ground electronic state.[1]

Molecular Geometry

High-level computational studies, specifically using explicitly correlated coupled cluster theory (RCCSD(T)-F12), provide a precise picture of the radical's geometry. The key structural parameters are summarized in Table 1. The C-C-O bond angle of approximately 130° is characteristic of a σ-type radical, where the unpaired electron occupies an in-plane orbital.[2]

Table 1: Structural Parameters of the Acetyl Radical

Parameter	Bond/Angle	Value (Computational, RCCSD(T)-F12/AVTZ-F12)
Bond Length	C-C	1.506 Å
Bond Length	C=O	1.187 Å (Value from Acetyl Chloride for comparison)[3]
Bond Length	C-H	~1.105 Å (Value from Acetyl Chloride for comparison)[3]
Bond Angle	∠CCO	~130°[2]
Bond Angle	∠HCH	~108.6° (Value from Acetyl Chloride for comparison)[3]
Bond Angle	∠OCH	Not explicitly found
(Note: Where direct experimental or high-level computational data for the acetyl radical was unavailable, values from the closely related acetyl chloride molecule are provided for context.)

Electronic Structure and Spin Density

The acetyl radical is classified as a σ-radical. The unpaired electron is primarily localized in an in-plane, non-bonding sp-hybridized orbital on the carbonyl carbon atom.[2] This electronic configuration is crucial as it dictates the radical's reactivity, particularly its preference for abstraction and addition reactions at the carbonyl carbon. There is also significant spin density on the oxygen atom and the adjacent methyl carbon, which influences its interaction with other molecules.[2] The ground electronic state is of doublet multiplicity (²A').[1]

Physicochemical and Spectroscopic Properties

The reactivity and stability of the acetyl radical are quantified by its thermochemical properties, while its unique electronic and vibrational structure gives rise to a characteristic spectroscopic fingerprint.

Thermochemical Properties

Table 2: Key Thermochemical Data for the Acetyl Radical

Property	Value	Units	Method	Reference
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-15 to -9	kJ mol⁻¹	N/A	[4]
Ionization Energy	7.0	eV	DER	[5]
Electron Affinity	0.423 ± 0.037	eV	LPES	[5]
Internal Rotation Barrier (V₃)	143.7	cm⁻¹	RCCSD(T)-F12	[1]

Spectroscopic Characterization

Spectroscopic techniques are the primary means of identifying and characterizing the transient acetyl radical.

Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR (also known as ESR) is the definitive method for studying radical species. Studies have confirmed the σ-radical nature of the acetyl radical.[2] The analysis of the g-tensor and the hyperfine coupling tensors for the ¹³C-labeled carbonyl atom and the methyl protons provides direct insight into the distribution of the unpaired electron.[2]

Infrared (IR) Spectroscopy: The vibrational modes of the acetyl radical have been extensively characterized using matrix isolation techniques. The most intense IR absorption is the C=O stretching mode (ν₃), which is a key diagnostic peak.

Table 3: Selected Infrared Absorption Frequencies for Acetyl Radical

Vibrational Mode	CH₃CO (cm⁻¹) in solid p-H₂	CD₃CO (cm⁻¹) in solid p-H₂	Description	Reference
ν₁	2989.1	2244.0	CH₃ asymmetric stretch	[6]
ν₂	2915.6	N/A	CH₃ symmetric stretch	[6]
ν₃	1880.5	1866.1	C=O stretch	[6]
ν₅	1323.2	1046.7	CH₃ symmetric deformation	[6]
ν₇	836.6	723.8	C-C stretch	[6]
ν₈	468.1	N/A	CCO deformation	[6]

Electronic Spectroscopy: The acetyl radical has low-lying electronic transitions in the visible and ultraviolet regions. It undergoes photodissociation into a methyl radical (CH₃•) and carbon monoxide (CO) when irradiated with visible light.[1]

Key Reactions and Pathways

The acetyl radical participates in several critical reaction pathways, including unimolecular decomposition and bimolecular addition reactions.

Unimolecular Decomposition

One of the most important reactions of the acetyl radical is its decomposition to form a methyl radical and carbon monoxide. This process is significant in combustion and atmospheric chemistry. CH₃CO• → CH₃• + CO

Reaction with Oxygen

In an oxic environment, the acetyl radical reacts rapidly with molecular oxygen in a barrier-free addition reaction to form the highly oxidative acetylperoxyl radical (CH₃C(O)OO•). This is a key step in atmospheric oxidation mechanisms and has implications for water treatment technologies.[7] CH₃CO• + O₂ → CH₃C(O)OO•

Role in Acetone (B3395972) Formation

Computational studies have identified the barrierless addition of a methyl radical to an acetyl radical as an efficient gas-phase pathway for the formation of acetone.[1] This reaction is relevant to astrochemistry and the chemistry of the troposphere.

Caption: Barrierless formation of acetone from radical-radical recombination.

Experimental Protocols

The direct study of the acetyl radical requires specialized techniques to generate and detect this transient species.

Generation and Characterization by Matrix Isolation Spectroscopy

This method allows for the trapping and stabilization of highly reactive species at cryogenic temperatures for spectroscopic analysis.

Methodology:

• Sample Preparation: A gaseous mixture of a suitable precursor, such as acetyl chloride (CH₃COCl) or biacetyl, is prepared at a high dilution (typically 1:1000) in an inert matrix gas like argon or nitrogen.

• Deposition: The gas mixture is slowly deposited under high vacuum (<10⁻⁶ Torr) onto a spectroscopic window (e.g., KBr or CsI for IR) held at a cryogenic temperature (typically 4-20 K) by a closed-cycle helium cryostat.

• Initial Spectrum: A baseline spectrum (e.g., FTIR) of the precursor isolated in the matrix is recorded.

• In-situ Generation: The radical is generated directly within the matrix by photolysis of the precursor. A UV light source (e.g., a 248 nm KrF excimer laser or a mercury arc lamp) is used to irradiate the matrix, cleaving the C-Cl bond in acetyl chloride to form the acetyl radical.[6]

• Spectroscopic Analysis: Post-photolysis spectra are recorded. New absorption bands not present in the initial spectrum are assigned to the acetyl radical by comparing their frequencies and isotopic shifts (using deuterated precursors) with theoretical predictions from quantum chemical calculations.

• Annealing: The matrix may be warmed by a few Kelvin and then re-cooled. This annealing process can sometimes sharpen spectral features or promote further reactions, aiding in product identification.

Caption: Experimental workflow for matrix isolation spectroscopy of radicals.

Generation and Kinetic Studies by Flash Photolysis

Flash photolysis is a pump-probe technique used to study the kinetics of fast reactions involving transient species.

Methodology:

• Sample Preparation: A gas-phase sample containing a precursor (e.g., acetone or acetaldehyde) and a buffer gas (e.g., N₂ or SF₆) is introduced into a reaction cell at a controlled pressure and temperature.

• Pump Pulse: An intense, short pulse of light (the "pump") from a laser (e.g., an excimer laser at 248 nm or 266 nm) is fired into the cell. This pulse photolyzes the precursor, generating a near-instantaneous concentration of acetyl radicals.

• Probe Beam: A continuous or pulsed beam of light (the "probe") with a broad spectral range is passed through the cell, perpendicular to the pump beam.

• Time-Resolved Detection: The intensity of the probe beam is monitored by a detector (e.g., a CCD or photodiode array) coupled to a spectrograph. The absorption of the probe light by the newly formed acetyl radical is recorded as a function of time after the pump pulse.

• Kinetic Analysis: By monitoring the decay of the acetyl radical's absorption signal over time (from microseconds to milliseconds), its reaction kinetics can be determined. If another reactant is added to the cell, the rate constant for the reaction between it and the acetyl radical can be calculated from the change in the decay rate.

Relevance in Drug Development and Biological Systems

While highly reactive, acetyl radicals and their derivatives play a role in biological systems, often contributing to oxidative stress. They can be generated endogenously from the oxidation of aldehydes like acetaldehyde (B116499) (a metabolite of ethanol) or methylglyoxal. In the presence of oxygen, the resulting acetylperoxyl radicals are potent oxidants capable of damaging lipids, proteins, and DNA.

Understanding the chemistry of acetyl radicals is also relevant in pharmacology. For instance, the mechanism of action for the frontline tuberculosis drug isoniazid (B1672263) involves its metabolic activation to an isonicotinic acyl radical, which then acts as an inhibitor of essential bacterial enzymes. This highlights the potential for harnessing the specific reactivity of acyl radicals for therapeutic purposes. The development of molecules that can precisely generate or scavenge acetyl radicals under specific biological conditions represents an emerging area for therapeutic intervention in diseases linked to oxidative stress or for targeted drug action.

Caption: Logical overview of the primary reaction channels for the acetyl radical.

References

• 1. Theoretical spectroscopic study of acetyl (CH 3CO), vinoxy (CH 2CHO), and 1-methylvinoxy (CH 3COCH 2) radicals. Barrierless formation processes of acetone in the gas phase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A-Band Absorption Spectrum of the ClSO Radical: Electronic Structure of the Sulfinyl Group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. the C2v point group [cup.uni-muenchen.de]
• 7. researchgate.net [researchgate.net]

Formation of the Acetyl Radical from Acetaldehyde: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acetyl radical (CH₃ĊO) is a critical intermediate in various chemical and biological processes, including atmospheric chemistry, combustion, and metabolic pathways relevant to toxicology and disease. Understanding its formation from acetaldehyde (B116499) (CH₃CHO) is paramount for developing accurate kinetic models and for designing novel therapeutic strategies. This guide provides a comprehensive technical overview of the primary mechanisms of acetyl radical generation from acetaldehyde, including photodissociation, pyrolysis, and hydrogen abstraction. It details the experimental protocols used to study these processes and presents key quantitative data in a structured format for easy comparison.

Core Mechanisms of Acetyl Radical Formation

The formation of the acetyl radical from acetaldehyde predominantly occurs through three main pathways: photodissociation, thermal decomposition (pyrolysis), and hydrogen abstraction by other radical species.

Photodissociation

The absorption of ultraviolet light can induce the cleavage of the C-H bond in acetaldehyde, leading to the formation of an acetyl radical and a hydrogen atom.[1] The process can be summarized as follows:

CH₃CHO + hν → CH₃ĊO + H•

The photodissociation of acetaldehyde has been extensively studied, revealing complex dynamics.[1] At wavelengths around 308 nm, evidence suggests the existence of two distinct dissociation mechanisms. One is the conventional transition state mechanism, while the other is a "roaming" mechanism where a hydrogen atom orbits the acetyl fragment before abstraction.[2][3][4] The C-C bond fission is considered the predominant channel in acetaldehyde photodissociation at 318 nm.[1]

Pyrolysis

At elevated temperatures, acetaldehyde can undergo thermal decomposition to form radicals. This process, often described by the Rice-Herzfeld mechanism, involves an initiation step where the weakest bond breaks.[5][6][7] In the case of acetaldehyde, this is the C-C bond, leading to methyl and formyl radicals. However, the aldehydic C-H bond can also cleave to form the acetyl radical. The pyrolysis of acetaldehyde is a chain reaction involving initiation, propagation, and termination steps.[7][8]

Hydrogen Abstraction

The acetyl radical can be formed by the abstraction of the aldehydic hydrogen atom from acetaldehyde by another radical species (R•). This is a common pathway in radical-driven oxidation processes.

CH₃CHO + R• → CH₃ĊO + RH

Various radicals can act as the abstracting agent, including hydroxyl radicals (•OH), hydrogen atoms (H•)[9], and hydroperoxyl radicals (HO₂•).[10] The reaction with hydroxyl radicals is particularly important in atmospheric chemistry.

Quantitative Data

The formation and reactivity of the acetyl radical are governed by thermodynamic and kinetic parameters. The following tables summarize key quantitative data from the literature.

Table 1: Bond Dissociation Energies (BDE)

Bond in Acetaldehyde	BDE (kcal/mol)	BDE (kJ/mol)
CH₃CO-H	87[11]	364.252[11]
CH₃-CHO	~88.5	~370

Note: The C-H bond in the aldehyde group is significantly weaker than a typical alkane C-H bond due to the influence of the adjacent C=O bond.[12]

Table 2: Rate Constants for Hydrogen Abstraction from Acetaldehyde

Reactant Radical	Temperature (K)	Rate Constant (cm³ molecule⁻¹ s⁻¹)	Activation Energy (Ea) (kcal/mol)
H•	298-500	k = (2.23 ±0.39) x 10⁻¹¹ exp(-3300 ± 120 / 1.987T)[9]	3.3 ± 0.12[9]
O(³P)	298	(2.9 ± 0.4) x 10¹¹ (in cm³ mol⁻¹ s⁻¹)[13]	3.9 ± 0.5 (estimated)[13]
•OH	298	~1.5 x 10⁻¹¹	Negative
HO₂•	600-1000	~1.71-2.60 times the values by Baulch et al.[10]	12.0 - 21.7[10]

Experimental Protocols

The study of the acetyl radical, a transient species, requires specialized experimental techniques capable of high temporal resolution and sensitivity.

Electron Spin Resonance (ESR) Spectroscopy

ESR spectroscopy is a powerful technique for the direct detection and characterization of radical species, including the acetyl radical.[14][15][16]

Methodology:

• Radical Generation: The acetyl radical can be generated in situ by various methods. One common approach is the reaction of acetyl chloride with sodium atoms in a matrix at cryogenic temperatures (77 K) using a rotating cryostat.[14][15] Another method involves the γ-irradiation or UV photoionization of N-acetyl-proline in a glassy matrix at 77K.[17] In biological systems, acetaldehyde metabolism by enzymes like xanthine (B1682287) oxidase can produce acetyl radicals, which are then detected using spin-trapping agents.[18]

• Spin Trapping (for in-solution or in-vivo studies): Due to the short lifetime of the acetyl radical in solution, spin traps such as 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO) or α-(4-pyridyl 1-oxide)-N-t-butylnitrone (POBN) are used to form a more stable radical adduct.[18]

• ESR Measurement: The sample is placed in the resonant cavity of an ESR spectrometer. A magnetic field is swept while the sample is irradiated with a constant microwave frequency. The absorption of microwaves by the unpaired electron in the radical is detected and recorded as a spectrum.

• Data Analysis: The resulting ESR spectrum provides information about the g-tensor and hyperfine coupling constants, which are characteristic of the radical's electronic structure and environment.[14][15] For the acetyl radical, analysis of the hyperfine coupling to the methyl protons and ¹³C (in labeled samples) confirms its σ-type radical nature with the unpaired electron primarily located in an sp-hybridized orbital on the carbonyl carbon.[15]

Laser Flash Photolysis

Laser flash photolysis is a pump-probe technique used to study the kinetics of transient species generated by a short pulse of light.[19][20]

Methodology:

• Sample Preparation: A solution or gas-phase sample of acetaldehyde, often diluted in an inert solvent or gas, is placed in a cuvette or reaction cell.[9]

• Pump Pulse: The sample is irradiated with a short, intense laser pulse (the "pump" pulse) at a wavelength where acetaldehyde absorbs (e.g., 308 nm).[2][3] This initiates the photodissociation of acetaldehyde, generating acetyl radicals.

• Probe Pulse: A second, weaker light pulse (the "probe" pulse) from a monitoring lamp or laser is passed through the sample at a specific time delay after the pump pulse.

• Detection: The change in absorbance of the probe light is measured as a function of time using a fast detector like a photomultiplier tube connected to an oscilloscope. This allows for the monitoring of the formation and decay of the acetyl radical.

• Kinetic Analysis: By varying the time delay between the pump and probe pulses and by monitoring the absorbance at a wavelength specific to the acetyl radical, the rate constants for its formation and subsequent reactions can be determined.[9]

Computational Chemistry

Theoretical calculations, such as ab initio and Density Functional Theory (DFT) methods, are employed to complement experimental studies by providing insights into the reaction mechanisms, energetics, and spectroscopic properties of the acetyl radical.[1][21]

Methodology:

• Model System Definition: The geometry of acetaldehyde and the acetyl radical are defined in a computational chemistry software package.

• Method and Basis Set Selection: An appropriate level of theory (e.g., B3LYP, CCSD(T)) and basis set (e.g., cc-pVTZ) are chosen based on the desired accuracy and computational cost.[1]

• Geometry Optimization and Frequency Calculation: The geometries of the reactants, transition states, and products are optimized to find the minimum energy structures. Frequency calculations are performed to confirm that the optimized structures are true minima or transition states and to obtain zero-point vibrational energies.

• Energy Profile Calculation: The energies of all species along the reaction coordinate are calculated to determine reaction enthalpies, activation barriers, and bond dissociation energies.[1]

• Property Calculation: Other properties, such as vibrational frequencies for comparison with experimental spectroscopic data, can also be computed.

Visualizations

Reaction Pathways

Caption: Primary pathways for the formation of the acetyl radical from acetaldehyde.

Experimental Workflow: Laser Flash Photolysis

Caption: A simplified workflow for studying acetyl radical kinetics using laser flash photolysis.

Logical Relationship: Acetyl Radical Characterization

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Photodissociation of acetaldehyde as a second example of the roaming mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. houston.chem.cornell.edu [houston.chem.cornell.edu]
• 4. Photodissociation of acetaldehyde as a second example of the roaming mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. Kinetics of Pyrolysis of acetaldehyde | PPTX [slideshare.net]
• 8. The pyrolysis of acetaldehyde follows this mechanism: \mathrm{CH_3CHO} \.. [askfilo.com]
• 9. pubs.aip.org [pubs.aip.org]
• 10. scispace.com [scispace.com]
• 11. echemi.com [echemi.com]
• 12. researchgate.net [researchgate.net]
• 13. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 14. E.s.r studies of the acetyl and benzoyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 15. E.s.r studies of the acetyl and benzoyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 16. Electron spin resonance spectrum of the acetyl radical - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. Radicals Formed in N-Acetyl-Proline by Electron Attachment: ESR Spectroscopy and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabolism of acetaldehyde to methyl and acetyl radicals: in vitro and in vivo electron paramagnetic resonance spin-trapping studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Flash photolysis - Wikipedia [en.wikipedia.org]
• 20. Laser flash photolysis – Ultrafast and Microspectroscopy Laboratories [uml.chemistry.unimelb.edu.au]
• 21. Reactions of Acetyl Radical with Acetylene - A Computational Study -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]

The Thermodynamic Stability of the Acetyl Radical: A Core Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acetyl radical (CH₃CO•) is a pivotal short-lived intermediate in a multitude of chemical and biological processes, including atmospheric chemistry, combustion, and metabolic pathways. Its thermodynamic stability is a critical parameter that governs the kinetics and feasibility of these reactions. This technical guide provides a comprehensive overview of the thermodynamic stability of the acetyl radical, presenting key quantitative data, detailing the experimental and computational methodologies used for its determination, and illustrating its primary reaction pathways.

Thermodynamic Properties of the Acetyl Radical

The thermodynamic stability of a radical is primarily characterized by its heat of formation (ΔHf°) and the bond dissociation energies (BDEs) of its precursors and related molecules. A lower (more negative) heat of formation indicates greater stability. Similarly, a lower bond dissociation energy for a bond that breaks to form the radical suggests a more stable radical product.

Quantitative Thermodynamic Data

The following table summarizes the experimentally determined and computationally calculated thermodynamic properties of the acetyl radical.

Thermodynamic Parameter	Value	Method	Reference
Heat of Formation (ΔHf°)
ΔHf°₂₉₈(CH₃CO•)	-9.8 ± 1.8 kJ/mol	Threshold Photoelectron Photoion Coincidence (TPEPICO)	[1]
ΔHf°(CH₃CO•)	-0.28 ± 0.06 eV (~ -27 ± 6 kJ/mol)	Photoionization Mass Spectrometry	[2][3]
ΔHf°(CH₃CO•)	-12 ± 3 kJ/mol	Kinetic Methods	[4]
Bond Dissociation Energies (BDEs)
D₀(CH₃CO−H)	3.69 ± 0.06 eV (~ 356 ± 6 kJ/mol)	Calculated from Thermodynamic Cycles	[2][3]
D₀(CH₃−CO)	0.49 ± 0.03 eV (~ 47 ± 3 kJ/mol)	Photoionization Mass Spectrometry	[2][3]
D₀(CH₃CO−CH₃)	3.34 ± 0.06 eV (~ 322 ± 6 kJ/mol)	Photoionization Mass Spectrometry	[2][3]
D₀(CH₃CO−COCH₃)	2.84 ± 0.06 eV (~ 274 ± 6 kJ/mol)	Photoionization Mass Spectrometry	[2][3]

Experimental and Computational Methodologies

The determination of the thermodynamic properties of transient species like the acetyl radical requires sophisticated experimental and computational techniques.

Photoionization Mass Spectrometry (PIMS)

Photoionization mass spectrometry is a powerful technique for determining the bond dissociation energies of molecules.[2][3]

Experimental Protocol:

• Sample Introduction: The precursor molecule (e.g., acetone (B3395972) or biacetyl) is introduced into a high-vacuum chamber.

• Photoionization: The sample is irradiated with a tunable monochromatic vacuum ultraviolet (VUV) light source. The energy of the photons is precisely controlled.

• Ion Detection: As the photon energy is increased, it will eventually reach the threshold for ionization and fragmentation of the precursor molecule, producing the acetyl cation (CH₃CO⁺).

• Appearance Potential Measurement: The minimum energy required to form the fragment ion is known as the appearance potential. This is measured by monitoring the ion signal as a function of photon energy.

• Thermodynamic Calculation: The bond dissociation energy is then calculated using a thermodynamic cycle that incorporates the measured appearance potential and the known heats of formation of the other species in the reaction.

Threshold Photoelectron Photoion Coincidence (TPEPICO) Spectroscopy

TPEPICO is a refined photoionization technique that provides highly accurate thermochemical data by measuring the onset of dissociation at 0 K with high precision.[1]

Experimental Protocol:

• Sample Introduction and Ionization: A gaseous sample of the precursor molecule (e.g., butanedione) is introduced into the instrument and ionized by a tunable light source.

• Threshold Electron Detection: Only electrons with near-zero kinetic energy (threshold electrons) are detected. This is achieved using velocity focusing techniques.

• Coincidence Measurement: The threshold electrons are detected in coincidence with their corresponding photoions.

• Time-of-Flight Mass Spectrometry: The mass-to-charge ratio of the ions is determined using a time-of-flight (TOF) mass spectrometer.

• Data Analysis: By scanning the photon energy, the dissociation onset for the formation of the acetyl radical can be precisely determined. This, combined with the known heats of formation of the other products, allows for a very accurate calculation of the heat of formation of the acetyl radical.[1]

Computational Chemistry

Ab initio and density functional theory (DFT) calculations are invaluable for complementing experimental studies and for providing theoretical insights into the stability of radicals.[5][6][7]

Methodology:

• Geometry Optimization: The three-dimensional structure of the acetyl radical and related molecules is optimized to find the lowest energy conformation.

• Frequency Calculations: Vibrational frequencies are calculated to confirm that the optimized structure is a true minimum on the potential energy surface and to obtain zero-point vibrational energies and thermal corrections.

• Energy Calculations: High-level theoretical methods, such as G3 or CBS-4M, are used to calculate the electronic energies of the species involved in a reaction.[6]

• Thermochemical Calculations: The calculated electronic energies, combined with the thermal corrections, are used to determine the heats of formation and bond dissociation energies. Isodesmic reactions, which conserve the number and types of bonds, are often employed to improve the accuracy of the calculated values.[5]

Key Reaction Pathways of the Acetyl Radical

The acetyl radical is a key intermediate in various reaction mechanisms. Its formation and subsequent reactions are critical to understanding the overall chemical transformation.

Formation of the Acetyl Radical

The acetyl radical can be generated through several pathways, most notably via hydrogen abstraction from aldehydes or through the Norrish Type I cleavage of carbonyl compounds.[8][9]

Figure 1. Formation of the acetyl radical via hydrogen abstraction from acetaldehyde by an oxidative radical.

Figure 2. Formation of acetyl radicals from the photolysis of a diketone (Norrish Type I reaction).

Reactions of the Acetyl Radical

Under oxic conditions, the acetyl radical reacts rapidly with molecular oxygen to form the acetylperoxyl radical, a key species in atmospheric and combustion chemistry.[5][9]

Figure 3. Reaction of the acetyl radical with molecular oxygen to form the acetylperoxyl radical.

Conclusion

The thermodynamic stability of the acetyl radical is a well-characterized yet complex subject, with data derived from a combination of advanced experimental and computational methods. The heat of formation and bond dissociation energies presented in this guide provide a solid foundation for understanding and predicting the behavior of the acetyl radical in various chemical environments. The detailed experimental protocols and reaction pathway diagrams offer valuable insights for researchers and professionals in fields ranging from fundamental chemistry to drug development. A thorough understanding of the thermodynamic properties of this key intermediate is essential for the design of new synthetic routes, the development of more accurate atmospheric and combustion models, and the elucidation of biochemical mechanisms.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Acetyl radical [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. Homolytic bond dissociation energies associated with acyl radicals and electron demands of acyl groups - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Computational methods for investigating organic radical species - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Spectroscopic Characterization of the Acetyl Radical (CH₃CO)

For Researchers, Scientists, and Drug Development Professionals

The acetyl radical (CH₃CO) is a key intermediate in a multitude of chemical and biological processes, including atmospheric chemistry, combustion, and metabolic pathways. A thorough understanding of its structure, reactivity, and energetics is paramount for developing accurate kinetic models and designing novel therapeutic interventions. Spectroscopic characterization provides a powerful lens through which to probe the transient nature of this radical, offering detailed insights into its electronic and geometric structure. This guide synthesizes key spectroscopic data and experimental methodologies for the comprehensive characterization of the acetyl radical.

Electronic and Structural Properties

The acetyl radical is a σ-type radical, where the unpaired electron resides primarily in an sp-hybridized orbital on the carbonyl carbon atom.[1][2] This electronic configuration results in a bent molecular geometry with an RCO angle of approximately 130°.[1][2]

Spectroscopic Data

A variety of spectroscopic techniques have been employed to characterize the acetyl radical, each providing unique information about its properties. The quantitative data from these studies are summarized below for easy comparison.

Table 1: Electronic Spectroscopy Data for the Acetyl Radical

Spectroscopic Technique	Wavelength Range (nm)	Peak Absorption (nm)	Absorption Cross-Section (cm²/molecule)	Reference
Cavity Ring-Down Spectroscopy	490 - 660	~535	(1.1 ± 0.2) x 10⁻¹⁹ at 532 nm	[3]
UV Spectroscopy	200 - 280	217	(1.07 ± 0.11) x 10⁻¹⁷	[4]

Table 2: Vibrational Frequencies of the Acetyl Radical

Vibrational Mode	Experimental Frequency (cm⁻¹)	Computational Frequency (cm⁻¹)	Spectroscopic Technique	Reference
ν₆	1047 ± 3	-	Photoelectron Spectroscopy	[5][6]
ν₇	834 ± 2	-	Photoelectron Spectroscopy	[5][6]
ν₈	471 ± 1	468.1	Photoelectron Spectroscopy	[5][6]
C=O stretch	-	1886	Theoretical Calculation	[6]
CH₃ deformation	-	1331.0	Theoretical Calculation	[6]

Table 3: Other Key Spectroscopic and Thermochemical Data

Parameter	Value	Unit	Experimental Method	Reference
Electron Affinity	0.4352 ± 0.0012	eV	High-Resolution Photoelectron Spectroscopy	[5]
Heat of Formation (298 K)	-9.8 ± 1.8	kJ/mol	Threshold Photoelectron Photoion Coincidence
g-tensor (isotropic)	-	-	Electron Spin Resonance	[2]
gₓₓ	1.9952 ± 0.0005	-	Electron Spin Resonance	[7]
gᵧᵧ	2.0019 ± 0.0005	-	Electron Spin Resonance	[7]
gzz	2.0023 ± 0.0005	-	Electron Spin Resonance	[7]
Internal Rotation Barrier (V₃)	-	cm⁻¹	Theoretical Calculation	[8]
Ground State Splitting	2.997	cm⁻¹	Theoretical Calculation	[9][8]

Experimental Protocols

The generation and detection of the transient acetyl radical require specialized experimental techniques. Below are detailed methodologies for key experiments.

1. Generation of Acetyl Radicals

A common method for producing gas-phase acetyl radicals is through the photolysis of precursor molecules.[3][10]

• Pulsed Laser Photolysis:

  • Precursors: Acetone (B3395972) (CH₃C(O)CH₃), methyl ethyl ketone (MEK, CH₃C(O)CH₂CH₃), or biacetyl (CH₃C(O)C(O)CH₃) are suitable precursors.[3][11][12]

  • Photolysis Laser: A 248 nm pulsed excimer laser (e.g., KrF) is often used to dissociate the precursor molecule.[3][11] The photodissociation of acetone at this wavelength primarily yields a methyl radical and an acetyl radical.[10]

  • Reaction Chamber: The photolysis is carried out in a flow tube or reaction cell at a controlled temperature and pressure.

• Chemical Reactions:

  • Cl + CH₃C(O)H → CH₃C(O) + HCl: Chlorine atoms can be generated via pulsed laser photolysis or in a discharge flow tube to react with acetaldehyde.[3]

  • OH + CH₃C(O)H → CH₃CO + H₂O: Hydroxyl radicals can be produced from various sources, such as the photolysis of H₂O₂ or HNO₃, to react with acetaldehyde.[3]

  • RCOCl + Na → RĊO + NaCl: This reaction can be used to prepare acetyl radicals in a matrix at low temperatures (77 K) for techniques like ESR.[1][2]

2. Spectroscopic Detection Methods

• Cavity Ring-Down Spectroscopy (CRDS): This highly sensitive absorption technique is ideal for detecting weakly absorbing species like the acetyl radical in the gas phase.[3][4]

  • Principle: A laser pulse is injected into a high-finesse optical cavity containing the sample. The rate of decay of the light intensity leaking out of the cavity is measured. The presence of an absorbing species decreases the ring-down time.

  • Experimental Setup: A tunable pulsed laser is coupled to a reaction chamber fitted with highly reflective mirrors. A photodetector measures the decay of the transmitted light. The absorption spectrum is obtained by scanning the laser wavelength.

• Laser-Induced Fluorescence (LIF): LIF is a sensitive and selective technique for detecting radical species.

  • Principle: A tunable laser excites the radical from its ground electronic state to an excited state. The subsequent fluorescence emitted as the radical decays back to lower energy levels is detected.

  • Experimental Setup: A pulsed laser beam is directed through the reaction chamber. The resulting fluorescence is collected at a right angle to the laser beam using a photomultiplier tube, often with filters to reduce scattered light.

• High-Resolution Photoelectron Spectroscopy: This technique provides information about the electron affinity of the radical and the vibrational frequencies of both the anion and the neutral radical.[5]

  • Principle: A beam of acetyl anions (CH₃CO⁻) is irradiated with a laser, causing photodetachment of an electron. The kinetic energy of the ejected electrons is measured, providing information about the energy difference between the anion and neutral states.

  • Experimental Setup: Acetyl anions are generated in an ion source, mass-selected, and then interrogated by a laser. The photoelectrons are analyzed using a velocity-map imaging spectrometer or other electron energy analyzer.

• Electron Spin Resonance (ESR) Spectroscopy: ESR is used to study species with unpaired electrons, providing information about the electronic structure and environment of the radical.[1][2][7][13]

  • Principle: The sample is placed in a strong magnetic field and irradiated with microwave radiation. The absorption of microwaves by the unpaired electron spin is detected as the magnetic field is swept.

  • Experimental Setup: Acetyl radicals are often generated and trapped in an inert matrix at cryogenic temperatures (e.g., 77 K) to obtain well-resolved spectra.[1][2]

Visualizations

Experimental Workflow: Photolysis-CRDS

Workflow for acetyl radical detection using photolysis and CRDS.

Logical Relationship: Spectroscopic Data and Molecular Properties

Relationship between spectroscopic techniques and derived molecular properties.

References

• 1. E.s.r studies of the acetyl and benzoyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. E.s.r studies of the acetyl and benzoyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. Visible absorption spectrum of the CH3CO radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High Resolution Photoelectron Spectroscopy of the Acetyl Anion [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. Electron spin resonance spectrum of the acetyl radical - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. open-research-europe.ec.europa.eu [open-research-europe.ec.europa.eu]
• 9. Theoretical spectroscopic study of acetyl (CH 3CO), vinoxy (CH 2CHO), and 1-methylvinoxy (CH 3COCH 2) radicals. Barrierless formation processes of acetone in the gas phase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Photodissociation dynamics of acetone studied by time-resolved ion imaging and photofragment excitation spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Study of acetone photodissociation over the wavelength range 248-330 nm: evidence of a mechanism involving both the singlet and triplet excited states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Electron spin resonance spectrum of the acetyl radical - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Acetyl Radicals in the Atmosphere: A Comprehensive Technical Guide to Their Sources and Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acetyl radical (CH₃CO) is a pivotal short-lived intermediate in atmospheric chemistry. Its reactivity and subsequent transformations play a crucial role in the formation of significant secondary pollutants, including peroxyacetyl nitrate (B79036) (PAN), a key component of photochemical smog, and ozone. Understanding the sources of acetyl radicals is fundamental to accurately modeling tropospheric chemistry and developing effective air quality management strategies. This technical guide provides an in-depth analysis of the primary and secondary sources of acetyl radicals in the atmosphere, supported by quantitative data, detailed experimental methodologies, and visual representations of the core chemical pathways.

Primary Sources of Acetyl Radicals

The formation of acetyl radicals in the atmosphere is dominated by two principal pathways: the photolysis of ketones and the oxidation of acetaldehyde (B116499) by hydroxyl radicals.

Photolysis of Ketones

The absorption of solar radiation by ketones, particularly in the actinic region (λ > 300 nm), can lead to their dissociation and the formation of acetyl radicals.[1] Acetone (B3395972) and methyl ethyl ketone (MEK) are among the most abundant and well-studied ketones in the troposphere.[1][2]

The general mechanism for ketone photolysis involves the formation of an excited state, which can then dissociate into an acetyl radical and an alkyl radical:

R-C(O)-CH₃ + hν → [R-C(O)-CH₃]* → R• + •C(O)CH₃

• Acetone (R = CH₃): The photolysis of acetone is a significant source of acetyl radicals, especially in the upper troposphere.[1][2][3] The quantum yield for acetone photolysis is dependent on temperature and pressure.[1][2][4]

• Methyl Ethyl Ketone (MEK; R = C₂H₅): MEK photolysis also contributes to the atmospheric acetyl radical budget, producing both acetyl and propionyl radicals.[5][6][7][8] Studies have shown that the branching ratio for MEK photolysis favors the formation of the acetyl radical.[8]

Ketone	Wavelength (nm)	Quantum Yield (Φ)	Conditions	Reference
Acetone	279 - 313	Varies with pressure and temperature	Tropospheric conditions	[4]
Methyl Ethyl Ketone	254	0.77 (lower bound for total dissociation)	865 mbar	[8]
Methyl Ethyl Ketone	254	~0.7 (for CH₃CO formation)	865 mbar	[8]

Oxidation of Acetaldehyde by Hydroxyl Radicals

The reaction of acetaldehyde (CH₃CHO) with the hydroxyl radical (•OH), the primary atmospheric oxidant, is a major source of acetyl radicals.[9][10] This reaction proceeds predominantly via hydrogen abstraction from the aldehydic group.[9]

CH₃CHO + •OH → CH₃CO• + H₂O

This reaction is rapid and is considered the dominant loss process for acetaldehyde in the sunlit atmosphere.

Reactants	Rate Constant (k) (cm³ molecule⁻¹ s⁻¹)	Temperature (K)	Reference
CH₃CHO + •OH	1.67 x 10⁻¹¹	Room Temperature	[10]

Secondary and Indirect Sources

Besides the primary pathways, several other atmospheric processes contribute indirectly to the formation of acetyl radicals by producing their precursors (acetaldehyde and ketones).

Oxidation of Biogenic Volatile Organic Compounds (BVOCs)

The atmospheric oxidation of isoprene (B109036) and monoterpenes, emitted in large quantities by vegetation, can lead to the formation of acetaldehyde, acetone, and other precursors of acetyl radicals.[11][12][13][14][15] These reactions are complex, involving multiple steps and the formation of various intermediates. The oxidation of BVOCs by ozone (O₃), hydroxyl radicals (•OH), and nitrate radicals (NO₃) are all significant pathways.[11][12][14]

Biomass Burning

Biomass burning is a major source of a wide range of volatile organic compounds, including acetaldehyde and furanoids, which can be precursors to acetyl radicals.[16][17][18][19] The chemical processing of biomass burning plumes can lead to significant production of secondary pollutants, driven by radical chemistry.[18]

Thermal Decomposition of Peroxyacetyl Nitrate (PAN)

Peroxyacetyl nitrate (PAN) is a thermally unstable reservoir species that decomposes to release the peroxyacetyl radical (CH₃C(O)OO•) and nitrogen dioxide (NO₂).[20][21][22] The peroxyacetyl radical is in thermal equilibrium with the acetyl radical and molecular oxygen.

CH₃C(O)OONO₂ ⇌ CH₃C(O)OO• + NO₂ CH₃C(O)OO• ⇌ CH₃CO• + O₂

At higher temperatures, the decomposition of PAN becomes a significant source of peroxyacetyl radicals, and consequently, acetyl radicals.[21][23]

Compound	Decomposition Rate Constant (k₂₉₈) (s⁻¹)	Ea (kcal/mol)	Reference
PAN	3.0 x 10⁻⁴	26.9 ± 2.1	[23]

Experimental Methodologies

The detection and quantification of acetyl radicals and their precursors in the atmosphere and in laboratory studies rely on a variety of sophisticated analytical techniques.

Chemical Ionization Mass Spectrometry (CIMS)

CIMS is a versatile technique used for the sensitive detection of atmospheric trace gases. It has been successfully employed to measure acyl peroxy radicals, which are in equilibrium with acetyl radicals.[8]

Typical Experimental Workflow:

• Sample Introduction: Ambient air or gas from a reaction chamber is drawn into the CIMS instrument.

• Ionization: A specific reagent ion is used to selectively ionize the target analyte (e.g., acyl peroxy radical).

• Mass Analysis: The resulting ions are guided into a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer) to separate them based on their mass-to-charge ratio.

• Detection: The abundance of the specific ion corresponding to the analyte is measured, providing a quantitative measure of its concentration.

Transient Absorption Spectroscopy

This technique is used in laboratory studies to directly detect and monitor the concentration of short-lived radical species like the acetyl radical.[9]

Typical Experimental Protocol:

• Radical Generation: A pulse of light (e.g., from a laser) is used to photolyze a precursor molecule, generating the radical of interest.

• Probing: A second light beam with a broad spectral range is passed through the sample.

• Absorption Measurement: The absorption of the probe beam by the transient radical species is measured at specific wavelengths as a function of time.

• Kinetic Analysis: The decay of the absorption signal provides information about the reaction kinetics of the radical.

Signaling Pathways and Experimental Workflows

Acetyl Radical Formation Pathways

Caption: Major atmospheric sources of the acetyl radical.

Experimental Workflow for CIMS Detection of Acetyl Peroxy Radicals

Caption: Generalized workflow for CIMS detection.

Conclusion

The atmospheric budget of acetyl radicals is controlled by a complex interplay of photochemical and oxidative processes involving a variety of precursor compounds from both biogenic and anthropogenic sources. The photolysis of ketones and the oxidation of acetaldehyde by hydroxyl radicals are the most significant direct sources. However, indirect sources from the oxidation of biogenic VOCs and emissions from biomass burning are crucial for a complete understanding of acetyl radical chemistry on a regional and global scale. The continued development and application of advanced experimental techniques are vital for refining our quantitative understanding of these processes and improving the accuracy of atmospheric models. This knowledge is essential for predicting the formation of harmful secondary pollutants and for the development of effective air quality control strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. oceanrep.geomar.de [oceanrep.geomar.de]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Photolysis of methylethyl, diethyl and methylvinyl ketones and their role in the atmospheric HO budget - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 6. repository.library.noaa.gov [repository.library.noaa.gov]
• 7. researchgate.net [researchgate.net]
• 8. par.nsf.gov [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Nitrate radicals and biogenic volatile organic compounds: oxidation, mechanisms, and organic aerosol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ACP - Nitrate radicals and biogenic volatile organic compounds: oxidation, mechanisms, and organic aerosol [acp.copernicus.org]
• 13. bibliotekanauki.pl [bibliotekanauki.pl]
• 14. "Nitrate Radicals and Biogenic Volatile Organic Compounds: Oxidation, M" by Nga Lee Ng, Steven S. Brown et al. [uknowledge.uky.edu]
• 15. ACP - Observations of biogenic volatile organic compounds over a mixed temperate forest during the summer to autumn transition [acp.copernicus.org]
• 16. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Research Portal [researchdiscovery.drexel.edu]
• 19. pubs.acs.org [pubs.acs.org]
• 20. impacts.ucar.edu [impacts.ucar.edu]
• 21. Peroxyacetyl nitrate - Wikipedia [en.wikipedia.org]
• 22. ACP - Understanding summertime peroxyacetyl nitrate (PAN) formation and its relation to aerosol pollution: insights from high-resolution measurements and modeling [acp.copernicus.org]
• 23. tandfonline.com [tandfonline.com]

An In-depth Technical Guide on the Acetyl Radical: Electron Configuration and Spin State

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acetyl radical (CH₃CO•) is a key transient intermediate in a multitude of chemical and biological processes, including atmospheric chemistry, combustion, and cellular metabolism.[1] Its high reactivity stems from the presence of an unpaired electron, making it a subject of significant interest in fields ranging from physical chemistry to drug development. Understanding the fundamental properties of the acetyl radical, such as its electron configuration and spin state, is crucial for elucidating its role in complex reaction mechanisms and for designing strategies to modulate its activity. This technical guide provides a comprehensive overview of the acetyl radical, focusing on its electronic structure, spectroscopic characterization, and involvement in significant chemical pathways.

Electron Configuration and Spin State

The acetyl radical possesses a total of 17 valence electrons. Its ground electronic state is a doublet (spin multiplicity of 2S+1 = 2, where S = 1/2), arising from the single unpaired electron. The molecular geometry around the carbonyl carbon is trigonal planar, with the carbon atom exhibiting sp² hybridization.[2] The unpaired electron primarily resides in a σ-type, sp-hybridized orbital on the carbonyl carbon atom.[2] This localization of the unpaired electron contributes to the radical's characteristic reactivity.

Computational studies have explored both the ground and excited electronic states of the acetyl radical. In addition to the ground doublet state (²A'), low-lying excited doublet and quartet states exist.[3] The relative energies of these states are critical for understanding the photochemistry and reaction dynamics of the acetyl radical.

Molecular Structure and Spectroscopic Data

The precise determination of the acetyl radical's geometry has been a subject of both experimental and theoretical investigations. While experimental determination of the complete geometry of such a transient species is challenging, a combination of spectroscopic techniques and high-level quantum chemical calculations provides a consistent picture.

Table 1: Structural and Spectroscopic Data for the Acetyl Radical

Parameter	Experimental Value	Theoretical Value	Method
Bond Lengths (Å)
C-C	Not readily available	1.489	RCCSD(T)-F12/AVTZ-F12[3]
C=O	Not readily available	1.196	RCCSD(T)-F12/AVTZ-F12[3]
C-H (average)	Not readily available	1.090	RCCSD(T)-F12/AVTZ-F12[3]
Bond Angle (°)	~130	131.1	E.s.r. studies[4], RCCSD(T)-F12/AVTZ-F12[3]
Vibrational Frequencies (cm⁻¹)
ν₆ (CH₃ rock)	1047 ± 3	-	Photoelectron Spectroscopy
ν₇ (C-C stretch)	834 ± 2	-	Photoelectron Spectroscopy
ν₈ (CCO bend)	471 ± 1	-	Photoelectron Spectroscopy
Electron Affinity (eV)	0.423 ± 0.037	-	Laser Photoelectron Spectroscopy[5]

Experimental Protocols

Electron Spin Resonance (ESR) Spectroscopy

ESR spectroscopy is a powerful technique for the direct detection and characterization of radical species like the acetyl radical.

Methodology:

• Radical Generation: The acetyl radical can be generated in situ for ESR analysis. A common method involves the photolysis or radiolysis of a suitable precursor. For instance, the acetyl radical can be produced by the X-ray irradiation of single crystals of acetic acid at low temperatures (e.g., 77 K).[6] Another method involves the reaction of acetyl chloride with sodium atoms in a matrix at 77 K using a rotating cryostat.[4]

• Sample Preparation: The generated radicals are typically trapped in an inert matrix (e.g., solid argon or an aqueous glass) at cryogenic temperatures to prevent diffusion and reaction.[3][7] This allows for the acquisition of well-resolved ESR spectra.

• ESR Spectrometer Setup:

  • The sample is placed within a resonant cavity inside a strong magnetic field.

  • Microwave radiation of a fixed frequency (typically in the X-band, ~9.5 GHz) is applied to the sample.

  • The magnetic field is swept, and the absorption of microwave radiation by the unpaired electrons is detected.

• Data Analysis: The resulting ESR spectrum provides information about the g-factor and hyperfine coupling constants. The hyperfine splitting pattern, arising from the interaction of the unpaired electron with magnetic nuclei (e.g., ¹H and ¹³C), is characteristic of the radical's structure and electron distribution. For the acetyl radical, the spectrum is analyzed to determine the coupling constants of the methyl protons and the carbonyl carbon.[4]

Computational Chemistry

Quantum chemical calculations are indispensable for complementing experimental data and providing detailed insights into the structure, energetics, and properties of the acetyl radical.

Methodology:

• Software: A quantum chemistry software package such as Gaussian, ORCA, or MOLPRO is utilized.

• Method Selection:

  • Geometry Optimization: The initial molecular structure of the acetyl radical is built. A geometry optimization is then performed to find the minimum energy structure. Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP or M06-2X) and a sufficiently large basis set (e.g., 6-311+G(d,p)) is a common choice for initial optimizations of open-shell systems.[8] For higher accuracy, coupled-cluster methods such as CCSD(T) are employed.[3]

  • Frequency Calculation: Following a successful geometry optimization, a vibrational frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum. The calculated frequencies can be compared with experimental vibrational data.

• Input File: An input file is created that specifies the molecular geometry (in Z-matrix or Cartesian coordinates), the charge (0), the spin multiplicity (2 for a doublet), the chosen theoretical method, and the basis set.

• Execution and Analysis: The calculation is run, and the output file is analyzed to extract the optimized geometry (bond lengths and angles), vibrational frequencies, and other properties such as Mulliken charges and spin densities.

Signaling Pathways and Reaction Mechanisms

The acetyl radical is a key participant in several important reaction pathways.

Acetyl Radical Generation in Cigarette Smoke

In the gas phase of cigarette smoke, the acetyl radical is primarily formed through a series of reactions initiated by nitrogen oxides (NOx).

References

• 1. Unimolecular decomposition of acetyl peroxy radical: a potential source of tropospheric ketene - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Theoretical spectroscopic study of acetyl (CH 3CO), vinoxy (CH 2CHO), and 1-methylvinoxy (CH 3COCH 2) radicals. Barrierless formation processes of acetone in the gas phase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. E.s.r studies of the acetyl and benzoyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 5. Acetyl radical [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. Radicals Formed in N-Acetyl-Proline by Electron Attachment: ESR Spectroscopy and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

role of acetyl radical in combustion processes

An In-depth Technical Guide on the Role of the Acetyl Radical in Combustion Processes

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The acetyl radical (CH₃CO•) is a pivotal, short-lived intermediate in the combustion of a wide array of organic fuels. Arising primarily from the oxidation of acetaldehyde (B116499), its chemistry is a critical nexus influencing ignition delay, flame propagation, and the formation of key atmospheric pollutants. The reaction pathways of the acetyl radical, particularly its competition between unimolecular decomposition and bimolecular reactions with oxygen and nitrogen oxides, dictate significant outcomes in combustion environments. This guide provides a comprehensive technical overview of the formation, reaction kinetics, and experimental investigation of the acetyl radical, highlighting its direct and indirect roles in the formation of nitrogen oxides (NOx) and soot precursors.

Introduction to the Acetyl Radical

The acetyl radical, with the chemical formula C₂H₃O, is an acyl radical characterized by an unpaired electron on the carbonyl carbon.[1] It is not a resonance-stabilized radical, which contributes to its high reactivity and short lifetime in combustion systems. Despite its transient nature, its high concentration in the oxidation of oxygenated fuels and intermediates makes it a crucial species. Understanding its reaction network is essential for developing accurate kinetic models for a variety of applications, from internal combustion engines to atmospheric chemistry where it is a precursor to the air pollutant peroxyacetyl nitrate (B79036) (PAN).[2]

Formation Pathways of the Acetyl Radical

The predominant formation route for the acetyl radical in combustion is through the hydrogen abstraction from the aldehydic group of acetaldehyde (CH₃CHO). This reaction is readily facilitated by various radicals present in flames.

Primary Formation Reactions:

• H-Abstraction by Hydroxyl Radical (•OH): This is a major pathway due to the high reactivity and concentration of •OH radicals in flames. CH₃CHO + •OH → CH₃CO• + H₂O

• H-Abstraction by other radicals (H•, O•, CH₃•): Other abundant radicals also contribute to acetaldehyde conversion. CH₃CHO + R• → CH₃CO• + RH (where R• = H•, O•, CH₃•)

• Reaction with Nitrogen Dioxide (NO₂): In environments with significant NOx concentrations, such as in internal combustion engines or gas turbines, NO₂ can abstract the aldehydic hydrogen.[3] CH₃CHO + NO₂ → CH₃CO• + HNO₂

These formation pathways are visualized in the logical diagram below.

Figure 1: Primary formation pathways of the acetyl radical.

Key Reactions and Kinetic Data

Once formed, the acetyl radical undergoes several competing reactions that are highly dependent on temperature and pressure.

Unimolecular Decomposition

At the high temperatures typical of flames, the dominant reaction pathway for the acetyl radical is thermal decomposition into a methyl radical (CH₃•) and carbon monoxide (CO).[2][4] This reaction is a significant source of methyl radicals, which are fundamental to hydrocarbon combustion and soot formation chemistry.

CH₃CO• (+M) → CH₃• + CO (+M)

Reaction with Molecular Oxygen (O₂)

The reaction with O₂ is a critical pathway, especially at lower to intermediate temperatures. This reaction proceeds primarily via a chemically activated adduct, CH₃C(O)O₂•*, which can be stabilized or undergo further reaction.

• Formation of Acetylperoxy Radical: At higher pressures, the energized adduct is stabilized by collision with a third body (M), forming the acetylperoxy radical (CH₃C(O)O₂•).[2] CH₃CO• + O₂ ⇌ CH₃C(O)O₂•

• Formation of OH: At low pressures, the energized adduct can isomerize and decompose to produce OH radicals, providing a key chain-branching pathway.[2]

Reactions with Nitrogen Oxides (NOx)

The acetyl radical plays a direct and significant role in NOx chemistry. It reacts rapidly with both NO and NO₂.

• Reaction with NO: Forms an unstable intermediate, nitrosyl acetone (B3395972) (CH₃CONO).[5][6] CH₃CO• + NO → CH₃CONO

• Reaction with NO₂: This reaction is significantly faster than the reaction with NO and produces a methyl radical, carbon dioxide, and regenerates NO.[7][8] CH₃CO• + NO₂ → CH₃• + CO₂ + NO

The competition between these reactions influences the overall NOx cycle. In the presence of both O₂ and NO₂, the acetylperoxy radical can react with NO₂ to form peroxyacetyl nitrate (PAN), a major component of photochemical smog.

CH₃C(O)O₂• + NO₂ ⇌ CH₃C(O)O₂NO₂ (PAN)

The major reaction pathways are summarized in the diagram below.

Figure 2: Key consumption pathways for the acetyl radical in combustion.

Quantitative Kinetic Data

The following table summarizes key reaction rate coefficients for acetyl radical reactions. Note that rate coefficients are typically expressed in the Arrhenius form, k = A * Tⁿ * exp(-Ea / RT).

Reaction	A (cm³ molecule⁻¹ s⁻¹)	n	Ea (kJ/mol)	Temperature (K)	Reference(s)
CH₃CO• + NO₂ → CH₃• + CO₂ + NO	-	-	-	293 - 333	[7][8]
CH₃CO• + NO → CH₃CONO	-	-	-	293 - 333	[7][8]
CH₃CO• + O₃ → Products	1.50 x 10⁻¹¹	0	-2.5 ± 0.4	248 - 403	[9][10]
CH₃C(O)O₂• + CH₃C(O)O₂• → Products	1.3 x 10⁻¹¹	0	0	298	[11]
Ratio: k(CH₃CO+NO₂)/k(CH₃CO+NO)	~5	-	-	293 - 333	[7][8]

Role in Pollutant Formation

Nitrogen Oxides (NOx)

The acetyl radical is an important intermediate in the chemistry of NOx. As shown in Figure 2 and Table 1, its reaction with NO₂ is a key step that regenerates NO. Furthermore, the acetylperoxy radical (formed from CH₃CO• + O₂) is a crucial player in the chain reactions involving NOx. In urban atmospheres, it leads to the formation of PAN. In combustion, the acetylperoxy radical can accelerate the conversion of NO to NO₂, a key component of NOx emissions.[12] This cycle is particularly relevant in lean-burn and low-temperature combustion conditions.

Soot Formation (Indirect Role)

While there is no major known direct reaction of the acetyl radical leading to the formation of polycyclic aromatic hydrocarbons (PAHs), the precursors to soot, it plays a significant indirect role. The primary decomposition pathway of the acetyl radical at high temperatures yields the methyl radical (CH₃•).[2] The methyl radical is a cornerstone of "prompt" NOx formation chemistry, which occurs in the fuel-rich, early regions of a flame where soot inception also begins.[13][14]

The prompt NOx mechanism is initiated by hydrocarbon radicals, such as CH, which can be formed from methyl radical reactions. Furthermore, methyl radical addition and recombination reactions are key initial steps in the growth of small aliphatic molecules into the first aromatic rings, a critical and often rate-limiting step in soot formation.[15][16] Therefore, by being a major source of CH₃•, the acetyl radical contributes significantly to the pool of radicals responsible for initiating both prompt NOx and soot formation pathways.

Figure 3: Indirect role of the acetyl radical in soot and prompt NOx formation.

Experimental Protocols for Acetyl Radical Investigation

Studying the acetyl radical requires sophisticated techniques due to its high reactivity and low concentration.

Cavity Ring-Down Spectroscopy (CRDS)

Principle: CRDS is a highly sensitive absorption spectroscopy technique used for direct detection and quantification of CH₃CO•. It measures the decay rate of a light pulse trapped in a high-finesse optical cavity composed of two highly reflective mirrors. The presence of an absorbing species like the acetyl radical increases the rate of decay. The concentration of the radical is directly proportional to the change in the decay rate.[9][17]

Methodology:

• Radical Generation: Acetyl radicals are typically generated in situ within the optical cavity via pulsed laser photolysis of a stable precursor molecule (e.g., acetone, biacetyl) at a specific wavelength (e.g., 248 nm).[9]

• Probing: A tunable pulsed probe laser is directed into the cavity. The wavelength is scanned across an absorption feature of the acetyl radical (e.g., in the 490-660 nm range).[9]

• Detection: A fast photodetector (e.g., a photomultiplier tube) placed behind the second cavity mirror measures the exponential decay ("ring-down") of the light leaking from the cavity.

• Data Acquisition: A digitizer records the decay waveform. A computer fits this to an exponential function to extract the characteristic ring-down time (τ).

• Analysis: The absorption coefficient is calculated from the difference between the ring-down time with (τ) and without (τ₀) the absorber present. Kinetic measurements are performed by varying the delay between the photolysis and probe laser pulses or by monitoring the decay of the CRDS signal in the presence of a co-reactant.

Laser-Induced Fluorescence (LIF)

Principle: While not typically used to detect the acetyl radical directly, LIF is a powerful technique for monitoring the kinetics of its reactions by detecting specific products, most notably the OH radical from the CH₃CO• + O₂ reaction.[18]

Methodology:

• Radical Generation: Acetyl radicals are produced, often in a flow reactor, via photolysis or chemical reaction.

• Reaction: The radicals are allowed to react with a known concentration of a co-reactant (e.g., O₂).

• Excitation: A tunable pulsed laser beam is formed into a sheet and passed through the reaction zone. The laser is tuned to a specific electronic transition of the product of interest (e.g., the A²Σ⁺ ← X²Π (1,0) band of OH around 283 nm).[18]

• Fluorescence Collection: The resulting fluorescence, emitted at a longer wavelength, is collected at a 90-degree angle to the laser sheet using a lens system.

• Detection: The collected light is passed through a spectral filter to isolate the fluorescence signal from scattered laser light and is detected by an intensified CCD (ICCD) camera. The ICCD is gated to open for a short duration (~400 ns) after the laser pulse to further reject background light.[18]

• Analysis: The intensity of the fluorescence signal is proportional to the concentration of the detected species (e.g., OH). By varying the reaction time, the kinetics of the acetyl radical reaction can be inferred.

Figure 4: Generalized workflow for LIF detection of OH from acetyl radical reactions.

Conclusion

The acetyl radical, though a fleeting intermediate, is a central figure in the intricate drama of combustion. Its formation from common intermediates like acetaldehyde and its subsequent reactions dictate critical aspects of combustion efficiency and pollutant formation. The competitive balance between its high-temperature decomposition to methyl radicals and its lower-temperature reactions with O₂ and NOx species makes its chemistry complex and highly condition-dependent. Its decomposition provides a crucial link to the radical pool that drives the formation of both soot precursors and prompt NOx. A thorough understanding of the kinetics and reaction pathways detailed in this guide is indispensable for the accurate modeling of combustion processes and the development of strategies to mitigate harmful emissions.

References

• 1. Acetyl radical | C2H3O | CID 137849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reactions of acetyl radicals. Part 2.—Reaction of acetaldehyde with nitrogen dioxide in presence of nitric oxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reaction of acetyl radicals with nitric oxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reactions of acetyl radicals. Part 1.—Photolysis of acetone in presence of nitric oxide and of nitrogen dioxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 8. Reactions of acetyl radicals. Part 1.—Photolysis of acetone in presence of nitric oxide and of nitrogen dioxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Kinetic study of the reaction of the acetyl radical, CH3CO, with O3 using cavity ring-down spectroscopy | A-Train 2017 [espo.nasa.gov]
• 11. mdpi.com [mdpi.com]
• 12. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. What are the main NOx formation processes in combustion plant? | IFRF [ifrf.net]
• 14. What are the mechanisms for Prompt NOx formation during combustion? | IFRF [ifrf.net]
• 15. gekgasifier.pbworks.com [gekgasifier.pbworks.com]
• 16. researchgate.net [researchgate.net]
• 17. fhi.mpg.de [fhi.mpg.de]
• 18. OH-Planar Laser-Induced Fluorescence Measurements in Laminar Diffusion Flames of n-Heptane with Coflow Air Diluted by N2 and CO2 - PMC [pmc.ncbi.nlm.nih.gov]

Acetyl Radical Generation in Tobacco Smoke: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tobacco smoke is a complex aerosol containing a myriad of chemical compounds, including a significant concentration of free radicals.[1] Among these, the acetyl radical (•COCH₃) has been identified as a major carbon-centered radical species.[2][3] This technical guide provides an in-depth analysis of the generation of acetyl radicals in tobacco smoke, detailing the chemical precursors, formation mechanisms, and quantitative yields. It also outlines the key experimental protocols for the detection and quantification of these reactive species. The information presented is intended to support researchers in understanding the chemical processes that contribute to the toxicity of tobacco smoke and to aid in the development of potential intervention strategies.

Introduction

Free radicals in tobacco smoke are highly reactive species implicated in the pathogenesis of smoking-related diseases.[4][5] These radicals can induce oxidative stress and damage biological macromolecules such as DNA, proteins, and lipids.[1] While both gas-phase and particulate-phase smoke contain radicals, the gas phase is particularly rich in reactive, short-lived species.[6] The acetyl radical is a prominent example of such a species, and understanding its formation is crucial for a comprehensive toxicological assessment of tobacco smoke.

Precursors of Acetyl Radicals in Tobacco

The primary precursor to the acetyl radical in tobacco smoke is acetaldehyde (B116499) (CH₃CHO) .[2] Acetaldehyde is a major carbonyl compound found in high concentrations in cigarette smoke.[2] Its formation is largely attributed to the pyrolysis of tobacco constituents, particularly sugars.[7][8]

The Role of Sugars

Sugars, both naturally occurring and added as flavorants, can constitute up to 20% of the total weight of tobacco leaf.[7][9] During the combustion of a cigarette, these sugars undergo pyrolysis, leading to the formation of various harmful compounds, including acetaldehyde.[7][10] Studies have demonstrated a direct correlation between the sugar content of tobacco and the levels of acetaldehyde in the resulting smoke.[7] Common sugars found in tobacco that serve as precursors include glucose, fructose, and sucrose.[9]

Other Potential Precursors

While sugars are the main source, other tobacco components can also contribute to acetaldehyde formation. The pyrolysis of cellulose, a major structural component of tobacco, produces furfural (B47365) and methyl cyclopentenone, which can further break down.[11] Additionally, the thermal decomposition of various organic compounds present in the tobacco matrix can generate acetaldehyde.[12]

Mechanisms of Acetyl Radical Generation

The formation of acetyl radicals from acetaldehyde in tobacco smoke is a complex process involving a series of chemical reactions, primarily initiated by nitrogen oxides (NOx).[2][13]

NOx-Initiated Hydrogen Abstraction

A key proposed mechanism involves the abstraction of a hydrogen atom from acetaldehyde by nitrogen dioxide (NO₂).[2] Nitric oxide (NO) is present in high concentrations in tobacco smoke and is slowly oxidized to the more reactive NO₂.[6][13] The NO₂ then reacts with acetaldehyde to produce an acetyl radical and nitrous acid (HONO).[2]

Reaction: CH₃CHO + NO₂ → •COCH₃ + HONO[2]

Chain Reactions Involving Isoprene

The presence of other reactive molecules in tobacco smoke, such as isoprene, can significantly enhance the generation of acetyl radicals through chain reactions.[2] Isoprene, a major constituent of tobacco smoke, can react with NO/NO₂ to initiate a cascade of reactions that produce hydroxyl radicals (•OH).[2][14] These highly reactive hydroxyl radicals can then efficiently abstract a hydrogen atom from acetaldehyde, thereby propagating the formation of acetyl radicals.[2][14]

Simplified Reaction Scheme:

• NO/NO₂ + Isoprene → Intermediate Radicals

• Intermediate Radicals + O₂ → Peroxy Radicals

• Peroxy Radicals → •OH

• •OH + CH₃CHO → •COCH₃ + H₂O[2][15]

The following diagram illustrates the proposed signaling pathway for acetyl radical generation involving isoprene.

Figure 1: Simplified pathway of isoprene-mediated acetyl radical generation.

Quantitative Data on Acetyl Radical Yields

The amount of acetyl radicals generated in cigarette smoke can vary depending on the type of cigarette and the smoking conditions.[2] Several studies have quantified the yield of acetyl radicals, providing valuable data for comparative analysis.

Cigarette Type	Smoking Condition	Acetyl Radical Yield (nmol/cigarette)	Reference
Commercial (Marlboro)	Continuous Flow	10	[2]
Commercial (Marlboro)	FTC Puffing	~50	[2]
Research (3R4F)	Continuous Flow	~30	[2]
Research (3R4F)	FTC Puffing	50-84	[2]
Research (3R4F) with GF/F Filter	FTC Puffing	148	[2]
Blended Tobacco Research Cigarettes	FTC Puffing	168-245 (total acyl and alkylaminocarbonyl radicals)	[16]

FTC: Federal Trade Commission standard smoking conditions. GF/F: Glass fiber filter.

Experimental Protocols for Acetyl Radical Detection

The detection and quantification of highly reactive and short-lived species like the acetyl radical require specialized experimental techniques. The most common approach involves radical trapping followed by sophisticated analytical methods.[15]

Radical Trapping

Radical trapping is a technique used to convert highly reactive radicals into more stable molecules (adducts) that can be analyzed. For carbon-centered radicals like the acetyl radical, nitroxide-based spin traps are commonly employed.[3][16]

Key Reagent:

• 3-amino-2,2,5,5-tetramethyl-1-pyrrolidinyloxy (3AP): A nitroxide radical scavenger used to trap carbon-centered radicals.[2][15]

Procedure:

• A solid support (e.g., glass beads) is coated with the 3AP trapping agent.[2]

• Tobacco smoke is passed through the coated support, allowing the acetyl radicals to react with 3AP and form stable adducts.[2]

• The trapped adducts are then washed from the support using a solvent like methanol (B129727) for subsequent analysis.[2]

The following diagram outlines the experimental workflow for acetyl radical trapping and analysis.

Figure 2: General experimental workflow for acetyl radical analysis.

Analytical Techniques

Once the acetyl radical is trapped as a stable adduct, several analytical techniques can be used for its identification and quantification.

• High-Performance Liquid Chromatography (HPLC): Used to separate the trapped adduct from other components in the sample.[2][3] For enhanced sensitivity, the adducts can be derivatized with a fluorescent agent like naphthalene-2,3-dicarboxaldehyde (NDA) before HPLC analysis with fluorescence detection.[2]

• Mass Spectrometry (MS/MS and LC-MS): Provides definitive identification of the trapped acetyl radical adduct based on its mass-to-charge ratio and fragmentation pattern.[2][15] Liquid chromatography-mass spectrometry (LC-MS) combines the separation power of HPLC with the detection specificity of mass spectrometry.[2]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: Also known as Electron Spin Resonance (ESR), this is a highly specific technique for the direct detection and characterization of paramagnetic species, including free radicals.[1][17] Spin trapping with agents like N-tert-butyl-α-phenylnitrone (PBN) can be used to form more persistent radical adducts that are then detected by EPR.[18][19]

Conclusion

The generation of acetyl radicals is a significant aspect of the complex chemistry of tobacco smoke. Primarily formed from the pyrolysis of sugars into acetaldehyde, these radicals are subsequently generated through reactions initiated by nitrogen oxides and amplified by other smoke constituents like isoprene. The quantification of acetyl radicals in the range of 10 to over 200 nmol per cigarette underscores their abundance. Understanding the mechanisms of their formation and the experimental methods for their detection is critical for ongoing research into the health effects of tobacco smoke and for the development of strategies to mitigate its harm. The data and protocols presented in this guide offer a foundational resource for professionals in the fields of toxicology, chemistry, and drug development.

References

• 1. Tobacco Smoke: Involvement of Reactive Oxygen Species and Stable Free Radicals in Mechanisms of Oxidative Damage, Carcinogenesis and Synergistic Effects with Other Respirable Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Cigarette smoke radicals and the role of free radicals in chemical carcinogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Free-radical chemistry of cigarette smoke and its toxicological implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 8. researchgate.net [researchgate.net]
• 9. rivm.nl [rivm.nl]
• 10. Sugars in Tobacco Products: Toxicity Research and Implications for Tobacco Product Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. analytix.co.uk [analytix.co.uk]
• 12. Structure-dependent pyrolysis mechanisms of tobacco carbohydrates: from monosaccharides to polysaccharides under programmed and fast pyrolysis conditi ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07210G [pubs.rsc.org]
• 13. Electron-spin resonance study of mainstream and sidestream cigarette smoke: nature of the free radicals in gas-phase smoke and in cigarette tar - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. "ACETYL RADICAL IN TOBACCO SMOKE: DETECTION, QUANTIFICATION AND SIMULAT" by Na Hu [digitalcommons.mtu.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Electron spin resonance (ESR) study of cigarette smoke by use of spin trapping techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Theoretical Calculations of Acetyl Radical Geometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical calculations used to determine the geometry of the acetyl radical (CH₃CO•), a key intermediate in various chemical and biological processes. Understanding the precise geometric parameters of this radical is crucial for modeling its reactivity and designing molecules that interact with it. This document summarizes findings from high-level computational studies, details the methodologies employed, and presents a generalized workflow for such theoretical investigations.

Core Data Presentation: Acetyl Radical Geometry

The geometric parameters of the acetyl radical have been determined using sophisticated computational chemistry methods. The following table summarizes the key bond lengths and bond angles calculated at a high level of theory.

Geometric Parameter	Atom 1	Atom 2	Atom 3	Theoretical Method	Basis Set	Calculated Value
Bond Length	C1	C2	-	RCCSD(T)-F12	AVTZ	1.496 Å
C1	O	-	RCCSD(T)-F12	AVTZ	1.189 Å
C2	H'	-	RCCSD(T)-F12	AVTZ	1.093 Å
C2	H''	-	RCCSD(T)-F12	AVTZ	1.088 Å
Bond Angle	C2	C1	O	RCCSD(T)-F12	AVTZ	124.9°
H'	C2	C1	RCCSD(T)-F12	AVTZ	110.1°
H''	C2	C1	RCCSD(T)-F12	AVTZ	110.5°
H''	C2	H'''	RCCSD(T)-F12	AVTZ	108.4°

Note: H', H'', and H''' denote the three hydrogen atoms of the methyl group. The data presented is based on calculations from Blanca et al. (2021).

While other methods such as Density Functional Theory (DFT) with functionals like B3LYP and M06-2X, as well as Møller-Plesset perturbation theory (MP2), are commonly used for geometry optimizations of radical species, a comprehensive, directly comparable dataset of the acetyl radical's geometry using these methods was not explicitly reported in the reviewed literature. The RCCSD(T)-F12/AVTZ level of theory, however, is considered a gold standard for its high accuracy.

Experimental and Computational Protocols

The determination of the acetyl radical's geometry relies on sophisticated computational methods that solve the electronic Schrödinger equation. The following is a detailed description of the key methodologies cited in the literature.

High-Level Ab Initio Calculations: RCCSD(T)-F12/AVTZ

The highly accurate geometric parameters presented in the table were obtained using the explicitly correlated coupled-cluster method with single, double, and perturbative triple excitations (RCCSD(T)-F12).[1]

• Objective: To obtain a highly accurate equilibrium geometry of the acetyl radical in its ground electronic state.

• Methodology:

  • Initial Structure: An initial guess for the geometry of the acetyl radical is generated.

  • Wave Function: The electronic wave function is approximated using the coupled-cluster method. This method accounts for electron correlation, which is crucial for accurately describing chemical bonds.

    • Single and Double Excitations (CCSD): All single and double electronic excitations from the Hartree-Fock reference determinant are included.

    • Perturbative Triples (T): The effect of triple excitations is included perturbatively, which significantly improves the accuracy of the calculated energy and geometry.

    • Explicitly Correlated (F12): The F12 method introduces terms that explicitly depend on the interelectronic distance into the wave function. This dramatically improves the convergence of the calculation with respect to the size of the basis set.

  • Basis Set (AVTZ): The aug-cc-pVTZ (AVTZ) basis set is used. This is a large and flexible basis set that provides a good description of the electron distribution, including polarization and diffuse functions, which are important for describing the lone pair on the oxygen and the radical character.

  • Geometry Optimization: The geometry of the molecule is systematically varied to find the arrangement of atoms that corresponds to the minimum energy on the potential energy surface. This is typically done using gradient-based optimization algorithms.

  • Frequency Calculation: Once the optimized geometry is found, a frequency calculation is performed to confirm that it is a true minimum (i.e., has no imaginary frequencies).

Mandatory Visualizations

Logical Workflow for Theoretical Geometry Calculation

The following diagram illustrates the general workflow for the theoretical determination of a molecule's geometry, such as that of the acetyl radical.

General workflow for theoretical geometry optimization.

References

• 1. aanda.org [aanda.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Generation of Acetyl Radicals via Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the generation of acetyl radicals using visible-light photoredox catalysis. This powerful and versatile methodology allows for the formation of acetyl radicals under mild reaction conditions, enabling a wide range of synthetic transformations that are valuable in academic research and drug discovery.[1][2][3]

Introduction

Acetyl radicals are highly reactive, nucleophilic intermediates that serve as valuable building blocks in organic synthesis.[1][2] Traditional methods for their generation often require harsh conditions, such as high temperatures or UV irradiation, limiting their applicability.[1][2] The advent of visible-light photoredox catalysis has revolutionized this field by providing a mild and efficient alternative for generating acetyl radicals from a variety of readily available precursors.[1][2][4] This approach utilizes a photocatalyst that, upon absorption of visible light, initiates a single-electron transfer (SET) process to generate the desired radical species.[1][2][5]

This document outlines the key components of this methodology, including common acetyl radical precursors, various photocatalytic systems, and detailed experimental protocols for selected transformations.

Core Concepts and Mechanisms

The generation of acetyl radicals via photoredox catalysis can be achieved through several mechanistic pathways, primarily involving either oxidative or reductive quenching of an excited-state photocatalyst. A common strategy involves the generation of an acetyl radical from an appropriate precursor through processes like hydrogen atom transfer (HAT) or decarboxylation.[1]

A generalized photoredox catalytic cycle for the generation of an acetyl radical from an aldehyde precursor via a HAT process is depicted below.

Caption: Generalized photoredox cycle for acetyl radical generation.

Acetyl Radical Precursors

A variety of stable and readily accessible organic molecules can serve as precursors for acetyl radicals under photoredox conditions. The choice of precursor can influence the reaction conditions and the overall efficiency of the transformation.

Precursor	General Structure	Notes
Aldehydes	R-CHO	Abundant and versatile. Acetyl radical is generated via hydrogen atom transfer (HAT).[1][2]
α-Ketoacids	R-CO-COOH	Undergo efficient photocatalytic oxidative decarboxylation to form acetyl radicals.[1]
Carboxylic Acids	R-COOH	Can be converted to redox-active esters which then form acyl radicals upon reduction by a photocatalyst.[6]
Anhydrides	(R-CO)2O	Can be activated to generate acetyl radicals.[1]
Acyl Thioesters	R-CO-SR'	Serve as effective precursors for acetyl radicals.[1]
Acyl Chlorides	R-CO-Cl	Can be converted to the corresponding acetyl radical.[1]
Acyl Silanes	R-CO-SiR'3	Another class of precursors for photoredox-mediated acetyl radical generation.[1]

Experimental Protocols

The following are detailed protocols for the generation and subsequent reaction of acetyl radicals from different precursors.

Protocol 1: Generation of Acetyl Radical from an α-Ketoacid for Acylation

This protocol describes the generation of an acetyl radical from an α-ketoacid and its subsequent use in the acylation of a Michael acceptor.[1]

Materials:

• Aromatic or heteroaromatic α-ketoacid (1.0 equiv)

• Michael acceptor (e.g., α,β-unsaturated ester, ketone, amide) (1.2 equiv)

• Photocatalyst: [Ru(phen)3]Cl2 (1-2 mol%)

• Solvent: Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Inert gas supply (Nitrogen or Argon)

• Visible light source (e.g., Blue LED lamp, 450 nm)

Procedure:

• To a clean, dry reaction vessel, add the α-ketoacid, the Michael acceptor, and the photocatalyst.

• Add the solvent to the reaction vessel. The typical concentration is 0.1 M with respect to the limiting reagent.

• Degas the reaction mixture by bubbling with an inert gas for 15-20 minutes.

• Seal the reaction vessel and place it in front of the visible light source.

• Irradiate the reaction mixture at room temperature with constant stirring for the required time (typically 12-24 hours, monitor by TLC or LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired acylated product.

Quantitative Data:

α-Ketoacid	Michael Acceptor	Photocatalyst	Yield (%)
Phenylglyoxylic acid	Methyl acrylate	[Ru(phen)3]Cl2	75
2-Oxo-2-(thiophen-2-yl)acetic acid	N-Phenylmaleimide	[Ru(phen)3]Cl2	82
2-(4-Methoxyphenyl)-2-oxoacetic acid	Acrylonitrile	[Ru(phen)3]Cl2	68

Protocol 2: Generation of Acetyl Radical from an Aldehyde for Acylation of Heteroarenes (Minisci-type Reaction)

This protocol details the generation of an acetyl radical from an aldehyde and its application in the acylation of a heteroaromatic compound.[1][2]

Materials:

• Aldehyde (e.g., Benzaldehyde) (1.5 equiv)

• Heteroarene (e.g., Phenanthridine) (1.0 equiv)

• Photocatalyst: fac-[Ir(ppy)3] (1 mol%)

• Hydrogen Atom Transfer (HAT) reagent: tert-Butyl hydroperoxide (TBHP, 70 wt. % in H2O) (2.0 equiv)

• Solvent: Dichloroethane (DCE)

• Inert gas supply (Nitrogen or Argon)

• Visible light source (e.g., Blue LED lamp, 450 nm)

Procedure:

• In a reaction tube, dissolve the heteroarene and the photocatalyst in the solvent.

• Add the aldehyde to the solution.

• Add the HAT reagent to the reaction mixture.

• Degas the mixture with an inert gas for 10-15 minutes.

• Seal the tube and irradiate with the visible light source at room temperature with vigorous stirring for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, quench the reaction by adding a saturated aqueous solution of Na2S2O3.

• Extract the aqueous layer with an organic solvent (e.g., CH2Cl2).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the acylated heteroarene.

Quantitative Data:

Aldehyde	Heteroarene	Photocatalyst	Yield (%)
Benzaldehyde	Phenanthridine	fac-[Ir(ppy)3]	73
4-Chlorobenzaldehyde	Phenanthridine	fac-[Ir(ppy)3]	65
4-Methylbenzaldehyde	Phenanthridine	fac-[Ir(ppy)3]	70

Experimental Workflow Visualization

The general workflow for a typical photoredox-catalyzed reaction involving the generation of an acetyl radical is outlined below.

Caption: General experimental workflow for photoredox catalysis.

Troubleshooting and Considerations

• Oxygen Sensitivity: Many photoredox reactions are sensitive to oxygen, which can quench the excited state of the photocatalyst. Thorough degassing of the reaction mixture is crucial for optimal results.

• Light Source: The choice of light source should match the absorption spectrum of the photocatalyst. Blue LEDs are commonly used for many iridium and ruthenium-based photocatalysts.

• Solvent Choice: The solvent can significantly impact the reaction efficiency. Non-polar aprotic solvents are often preferred, but the optimal solvent should be determined for each specific reaction.

• Catalyst Loading: While typically low (0.5-2 mol%), the photocatalyst loading may need to be optimized for challenging transformations.

By following these protocols and considering the key experimental parameters, researchers can effectively utilize photoredox catalysis for the generation of acetyl radicals and their application in a wide array of valuable synthetic transformations.

References

• 1. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photoredox-Mediated Routes to Radicals: The Value of Catalytic Radical Generation in Synthetic Methods Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations [beilstein-journals.org]

Application Notes and Protocols for the Detection of Acetyl Radical by EPR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a powerful spectroscopic technique for the direct detection of species with unpaired electrons, such as free radicals.[1][2] The acetyl radical (•COCH₃) is a short-lived, highly reactive species implicated in various chemical and biological processes. Due to its transient nature, direct detection by EPR is challenging under normal conditions.[3][4] This application note provides detailed protocols for the detection of the acetyl radical using EPR spectroscopy, primarily through the spin trapping technique, which involves the reaction of the short-lived radical with a spin trap to form a more stable radical adduct that is readily detectable by EPR.[3][5]

Principle of Acetyl Radical Detection by EPR

The detection of the acetyl radical by EPR can be achieved through two main approaches:

• Direct Detection at Cryogenic Temperatures: The acetyl radical can be generated and trapped in a solid matrix at very low temperatures (e.g., 77 K).[6] This method allows for the direct observation of the EPR spectrum of the acetyl radical itself, providing valuable information about its electronic structure.

• Spin Trapping at Room Temperature: This is the more common method for detecting highly reactive radicals in solution.[3][7] A spin trap, typically a nitrone or a nitroso compound, is used to scavenge the acetyl radical, forming a more persistent nitroxide radical adduct.[3][8] The resulting EPR spectrum of the spin adduct is characteristic of the trapped radical and can be used for its identification and quantification.[9] Commonly used spin traps for the acetyl radical include α-phenyl-N-tert-butylnitrone (PBN) and 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO).[3][10]

Experimental Protocols

Protocol 1: Direct Detection of Acetyl Radical in a Frozen Matrix

This protocol is adapted from the methodology described for trapping primary radicals at cryogenic temperatures.[6]

1. Materials:

• Acetyl chloride
• Potassium atoms
• Inert matrix material (e.g., cyclohexane, C₆D₆)[6]
• Liquid nitrogen
• Rotating cryostat
• EPR spectrometer equipped with a cryostat

2. Procedure:

• Prepare a high-vacuum system incorporating a rotating stainless-steel drum filled with liquid nitrogen.[6]
• Introduce gaseous acetyl chloride and potassium atoms into the vacuum chamber.
• Co-deposit alternating layers of acetyl chloride and potassium atoms onto the cold surface of the rotating drum. An inert material should be co-deposited to form the bulk of the matrix, effectively isolating the primary acetyl radicals.[6]
• The reaction between acetyl chloride and potassium atoms on the cold surface will generate acetyl radicals.
• After deposition, transfer the frozen matrix sample, while maintaining it at 77 K, to the pre-cooled cavity of the EPR spectrometer.
• Record the EPR spectrum at 77 K.

3. EPR Spectrometer Settings (Typical):

• Microwave Frequency: X-band (~9.5 GHz)
• Microwave Power: 1-10 mW
• Modulation Frequency: 100 kHz
• Modulation Amplitude: 0.1-0.5 G
• Sweep Width: 100-200 G
• Temperature: 77 K

Protocol 2: Detection of Acetyl Radical by Spin Trapping

This protocol outlines the general procedure for detecting acetyl radicals in a liquid solution at room temperature using a spin trap.

1. Materials:

• Source of acetyl radicals (e.g., photolysis of acetaldehyde (B116499), thermal decomposition of a precursor)[10]
• Spin trap (e.g., PBN or DMPO)
• An appropriate solvent (e.g., deoxygenated benzene (B151609) or aqueous solution)
• EPR flat cell or capillary tube
• EPR spectrometer

2. Procedure:

• Prepare a solution containing the precursor of the acetyl radical and the spin trap in the chosen solvent. A typical concentration for the spin trap is 50-100 mM.
• Generate the acetyl radicals. For example, this can be achieved by UV irradiation of an acetaldehyde solution.[10]
• Thoroughly mix the solution to ensure the spin trap reacts with the generated acetyl radicals to form the spin adduct.
• Transfer the solution into an EPR flat cell or a gas-permeable capillary tube.
• Place the sample in the cavity of the EPR spectrometer.
• Record the EPR spectrum at room temperature.

3. EPR Spectrometer Settings (Typical):

• Microwave Frequency: X-band (~9.4 GHz)[7]
• Microwave Power: 4-20 mW[7]
• Modulation Frequency: 100 kHz
• Modulation Amplitude: 0.1-1.0 G
• Sweep Width: 100 G
• Center Field: ~3300 G[7]
• Temperature: Room Temperature

Data Presentation

The identification of the trapped radical is based on the analysis of the EPR spectrum, specifically the g-value and the hyperfine coupling constants (hfcs).[11][12] The hyperfine splitting pattern reveals information about the number and type of magnetic nuclei interacting with the unpaired electron.[12]

Radical Species	Matrix/Solvent	g-value	Hyperfine Coupling Constants (A) in Gauss (G)	Reference
Acetyl Radical (•COCH₃)	C₆D₆ at 77 K	g⊥ = 2.0034, g∥ = 1.9952	A⊥(CH₃) = 4.6, A∥(CH₃) = 6.0	[6]
PBN-acetyl adduct	Acetaldehyde	Not specified	aN = 14.8 G, aH = 4.9 G	[10]

Visualization of Key Processes

Chemical Reaction of Acetyl Radical with a Spin Trap

Caption: Figure 1: Spin trapping of an acetyl radical with PBN.

Experimental Workflow for Acetyl Radical Detection

Caption: Figure 2: Workflow for acetyl radical detection via spin trapping.

References

• 1. EPR spectroscopy: A unique method for free radical analysis | Bruker [bruker.com]
• 2. Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods [agris.fao.org]
• 3. Spin trapping - Wikipedia [en.wikipedia.org]
• 4. Electron paramagnetic resonance spectroscopy for analysis of free radicals in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of Electron Paramagnetic Resonance Spectroscopy to Evaluate the Redox State In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electron spin resonance spectrum of the acetyl radical - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. EPR-Spin Trapping and Flow Cytometric Studies of Free Radicals Generated Using Cold Atmospheric Argon Plasma and X-Ray Irradiation in Aqueous Solutions and Intracellular Milieu - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. EPR-Spin Trapping and Flow Cytometric Studies of Free Radicals Generated Using Cold Atmospheric Argon Plasma and X-Ray Irradiation in Aqueous Solutions and Intracellular Milieu | PLOS One [journals.plos.org]
• 10. EPR study of spin-trapped free radical intermediates formed in the heterogeneously-assisted photodecomposition of acetaldehyde [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Acetyl Radical Reactions in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl radicals are highly reactive intermediates that have emerged as powerful tools in modern organic synthesis. Their utility lies in the formation of carbon-carbon bonds under mild conditions, offering novel pathways for the construction of complex molecular architectures. Recent advancements, particularly in the realm of visible-light photoredox catalysis, have made the generation and application of acetyl radicals more accessible and efficient, paving the way for their use in the synthesis of natural products, pharmaceuticals, and other functional materials.[1][2][3] This document provides an overview of key acetyl radical reactions, quantitative data on their efficiency, detailed experimental protocols, and mechanistic diagrams to facilitate their application in a research and development setting.

Generation of Acetyl Radicals

The generation of acetyl radicals can be achieved through various methods, with visible-light photoredox catalysis being a prominent and versatile approach.[2][3][4] This technique utilizes a photocatalyst that, upon irradiation with visible light, initiates a single-electron transfer (SET) process to generate the desired radical species from a suitable precursor.[2]

Common precursors for acetyl radicals include:

• Aldehydes: Acetaldehyde and other aldehydes are readily available and can generate acetyl radicals via a hydrogen atom transfer (HAT) process.[2]

• α-Ketoacids: Pyruvic acid and its derivatives can undergo facile decarboxylation upon one-electron oxidation to furnish acetyl radicals.[2]

• Carboxylic Acids: Acetic acid and its derivatives can be converted to acetyl radicals through deoxygenation promoted by activating agents.[2][4]

• Acyl Thioesters and Selenides: These compounds are also effective precursors for the generation of acyl radicals.[2][5]

Key Acetyl Radical Reactions in Organic Synthesis

Once generated, acetyl radicals can participate in a variety of synthetically useful transformations.

Giese-Type Addition to Activated Alkenes

The Giese-type reaction involves the addition of a radical to an electron-deficient alkene. Acetyl radicals readily add to Michael acceptors to form a new C-C bond, generating a new radical intermediate that is subsequently trapped.[6][7][8] This reaction is a powerful tool for carbon chain elongation.

Minisci-Type Acylation of Heteroarenes

The Minisci reaction allows for the direct acylation of electron-deficient heterocycles, which are common motifs in pharmaceuticals.[1][9][10] The acetyl radical, being nucleophilic, attacks the protonated heteroarene to afford the acylated product after an oxidation step.[1] This method provides a direct route to functionalized heteroaromatic compounds.

Intramolecular Cyclization Reactions

Acetyl radicals can participate in intramolecular cyclization reactions with suitably positioned alkenes or alkynes.[5][11] These reactions are particularly valuable for the synthesis of cyclic ketones and lactones, including macrocycles.[5][12] A notable application is the synthesis of fluorenones from biarylcarboxylic acids.[13][14][15]

Quantitative Data Presentation

The following tables summarize quantitative data for representative acetyl radical reactions, providing a basis for comparison and experimental design.

Table 1: Giese-Type Addition of Acetyl Radicals to Activated Alkenes

Entry	Acetyl Radical Precursor	Alkene	Photocatalyst	Solvent	Yield (%)	Reference
1	Acetaldehyde	Methyl Acrylate	fac-Ir(ppy)₃	CH₃CN	85	[2]
2	Pyruvic Acid	Acrylonitrile	Ru(bpy)₃Cl₂	DMSO	78	[2]
3	Acetic Anhydride	N-Phenylmaleimide	Organic Dye	DMF	92	[2]

Table 2: Minisci-Type Acylation of Heteroarenes with Acetyl Radicals

Entry	Acetyl Radical Precursor	Heteroarene	Photocatalyst	Additive	Yield (%)	Reference
1	Acetaldehyde	Lepidine	fac-Ir(ppy)₃	TFA	75	[1]
2	Benzoyl Hydrazide	Isoquinoline	Eosin Y	-	88	[9]
3	α-Ketoacid	Quinoxaline	Ru(phen)₃Cl₂	O₂	64-85	[2]

Table 3: Intramolecular Acetyl Radical Cyclization for Fluorenone Synthesis

Entry	Substrate	Photocatalyst	Deoxygenative Reagent	Solvent	Yield (%)	Reference
1	[1,1'-Biphenyl]-2-carboxylic acid	fac-Ir(ppy)₃	PPh₃	Dioxane	85	[13]
2	4'-Methoxy-[1,1'-biphenyl]-2-carboxylic acid	fac-Ir(ppy)₃	PPh₃	Dioxane	78	[13]
3	4-Nitro-[1,1'-biphenyl]-2-carboxylic acid	Ru(bpy)₃Cl₂	(Boc)₂O	CH₃CN	65	[13]

Experimental Protocols

Protocol 1: Visible-Light-Mediated Giese-Type Addition of an Acetyl Radical to an Activated Alkene

This protocol describes a general procedure for the addition of an acetyl radical, generated from an aldehyde, to an electron-deficient alkene using a photoredox catalyst.

Materials:

• Acetaldehyde (or other suitable aldehyde)

• Activated alkene (e.g., methyl acrylate)

• fac-Ir(ppy)₃ (or other suitable photocatalyst)

• Acetonitrile (B52724) (CH₃CN), degassed

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source (e.g., 24 W)

• Nitrogen or Argon atmosphere

Procedure:

• To a Schlenk flask or vial, add the activated alkene (1.0 mmol), the photocatalyst (fac-Ir(ppy)₃, 1-2 mol%), and a magnetic stir bar.

• Seal the vessel and evacuate and backfill with nitrogen or argon three times.

• Add degassed acetonitrile (5 mL) via syringe, followed by the aldehyde (1.5-2.0 mmol).

• Place the reaction vessel approximately 5-10 cm from the blue LED light source and begin stirring.

• Irradiate the reaction mixture at room temperature for 12-24 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Upon completion, remove the light source and concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Photocatalytic Intramolecular Cyclization for the Synthesis of Fluorenone

This protocol outlines the synthesis of a fluorenone derivative from a biarylcarboxylic acid via an intramolecular acetyl radical cyclization.

Materials:

• Substituted [1,1'-biphenyl]-2-carboxylic acid

• fac-Ir(ppy)₃ (or other suitable photocatalyst)

• Triphenylphosphine (B44618) (PPh₃) as a deoxygenative reagent

• 1,4-Dioxane (B91453), anhydrous and degassed

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source

• Nitrogen or Argon atmosphere

Procedure:

• In a Schlenk flask, combine the [1,1'-biphenyl]-2-carboxylic acid (0.5 mmol), the photocatalyst (fac-Ir(ppy)₃, 1.5 mol%), and triphenylphosphine (1.5 mmol).

• Seal the flask, and evacuate and backfill with nitrogen or argon three times.

• Add anhydrous, degassed 1,4-dioxane (5 mL) via syringe.

• Stir the reaction mixture and irradiate with a blue LED light source at room temperature for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, remove the light source and quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography (silica gel, hexanes/ethyl acetate) to afford the desired fluorenone.

• Characterize the product by appropriate spectroscopic methods.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: General photoredox catalytic cycle for acetyl radical generation and subsequent reaction.

Caption: A typical experimental workflow for conducting a visible-light mediated acetyl radical reaction.

Caption: Simplified mechanism for the Minisci-type acylation of a heteroarene with an acetyl radical.

References

• 1. scispace.com [scispace.com]
• 2. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations [beilstein-journals.org]
• 5. datapdf.com [datapdf.com]
• 6. Recent Advances in Photoredox-Mediated Radical Conjugate Addition Reactions: An Expanding Toolkit for the Giese Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Giese Radical Addition | Chem-Station Int. Ed. [en.chem-station.com]
• 8. A Giese reaction for electron-rich alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photo-redox catalyzed dehydrazinative acylation of N-heterocycles via Minisci reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Radical Cyclization-Initiated Difunctionalization Reactions of Alkenes and Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. Fluorenone synthesis [organic-chemistry.org]
• 14. Practical Radical Cyclizations with Arylboronic Acids and Trifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Photochemical Generation of Acetyl Radicals

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acetyl radicals (CH₃C(O)•) are highly reactive, nucleophilic intermediates valuable in organic synthesis for forming new carbon-carbon bonds. Traditional methods for their generation often require harsh conditions, such as high temperatures or the use of toxic reagents. Photochemical methods provide a milder, more sustainable alternative, enabling these transformations under ambient temperatures with high functional group tolerance.[1][2] This is achieved by using light energy, often from visible-light LEDs or UV lamps, to induce the homolytic cleavage of a bond in a suitable precursor molecule.[3][4] These notes provide an overview of common precursors, reaction mechanisms, quantitative data, and detailed experimental protocols for the photochemical generation of acetyl radicals.

Precursors and Mechanisms for Acetyl Radical Generation

Acetyl radicals can be generated from several classes of precursor molecules, each with a distinct photochemical activation mechanism. The choice of precursor often depends on the desired reaction conditions and substrate compatibility.

Ketones (via Norrish Type I Cleavage)

The Norrish Type I reaction is a classic photochemical process where aldehydes and ketones undergo homolytic cleavage of the α-carbon-carbon bond upon photoexcitation.[2][5] For simple ketones like acetone (B3395972), photolysis leads to the formation of an acetyl radical and a methyl radical.[6][7] This process can be initiated from either the excited singlet or triplet state of the carbonyl compound.[5]

The primary steps involve:

• Absorption of a photon by the ketone to form an excited singlet state.

• Intersystem crossing to a more stable triplet state.

• Homolytic cleavage of the C-C bond alpha to the carbonyl group, yielding an acyl radical and an alkyl radical.[5]

The resulting acetyl radical can then participate in subsequent reactions or decompose further into a methyl radical and carbon monoxide, particularly at higher energies.[6]

Caption: Norrish Type I cleavage of acetone to form acetyl radicals.

α-Keto Acids (via Photoredox Catalysis)

α-Keto acids, such as pyruvic acid, are excellent precursors for generating acyl radicals through photocatalytic decarboxylation.[1][8] In this process, a photocatalyst (PC), upon absorbing visible light, becomes excited and can engage in a single electron transfer (SET) event with the α-keto acid. This leads to the formation of a radical anion, which readily undergoes decarboxylation to yield the desired acyl radical.[8] This method is particularly advantageous due to its mild conditions and the use of readily available and inexpensive precursors.[9]

The catalytic cycle typically involves:

• Excitation of the photocatalyst (PC) with visible light to its excited state (PC*).

• Single Electron Transfer (SET) from the α-keto acid to the excited photocatalyst, or vice versa, depending on the catalyst and substrate.

• The resulting radical intermediate rapidly loses carbon dioxide (CO₂) to form the acetyl radical.

• The photocatalyst is regenerated in its ground state to complete the cycle.

Caption: Photocatalytic generation of acetyl radicals from α-keto acids.

Acyl Chlorides and Anhydrides

Acyl chlorides and anhydrides can also serve as precursors for acetyl radicals, typically through a photochemically initiated process involving a nucleophilic organic catalyst.[10] This strategy uses low-energy photons (e.g., blue LEDs) to activate the precursors, which are not easily activated by standard redox mechanisms due to their high reduction potentials.[10] The mechanism often involves nucleophilic acyl substitution to form a photon-absorbing intermediate that undergoes homolytic cleavage upon irradiation.[11]

Quantitative Data

The efficiency of photochemical radical generation is often described by quantum yield (Φ), which is the number of events occurring per photon absorbed. Reaction kinetics are described by rate constants (k).

Table 1: Selected Precursors and Quantum Yields for Acetyl Radical Generation

Precursor	Method	Wavelength (nm)	Quantum Yield (Φ)	Notes	Reference(s)
Acetone (CH₃COCH₃)	Direct Photolysis	248 - 330	Varies with λ, P, T	Yields determined by laser flash photolysis.	[12]
Acetyl Chloride (CH₃COCl)	Direct Photolysis	236	~0.28 (for CH₃•)	Relative to CH₃I photolysis; CH₃• is a secondary product from CH₃CO• decomposition.	[13]
Pyruvic Acid (CH₃COCOOH)	Direct Photolysis	≥ 305	∑Φproduct = 1.99[PA]₀/(113.2 + [PA]₀)	Quantum yield of products is dependent on the initial concentration of pyruvic acid ([PA]₀).	[14][15][16]
Biacetyl (CH₃COCOCH₃)	Direct Photolysis	313	~0.9 (for CH₃CO•)	The triplet state of biacetyl cleaves to produce two acetyl radicals.	[17]
α-Keto Acids	Photoredox Catalysis	Visible (Blue LED)	0.40	Estimated for a related Giese-type reaction using Eosin Y as the photocatalyst.	[1]

Table 2: Kinetic Data for Acetyl Radical Reactions

Reaction	Rate Constant (k)	Temperature (K)	Conditions	Reference(s)
CH₃CO• + NO₂ → CH₃• + CO₂ + NO	5x faster than reaction with NO	293 - 333	Gas phase	[18]
CH₃C(O)O₂• + CH₃C(O)O₂• (Self-reaction)	(1.3 ± 0.3) × 10⁻¹¹ cm³s⁻¹	Ambient	Gas phase, laser photolysis	[19]
CH₃CO• + O₂ → CH₃C(O)O₂•	4.1 × 10⁸ M⁻¹s⁻¹	Ambient	Aqueous phase	[17]
CH₃CO• decomposition (high pressure limit)	log k∞ = 10.3 – 15000 / (4.575T) s⁻¹	473 - 568	Gas phase	[7]

Experimental Protocols

Safety Precaution: All photochemical reactions should be carried out with appropriate shielding to protect from UV or high-intensity visible light. Solvents should be degassed to remove oxygen, which can quench excited states or react with radical intermediates.[20]

Protocol 1: General Setup for a Photochemical Reaction

A typical setup for a laboratory-scale photochemical reaction is required.[21][22]

Equipment:

• Light Source: High-power LED (e.g., 450 nm blue LED) or a medium-pressure mercury lamp with appropriate filters.[4][10]

• Photoreactor: A commercially available photoreactor (e.g., EvoluChem™ PhotoRedOx Box) or a custom-made setup with a cooling fan and stirring plate.[22]

• Reaction Vessel: Quartz or borosilicate glass vials/tubes, sealed with a septum or screw cap. Quartz is necessary for reactions requiring UV light (<320 nm).

• Inert Atmosphere: Schlenk line or glovebox for handling air-sensitive reagents and for degassing the reaction mixture.

• Stirring: Magnetic stir plate and stir bars.

Caption: A generalized workflow for conducting photochemical experiments.

Protocol 2: Acetyl Radical Generation from an α-Keto Acid for Giese Addition

This protocol is adapted from procedures utilizing visible-light photoredox catalysis to generate acyl radicals for C-C bond formation.[10][23]

Materials:

• Aromatic α-keto acid (e.g., Phenylglyoxylic acid) (1.0 equiv, 0.5 mmol)

• Electron-deficient olefin (e.g., Acrylonitrile) (1.5 equiv)

• Photocatalyst (e.g., 4CzIPN or 2-chloro-thioxanthen-9-one) (1-5 mol%)[9][24]

• Solvent: Anhydrous, degassed Dichloromethane (DCM) or Acetonitrile (MeCN) (2.0 mL)

• Reaction vial (e.g., 4 mL) with a magnetic stir bar

Procedure:

• To the reaction vial, add the α-keto acid, the photocatalyst, and the magnetic stir bar.

• Seal the vial with a septum and purge with an inert gas (N₂ or Ar) for 10-15 minutes.

• Using a syringe, add the degassed solvent, followed by the electron-deficient olefin.

• Place the vial in the photoreactor, ensuring it is positioned for even illumination and stirring. If necessary, use a cooling fan to maintain the reaction at room temperature or a heated stir plate for elevated temperatures (e.g., 40-60 °C for some substrates).[23][25]

• Turn on the light source (e.g., blue LED) and irradiate for the specified time (typically 12-60 hours), monitoring by TLC or LC-MS as needed.[23]

• Upon completion, turn off the light source and quench the reaction by opening it to the air.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to isolate the acylated product.

Protocol 3: Gas-Phase Photolysis of Acetone (Norrish Type I)

This protocol is for studying the fundamental generation of acetyl radicals from acetone in the gas phase, adapted from kinetic studies.[7][12][18]

Equipment:

• UV Lamp: Excimer laser (e.g., 248 nm) or a filtered mercury lamp.

• Reaction Cell: A quartz cell connected to a vacuum line and pressure gauge.

• Detection System: Mass spectrometer or a laser-induced fluorescence (LIF) setup for radical detection.

Procedure:

• Evacuate the reaction cell to a low base pressure.

• Introduce a known pressure of acetone vapor into the cell (e.g., 0.3 - 400 Torr).[12]

• If studying reactions with other species, introduce the desired pressure of the co-reactant (e.g., O₂, NO₂).[18]

• Irradiate the cell with a pulsed or continuous wave light source at the desired wavelength (e.g., 266-327 nm).[12]

• Use a time-resolved detection method to monitor the formation and decay of the acetyl radical or its subsequent products (e.g., CH₃•, CO).

• Analyze the data to determine quantum yields or reaction rate constants.

This document is intended for informational purposes for a research audience. All experimental work should be conducted with appropriate safety precautions and in accordance with institutional guidelines.

References

• 1. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Norrish reaction - Wikipedia [en.wikipedia.org]
• 6. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 7. Photolysis of Acetone in the Presence of HI and the Decomposition of the Acetyl Radical [ouci.dntb.gov.ua]
• 8. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 9. Acyl Radicals from α-Keto Acids Using a Carbonyl Photocatalyst: Photoredox-Catalyzed Synthesis of Ketones [organic-chemistry.org]
• 10. Photochemical generation of acyl and carbamoyl radicals using a nucleophilic organic catalyst: applications and mechanism thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. Study of acetone photodissociation over the wavelength range 248-330 nm: evidence of a mechanism involving both the singlet and triplet excited states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.aip.org [pubs.aip.org]
• 14. uknowledge.uky.edu [uknowledge.uky.edu]
• 15. Reactivity of Ketyl and Acetyl Radicals from Direct Solar Actinic Photolysis of Aqueous Pyruvic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. academic.oup.com [academic.oup.com]
• 18. Reactions of acetyl radicals. Part 1.—Photolysis of acetone in presence of nitric oxide and of nitrogen dioxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 19. mdpi.com [mdpi.com]
• 20. application.wiley-vch.de [application.wiley-vch.de]
• 21. scribd.com [scribd.com]
• 22. hepatochem.com [hepatochem.com]
• 23. researchgate.net [researchgate.net]
• 24. pubs.acs.org [pubs.acs.org]
• 25. researchgate.net [researchgate.net]

Application Notes and Protocols for Acetyl Radical-Mediated C-H Functionalization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of acetyl radicals in C-H functionalization reactions. This powerful strategy offers a direct and efficient method for the introduction of acetyl groups into a wide range of organic molecules, a transformation of significant interest in medicinal chemistry and materials science. The protocols outlined below leverage visible-light photoredox catalysis for the generation of acetyl radicals from readily available precursors, enabling mild and selective C-H acetylation of various substrates, including heteroarenes and complex molecular scaffolds.

Introduction to Acetyl Radical C-H Functionalization

Direct C-H functionalization is a highly sought-after transformation in organic synthesis as it avoids the need for pre-functionalized starting materials, thus improving atom and step economy.[1] The use of radical intermediates, particularly the acetyl radical, has emerged as a powerful tool for forging new carbon-carbon bonds under mild conditions.[2][3] Acetyl radicals are versatile intermediates that can be generated from various precursors and participate in a range of synthetically useful reactions.[2]

Visible-light photoredox catalysis has revolutionized the generation of acetyl radicals, offering a green and efficient alternative to traditional methods that often require harsh conditions like high temperatures or UV irradiation.[2][4] This approach typically involves the single-electron transfer (SET) between a photo-excited catalyst and an acetyl radical precursor, leading to the formation of the desired radical species. Common and effective precursors for the acetyl radical include pyruvic acid (an α-keto acid) and various aldehydes.[2]

Key Reaction Classes and Mechanisms

Two primary strategies have proven highly effective for the C-H functionalization of acetyl radicals: the Minisci-type reaction for heteroaromatic compounds and dual catalytic systems for a broader range of substrates.

Minisci-Type C-H Acylation of Heteroarenes

The Minisci reaction involves the addition of a nucleophilic radical to a protonated, electron-deficient heterocycle.[5] In the context of acetyl radical chemistry, this reaction allows for the direct C-H acylation of various nitrogen-containing heterocycles such as quinolines, isoquinolines, and quinoxalines.[6][7][8] The acetyl radical is typically generated via photoredox catalysis from precursors like α-keto acids or aldehydes. The general mechanism involves the generation of the acetyl radical, its addition to the protonated heteroarene, and subsequent oxidation and deprotonation to restore aromaticity.

Caption: Generalized workflow for Minisci-type C-H acylation.

Dual Catalysis: Merging Photoredox and Nickel Catalysis

For substrates that are not amenable to the Minisci reaction, a dual catalytic system combining a photoredox catalyst with a transition metal catalyst, such as nickel, offers a powerful alternative.[6][9][10][11] This approach has been successfully applied to the C-H acylation of indoles.[10][12] The proposed mechanism involves the generation of the acetyl radical by the photocatalyst, followed by a nickel-mediated cross-coupling cycle. This cycle typically involves C-H activation of the substrate by a low-valent nickel species, reaction with the acetyl radical, and reductive elimination to afford the acylated product.[12]

Caption: Workflow of dual photoredox and nickel catalysis.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates.

Protocol 1: General Procedure for Photoredox-Mediated Minisci-Type C-H Acylation of Heteroarenes with α-Keto Acids

This protocol describes a metal-free approach for the acylation of N-heterocycles.[13]

Materials:

• Heterocycle (e.g., quinoline, isoquinoline) (1.0 equiv)

• α-Keto acid (e.g., pyruvic acid) (1.5 equiv)

• Photocatalyst (e.g., 4CzIPN) (1-5 mol%)

• Base (e.g., Na₂CO₃) (1.5 equiv)

• Dry, degassed solvent (e.g., DMF)

• Inert atmosphere (e.g., Argon or Nitrogen)

• Visible light source (e.g., blue LED lamp, 3W)

Procedure:

• To a reaction vial, add the heterocycle, α-keto acid, photocatalyst, and base.

• Evacuate and backfill the vial with an inert gas three times.

• Add the dry, degassed solvent via syringe.

• Stir the reaction mixture at room temperature and irradiate with a blue LED lamp.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Dual Nickel/Photoredox-Catalyzed C-H Acylation of Indoles with Carboxylic Acids

This protocol outlines a method for the asymmetric acylation of benzylic C-H bonds.[9][11]

Materials:

• Indole (B1671886) substrate (1.0 equiv)

• Carboxylic acid (1.2 equiv)

• Nickel catalyst (e.g., NiBr₂·diglyme) (10 mol%)

• Chiral ligand (e.g., bis(oxazoline)) (12 mol%)

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆) (1-2 mol%)

• Activating agent (e.g., dimethyl dicarbonate) (3.0 equiv)

• Base (e.g., K₂HPO₄) (3.0 equiv)

• Dry, degassed solvent (e.g., DME)

• Inert atmosphere (e.g., Argon or Nitrogen)

• Visible light source (e.g., blue LED lamp)

Procedure:

• In a glovebox, add the nickel catalyst and chiral ligand to a reaction vial.

• Add the solvent and stir for 10 minutes.

• Add the indole substrate, carboxylic acid, photocatalyst, activating agent, and base to the vial.

• Seal the vial and remove it from the glovebox.

• Stir the reaction mixture at room temperature under irradiation with a blue LED lamp.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel.

Data Presentation: Substrate Scope and Yields

The following tables summarize the scope and yields for representative acetyl radical-mediated C-H functionalization reactions.

Table 1: Minisci-Type Acylation of N-Heterocycles with n-Butanal [1]

Entry	Heterocycle	Product	Yield (%)
1	Quinoline	2-Butanoylquinoline	75
2	Isoquinoline	1-Butanoylisoquinoline	82
3	Quinoxaline (B1680401)	2-Butanoylquinoxaline	68
4	Pyridine	2-Butanoylpyridine	45

Reaction conditions: Heterocycle (0.2 mmol), n-butanal (8-15 equiv), TFA (1.5-4.5 equiv), EtOAc (0.15 M) at 100 °C under O₂ atmosphere.

Table 2: Dual Nickel/Photoredox-Catalyzed Acylation of Benzylic C-H Bonds [11]

Entry	Alkylarene	Carboxylic Acid	Product	Yield (%)	ee (%)
1	4-Ethylbiphenyl	3-Phenylpropanoic acid	1-(Biphenyl-4-yl)-3-phenylpropan-1-one	85	94
2	1,2-Dihydronaphthalene	Acetic acid	1-Acetyl-1,2-dihydronaphthalene	78	92
3	Tetralin	Benzoic acid	1-Benzoyltetralin	82	90
4	Indane	Cyclopropanecarboxylic acid	1-(Cyclopropanecarbonyl)indane	75	91

Reaction conditions: Alkylarene (0.5 mmol), carboxylic acid (0.6 mmol), NiBr₂·diglyme (10 mol%), chiral ligand (12 mol%), Ir photocatalyst (1.5 mol%), DMDC (3.0 equiv), K₂HPO₄ (3.0 equiv), DME, rt.

Conclusion

The use of acetyl radicals for C-H functionalization represents a significant advancement in synthetic methodology. The photoredox-catalyzed generation of these radicals from readily available precursors provides a mild and efficient route to valuable acetylated compounds. The Minisci-type reaction and dual catalytic systems described herein offer versatile strategies for the C-H acylation of a broad range of substrates. These protocols and data serve as a valuable resource for researchers in academia and industry, facilitating the exploration and application of this powerful synthetic tool in drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. Acyl Radicals from α-Keto Acids Using a Carbonyl Photocatalyst: Photoredox-Catalyzed Synthesis of Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A transition metal-free Minisci reaction: acylation of isoquinolines, quinolines, and quinoxaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Highly Regioselective Indoline Synthesis under Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Asymmetric benzylic C(sp3)−H acylation via dual nickel and photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Acetyl Radical Identification using Spin Trapping Techniques

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the identification of the highly reactive and short-lived acetyl radical (•COCH₃) using spin trapping techniques coupled with Electron Paramagnetic Resonance (EPR) spectroscopy.

Introduction to Acetyl Radical and Spin Trapping

The acetyl radical is a carbon-centered radical that can be generated through various chemical and biological processes, including the photodecomposition of ketones, oxidation of acetaldehyde, and decarboxylation of pyruvate (B1213749). Due to its high reactivity and short half-life, direct detection of the acetyl radical is challenging.[1]

Spin trapping is a powerful analytical technique that overcomes this limitation by utilizing a "spin trap" molecule to react with the transient radical, forming a more stable and persistent radical adduct.[2] This spin adduct can then be detected and characterized by EPR spectroscopy, providing information about the structure of the original trapped radical. Commonly used spin traps include nitrones like α-phenyl-N-tert-butylnitrone (PBN) and 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO).[2] The resulting EPR spectrum's hyperfine coupling constants (hfcc) are characteristic of the trapped radical and the spin trap used, allowing for its identification.

Application in Drug Development

The identification of acetyl radicals is crucial in drug development for several reasons:

• Drug Metabolism: Some drugs can be metabolized to form acetyl radicals, which can then lead to covalent binding to cellular macromolecules, such as proteins and DNA, potentially causing drug-induced toxicity.

• Oxidative Stress: Acetyl radicals can contribute to oxidative stress, a key factor in the pathogenesis of various diseases. Understanding the role of these radicals can aid in the development of targeted antioxidant therapies.

• Mechanism of Action: For certain drugs, the generation of radical species, including acetyl radicals, may be integral to their therapeutic mechanism of action.

Key Spin Traps for Acetyl Radical Identification

The choice of spin trap is critical for the successful detection and identification of the acetyl radical. The two most common spin traps for this purpose are PBN and DMPO.

Spin Trap	Advantages	Disadvantages
PBN	Forms relatively stable adducts with carbon-centered radicals. The EPR spectrum of the PBN-acetyl adduct is well-characterized.	The EPR spectra of PBN adducts can sometimes be less informative about the structure of the trapped radical compared to DMPO.
DMPO	Often provides more detailed hyperfine structure in the EPR spectrum, aiding in the unambiguous identification of the trapped radical.	The DMPO-acetyl adduct appears to be less extensively studied, and its specific hyperfine coupling constants are not as readily available in the literature. The stability of the adduct can also be a concern.

Quantitative Data: Hyperfine Coupling Constants

The identification of a trapped radical is primarily based on the analysis of the hyperfine coupling constants of its spin adduct's EPR spectrum. Below is a summary of reported hfcc values for acetyl radical adducts.

Radical	Spin Trap	Solvent	aN (G)	aH (G)	g-factor	Reference
Acetyl (•COCH₃)	PBN	Acetaldehyde	14.7	3.4	-	Jenkins et al., 1997
Acetylperoxyl (CH₃C(O)OO•)	DMPO	CH₃CN	13.198	8.00	2.0055	Li et al., 2023
Acetyl (•COCH₃)	DMPO	-	N/A	N/A	-	Not readily available in literature

Note: The hyperfine coupling constants for the DMPO-acetyl radical adduct are not well-documented in the reviewed literature. Researchers may need to determine these values experimentally.

Experimental Protocols

Here are detailed protocols for the generation and spin trapping of acetyl radicals for EPR analysis.

Protocol 1: Acetyl Radical Generation via Photodecomposition of Acetaldehyde

This protocol is adapted from the study by Jenkins et al. (1997) on the photodecomposition of acetaldehyde.

Materials:

• Acetaldehyde

• α-phenyl-N-tert-butylnitrone (PBN)

• Deoxygenated solvent (e.g., benzene (B151609) or acetonitrile)

• EPR flat cell or capillary tube

• UV light source (sunlight or a UV lamp)

• EPR spectrometer

Procedure:

• Prepare a solution of PBN (e.g., 50 mM) in deoxygenated acetaldehyde. The use of a deoxygenated solvent is crucial to prevent the formation of acetylperoxyl radicals.

• Transfer the solution to an EPR flat cell or a quartz capillary tube.

• Place the sample in the cavity of the EPR spectrometer.

• Irradiate the sample with a UV light source. Direct sunlight can be used, or a more controlled UV lamp.

• Record the EPR spectrum. The PBN-acetyl adduct is expected to give a characteristic six-line spectrum.

• Simulate the experimental spectrum to determine the hyperfine coupling constants and confirm the identity of the trapped radical.

Protocol 2: Acetyl Radical Generation from Pyruvate Oxidation

This protocol describes a potential method for generating acetyl radicals from the enzymatic decarboxylation of pyruvate, a key metabolic intermediate.

Materials:

• Sodium pyruvate

• Pyruvate decarboxylase (from brewer's yeast)

• Thiamine pyrophosphate (TPP) - cofactor for pyruvate decarboxylase

• Magnesium chloride (MgCl₂)

• Spin trap (PBN or DMPO)

• Deoxygenated buffer (e.g., phosphate (B84403) buffer, pH 6.0)

• EPR flat cell or capillary tube

• EPR spectrometer

Procedure:

• Prepare a reaction mixture in a deoxygenated buffer containing:

  • Sodium pyruvate (e.g., 100 mM)

  • Pyruvate decarboxylase (e.g., 10-20 units/mL)

  • TPP (e.g., 1 mM)

  • MgCl₂ (e.g., 5 mM)

  • Spin trap (PBN or DMPO, e.g., 50-100 mM)

• Incubate the reaction mixture at the optimal temperature for the enzyme (typically around 30-37 °C).

• At various time points, transfer an aliquot of the reaction mixture to an EPR flat cell or capillary tube.

• Record the EPR spectrum and analyze for the presence of the spin adduct of the acetyl radical.

Visualizations

Experimental Workflow for Acetyl Radical Trapping

References

• 1. DMPO-Alkyl radical spin trapping: an in situ radiolysis steady-state ESR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Radical Trap 5,5-Dimethyl-1-Pyrroline N-Oxide Exerts Dose-Dependent Protection against Myocardial Ischemia-Reperfusion Injury through Preservation of Mitochondrial Electron Transport - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Visible-Light Mediated Generation of Acyl Radicals from Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The generation of acyl radicals through visible-light photoredox catalysis has emerged as a powerful and versatile strategy in modern organic synthesis.[1][2] This approach offers a mild and efficient alternative to traditional methods that often require harsh conditions, such as the use of stoichiometric, toxic reagents or high temperatures.[3] Aldehydes, being abundant and readily available, serve as excellent precursors for acyl radicals via a hydrogen atom transfer (HAT) process.[2] The resulting acyl radicals are valuable intermediates that can participate in a wide range of chemical transformations, including acylations, cross-couplings, and cyclizations, enabling the synthesis of complex molecules with significant biological and pharmaceutical relevance.[1][3]

This document provides an overview of the applications of this methodology, detailed experimental protocols for key transformations, and a summary of reaction outcomes for various substrates.

Application Notes

The visible-light mediated generation of acyl radicals from aldehydes has found broad applicability in the synthesis of various important molecular scaffolds.

• Synthesis of Ketones and Heterocycles: Acyl radicals generated from aldehydes can be effectively coupled with various radical acceptors. For instance, the acylation of heteroarenes like phenanthridine (B189435) has been achieved, though yields can vary depending on the electronic properties of the aldehyde substituents.[2] This methodology has also been applied to the synthesis of coumarins, which are prevalent in bioactive natural products.[4][5] The reaction of aldehydes with alkynoates under visible light irradiation provides a direct route to 3-acylcoumarins.[1][5]

• Oxidation to Carboxylic Acids: In the presence of an oxygen atmosphere, the photocatalytic activation of aldehydes can lead to their efficient oxidation to the corresponding carboxylic acids.[3] This transformation is environmentally friendly, often proceeding under catalyst-free conditions or with simple organic dyes, using molecular oxygen as the terminal oxidant.[6][7]

• Amide Bond Formation: The acyl radicals generated can be trapped by nitrogen-based reagents to form amides, a fundamental linkage in pharmaceuticals and biomolecules.[2]

• C-C Bond Formation: These reactive intermediates readily participate in Giese-type additions to activated alkenes, enabling the formation of new carbon-carbon bonds under mild conditions.[2]

The choice of photocatalyst is crucial and can range from transition metal complexes, such as iridium and ruthenium polypyridyl complexes, to organic dyes like Eosin Y and 2-tert-butyl-anthraquinone, and even catalyst-free systems under UV or sunlight irradiation.[2][4][7]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for representative examples of visible-light mediated transformations involving acyl radicals generated from aldehydes.

Reaction Type	Aldehyde Substrate	Coupling Partner/Oxidant	Photocatalyst/Conditions	Yield (%)	Reference(s)
Acylation of Heteroarene	Benzaldehyde	Phenanthridine	Ru(bpy)₃Cl₂ / Blue LEDs	73	[2]
4-Methoxybenzaldehyde	Phenanthridine	Ru(bpy)₃Cl₂ / Blue LEDs	65	[2]
4-Chlorobenzaldehyde	Phenanthridine	Ru(bpy)₃Cl₂ / Blue LEDs	55	[2]
Synthesis of 3-Acylcoumarins	Benzaldehyde	Phenyl propiolate	2-tBu-AQN, BPO / Visible Light	85	[4]
Heptanal	Phenyl propiolate	2-tBu-AQN, BPO / Visible Light	72	[1]
Cyclohexanecarboxaldehyde	Phenyl propiolate	2-tBu-AQN, BPO / Visible Light	78	[1]
Aerobic Oxidation to Carboxylic Acid	4-Nitrobenzaldehyde	O₂	Catalyst-free / 360-365 nm LED / H₂O:EtOAc	95	[6]
4-Methoxybenzaldehyde	O₂	Catalyst-free / 360-365 nm LED / H₂O:EtOAc	92	[6]
2-Naphthaldehyde	O₂	Catalyst-free / 360-365 nm LED / H₂O:EtOAc	85	[6]
Cinnamaldehyde	O₂	Catalyst-free / 370 nm LED or Sunlight / Acetone:H₂O	90	[7]
Dodecanal	O₂	Catalyst-free / 370 nm LED or Sunlight / Acetone:H₂O	88	[7]

Experimental Protocols

Protocol 1: Synthesis of 3-Acylcoumarins via Radical Acylation/Cyclization of Alkynoates with Aldehydes

This protocol is based on the visible-light-promoted reaction between aldehydes and alkynoates.[1][4]

Materials:

• Aldehyde (1.0 equiv)

• Alkynoate (1.2 equiv)

• 2-tert-butyl-anthraquinone (2-tBu-AQN) (10 mol%)

• Benzoyl peroxide (BPO) (1.5 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane)

• Schlenk tube or vial with a magnetic stir bar

• Visible light source (e.g., blue LEDs)

• Standard laboratory glassware for workup and purification

• Nitrogen or Argon source for inert atmosphere

Procedure:

• To a Schlenk tube or vial, add the aldehyde, alkynoate, 2-tBu-AQN, and BPO.

• Add a magnetic stir bar and seal the vessel with a septum.

• Degas the reaction mixture by bubbling with nitrogen or argon for 15-20 minutes, or by three freeze-pump-thaw cycles.

• Add the anhydrous solvent via syringe under an inert atmosphere.

• Place the reaction vessel at a fixed distance from the visible light source and begin irradiation with vigorous stirring. A cooling fan may be used to maintain room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, remove the light source and quench the reaction by opening the vessel to air.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 3-acylcoumarin.

Protocol 2: Visible-Light-Promoted Aerobic Oxidation of Aldehydes to Carboxylic Acids

This protocol describes a catalyst-free method for the oxidation of aldehydes using molecular oxygen and light.[6][7]

Materials:

• Aldehyde (1.0 equiv)

• Solvent system (e.g., Acetone/H₂O 10:1 or H₂O/EtOAc 4:1)[6][7]

• Reaction tube or flask with a magnetic stir bar

• Oxygen balloon

• Light source (e.g., 360-370 nm LEDs or sunlight)[6][7]

• Standard laboratory glassware for workup and purification

Procedure:

• Add the aldehyde to a reaction tube or flask containing a magnetic stir bar.

• Add the chosen solvent system.

• Seal the vessel and introduce an oxygen atmosphere using a balloon.

• Irradiate the vigorously stirred mixture with the light source at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Once the starting material is consumed, stop the irradiation.

• For workup, evaporate the organic solvent if used.

• Adjust the pH of the aqueous solution to basic (e.g., pH 12 with 0.2 M NaOH) and wash with an organic solvent like ethyl acetate (B1210297) to remove any non-acidic impurities.[6]

• Acidify the aqueous layer to pH 2 with an acid (e.g., 0.2 M HCl) and extract the carboxylic acid product with an organic solvent (e.g., ethyl acetate).[6]

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the carboxylic acid. Further purification can be achieved by recrystallization if necessary.

Visualizations

Caption: General mechanism for acyl radical generation via Hydrogen Atom Transfer (HAT).

Caption: A typical experimental workflow for a visible-light mediated reaction.

References

• 1. Visible-light-promoted radical acylation/cyclization of alkynoates with aldehydes for the synthesis of 3-acylcoumarins - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The visible-light-induced acylation/cyclization of alkynoates with acyl oximes for the construction of 3-acylcoumarins - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Direct α-heteroarylation of amides (α to nitrogen) and ethers through a benzaldehyde-mediated photoredox reaction - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03640B [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Light-promoted oxidation of aldehydes to carboxylic acids under aerobic and photocatalyst-free conditions - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02074B [pubs.rsc.org]

Application of Acetyl Radicals in Polymer Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of acetyl radicals in polymer chemistry. Acetyl radicals (CH₃CO•) serve as effective initiators in radical polymerization and can be employed in polymer modification. Their generation is typically achieved through the photolysis of biacetyl (2,3-butanedione), a readily available and efficient photoinitiator.

Generation of Acetyl Radicals

Acetyl radicals are primarily generated via the photochemical cleavage of biacetyl. Upon absorption of ultraviolet (UV) light, biacetyl undergoes α-cleavage to produce two acetyl radicals. This process is highly efficient and allows for spatial and temporal control over the initiation of polymerization.

Reaction Mechanism: Photolysis of Biacetyl

Caption: Photochemical generation of acetyl radicals from biacetyl.

Application in Radical Polymerization

Acetyl radicals are effective in initiating the polymerization of various vinyl monomers, such as styrenes and acrylates. The process follows the conventional steps of radical polymerization: initiation, propagation, and termination.

General Workflow for Acetyl Radical-Initiated Polymerization

The experimental workflow involves the preparation of a monomer solution containing biacetyl, followed by irradiation with a suitable UV light source to trigger polymerization.

Application Notes and Protocols: Generation of Acetyl Radicals from α-Keto Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The generation of acetyl radicals, and more broadly acyl radicals, from readily available α-keto acids represents a significant advancement in synthetic organic chemistry. This methodology provides a powerful and versatile tool for the formation of carbon-carbon bonds under mild conditions, making it highly valuable for the synthesis of complex molecules, including pharmaceuticals and other bioactive compounds. Traditional methods for generating acyl radicals often require harsh conditions or the use of toxic reagents. In contrast, modern approaches, particularly those employing visible-light photoredox catalysis, offer a more sustainable and efficient alternative.

This document provides detailed application notes and experimental protocols for the generation of acetyl and other acyl radicals from α-keto acids. The primary focus is on photoredox-catalyzed decarboxylation, a method that has gained widespread use due to its operational simplicity and broad functional group tolerance.[1][2]

The core transformation involves the single-electron oxidation of the carboxylate of an α-keto acid by an excited photocatalyst. This is followed by rapid decarboxylation to yield the desired acyl radical. This transient radical species can then be engaged in a variety of synthetic transformations, such as the acylation of heterocycles or the synthesis of ketones via coupling with aryl halides.[3][4][5]

Key Applications

• Synthesis of Ketones: Acyl radicals generated from α-keto acids can be coupled with aryl or vinyl halides in the presence of a nickel co-catalyst to produce a diverse range of ketones.[4][6][7]

• Acylation of Heterocycles: This method allows for the direct acylation of various heterocyclic compounds, which are common scaffolds in medicinal chemistry.[3][5]

• Giese-Type Additions: The nucleophilic acyl radicals can add to electron-deficient olefins in Giese-type reactions to form new C-C bonds.

• Flow Chemistry: The photochemical nature of this reaction makes it amenable to continuous flow setups, allowing for enhanced scalability and control.

Reaction Mechanism: Photoredox-Catalyzed Generation of Acyl Radicals

The generation of acyl radicals from α-keto acids via visible-light photoredox catalysis generally proceeds through the following steps:

• Excitation of the Photocatalyst (PC): The photocatalyst absorbs visible light, promoting it to an excited state (PC*).

• Single Electron Transfer (SET): The excited photocatalyst (PC*) oxidizes the carboxylate of the α-keto acid, which is typically deprotonated in situ by a mild base. This SET process generates an acyloxy radical and the reduced form of the photocatalyst (PC•⁻).

• Decarboxylation: The unstable acyloxy radical rapidly undergoes decarboxylation, releasing carbon dioxide and forming the desired acyl radical.

• Catalyst Regeneration and Product Formation: The reduced photocatalyst is re-oxidized to its ground state in a subsequent step of the catalytic cycle, which depends on the specific reaction. In the case of ketone synthesis with aryl halides and a nickel co-catalyst, the acyl radical adds to a Ni(0) complex, which then undergoes oxidative addition with the aryl halide, followed by reductive elimination to yield the ketone product and regenerate the Ni(0) catalyst.

Fig. 1: General mechanism for photoredox-catalyzed acyl radical generation.

Experimental Protocols

Protocol 1: Synthesis of Ketones via Decarboxylative Coupling of α-Keto Acids and Aryl Halides

This protocol is adapted from the work of Li and coworkers and describes the synthesis of ketones using 2-chloro-thioxanthen-9-one as an organic photocatalyst.[4]

Materials:

• α-Keto acid (e.g., Phenylglyoxylic acid)

• Aryl halide (e.g., 4-Bromobenzonitrile)

• 2-Chloro-thioxanthen-9-one (Cl-TXO)

• NiCl₂·6H₂O

• 4,4'-Di-tert-butyl-2,2'-bipyridine (B1334720) (dtbbpy)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453) (anhydrous)

• Nitrogen or Argon atmosphere

• Blue LEDs (450-460 nm)

• Schlenk tube or similar reaction vessel

Experimental Workflow Diagram:

Fig. 2: General workflow for the photocatalytic synthesis of ketones.

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add the α-keto acid (0.3 mmol, 1.5 equiv), aryl halide (0.2 mmol, 1.0 equiv), 2-chloro-thioxanthen-9-one (0.02 mmol, 10 mol%), NiCl₂·6H₂O (0.01 mmol, 5 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (0.012 mmol, 6 mol%), and K₂CO₃ (0.4 mmol, 2.0 equiv).

• Evacuate and backfill the tube with nitrogen or argon three times.

• Add anhydrous 1,4-dioxane (2.0 mL) via syringe.

• The reaction mixture is then subjected to three freeze-pump-thaw cycles to ensure it is thoroughly degassed.

• Place the reaction vessel approximately 5 cm from a blue LED lamp and stir at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 12-24 hours), quench the reaction with saturated aqueous ammonium (B1175870) chloride (5 mL).

• Extract the mixture with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired ketone.

Quantitative Data:

The following table summarizes the yields for the synthesis of various ketones using the described protocol.

Entry	α-Keto Acid	Aryl Halide	Product	Yield (%)
1	Phenylglyoxylic acid	4-Bromobenzonitrile	4-Benzoylbenzonitrile	92
2	Phenylglyoxylic acid	1-Bromo-4-nitrobenzene	4-Nitrophenyl(phenyl)methanone	85
3	Phenylglyoxylic acid	4-Bromoanisole	4-Methoxyphenyl(phenyl)methanone	78
4	2-Oxobutanoic acid	4-Bromobenzonitrile	1-(4-Cyanophenyl)propan-1-one	75
5	Phenylglyoxylic acid	2-Bromopyridine	Phenyl(pyridin-2-yl)methanone	68

Protocol 2: Metal-Free Acylation of Heterocycles

This protocol is based on the work of Yu and coworkers for the metal-free, visible-light-induced decarboxylative acylation of N-aryl tetrahydroisoquinolines.[3][5]

Materials:

• α-Keto acid (e.g., Phenylglyoxylic acid)

• Heterocycle (e.g., 2-Phenyl-1,2,3,4-tetrahydroisoquinoline)

• 4CzIPN (2,4,5,6-tetra(9H-carbazol-9-yl)isophthalonitrile)

• Dimethyl sulfoxide (B87167) (DMSO)

• Nitrogen or Argon atmosphere

• Blue LEDs (450-460 nm)

• Reaction vial

Procedure:

• In a reaction vial equipped with a magnetic stir bar, dissolve the heterocycle (0.2 mmol, 1.0 equiv), α-keto acid (0.4 mmol, 2.0 equiv), and 4CzIPN (0.004 mmol, 2 mol%) in DMSO (2.0 mL).

• Seal the vial and degas the solution by bubbling with nitrogen or argon for 15 minutes.

• Place the vial at a distance of about 5 cm from a blue LED lamp and stir at room temperature.

• Monitor the reaction by TLC or LC-MS.

• After completion (typically 12-36 hours), dilute the reaction mixture with water (10 mL).

• Extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

Quantitative Data:

The following table presents the yields for the acylation of various heterocycles.

Entry	α-Keto Acid	Heterocycle	Product	Yield (%)
1	Phenylglyoxylic acid	2-Phenyl-1,2,3,4-tetrahydroisoquinoline	(2-Phenyl-3,4-dihydroisoquinolin-1(2H)-yl)(phenyl)methanone	95
2	4-Methoxyphenylglyoxylic acid	2-Phenyl-1,2,3,4-tetrahydroisoquinoline	(4-Methoxyphenyl)(2-phenyl-3,4-dihydroisoquinolin-1(2H)-yl)methanone	92
3	Phenylglyoxylic acid	2-(4-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline	(2-(4-Chlorophenyl)-3,4-dihydroisoquinolin-1(2H)-yl)(phenyl)methanone	88
4	2-Naphthylglyoxylic acid	2-Phenyl-1,2,3,4-tetrahydroisoquinoline	Naphthalen-2-yl(2-phenyl-3,4-dihydroisoquinolin-1(2H)-yl)methanone	85
5	Thiophene-2-glyoxylic acid	2-Phenyl-1,2,3,4-tetrahydroisoquinoline	(2-Phenyl-3,4-dihydroisoquinolin-1(2H)-yl)(thiophen-2-yl)methanone	76

Logical Relationship of Reaction Components

The success of the photocatalytic generation of acetyl radicals from α-keto acids depends on the interplay of several key components. The following diagram illustrates their logical relationship.

References

• 1. Recent Developments in Photoinduced Decarboxylative Acylation of α-Keto Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Acyl Radicals from α-Keto Acids Using a Carbonyl Photocatalyst: Photoredox-Catalyzed Synthesis of Ketones [organic-chemistry.org]
• 5. Acyl Radicals from α-Keto Acids: Metal-Free Visible-Light-Promoted Acylation of Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Acyl Radicals from α-Keto Acids Using a Carbonyl Photocatalyst: Photoredox-Catalyzed Synthesis of Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Acetyl Radical Precursors for Synthetic Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acetyl radicals are highly reactive, nucleophilic intermediates that serve as powerful tools in modern organic synthesis.[1] Their utility lies in the formation of carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex molecular architectures, including ketones, functionalized carbonyl compounds, and acylated heterocycles.[1][2] Traditional methods for generating acyl radicals often required harsh conditions, such as high temperatures or UV irradiation.[1] However, the advent of visible-light photoredox catalysis has revolutionized this field, providing mild and efficient pathways to access these valuable synthetic intermediates from a wide array of stable precursors.[3][4]

These notes provide an overview of common acetyl radical precursors, their activation methods, and detailed protocols for their application in key synthetic transformations.

Precursors via Decarboxylation: α-Keto Acids

α-Keto acids are among the most popular precursors for generating acyl radicals due to their facile decarboxylation upon single-electron oxidation under photoredox conditions.[2] This process is highly efficient and atom-economical, releasing carbon dioxide as the only byproduct.[5] The resulting acyl radicals can participate in a variety of coupling reactions, including Giese-type additions and metallaphotoredox-catalyzed cross-couplings.[1][2]

Caption: Photoredox catalytic cycle for acetyl radical generation from α-keto acids.

Data Presentation: Decarboxylative Acylation Reactions

Precursor (Example)	Reaction Partner	Catalyst(s)	Solvent	Yield (%)	Reference
Phenylglyoxylic acid	4-Methoxystyrene	Ir[dF(CF3)ppy]2(dtbbpy)PF6	Dioxane	94	[1]
2-Oxo-4-phenylbutanoic acid	Ethyl acrylate	Ru(bpy)3Cl2	DMF	85	[1]
Phenylglyoxylic acid	4-Bromobenzonitrile	Ir(ppy)3 / NiBr2·glyme	DMA	92	[1]
1-Methyl-1H-indole-3-glyoxylic acid	N-Phenylacrylamide	PDI / Ph3P	CH3CN	78	[2]
2-(4-Fluorophenyl)-2-oxoacetic acid	1-Octene	Cl-TXO	Dioxane	82	[6]

Experimental Protocol: Decarboxylative Arylation of α-Keto Acids[1]

• Preparation: To an oven-dried 8 mL vial equipped with a magnetic stir bar, add the α-keto acid (0.2 mmol, 1.0 equiv.), aryl halide (0.3 mmol, 1.5 equiv.), photocatalyst Ir(ppy)3 (1-2 mol%), and NiBr2·glyme (10 mol%).

• Assembly: Cap the vial with a septum and purge with nitrogen or argon for 10-15 minutes.

• Solvent and Reagent Addition: Add anhydrous, degassed N,N-dimethylacetamide (DMA, 2.0 mL) via syringe, followed by a tertiary amine base (e.g., DBU, 0.3 mmol, 1.5 equiv.).

• Reaction: Place the vial approximately 5-10 cm from a blue LED lamp (40 W, λ = 450 nm) and stir vigorously at room temperature. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion (typically 12-24 hours), dilute the reaction mixture with ethyl acetate (B1210297) (20 mL) and wash with water (3 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica (B1680970) gel to afford the desired ketone product.

Precursors via Hydrogen Atom Transfer (HAT): Aldehydes

Aldehydes are abundant and atom-economical precursors for acetyl radicals.[1] The aldehydic C-H bond can be homolytically cleaved via a Hydrogen Atom Transfer (HAT) process, typically mediated by a photogenerated radical species or a HAT catalyst.[1][7] This method is particularly useful for intra- and intermolecular hydroacylation reactions.

Caption: General workflow for acetyl radical generation from aldehydes via HAT.

Data Presentation: Hydroacylation of Alkenes with Aldehydes

Aldehyde	Alkene	Catalyst	Additive	Yield (%)	Reference
Benzaldehyde	N-Benzylmaleimide	Ru(bpy)3(PF6)2	TBHP	88	[1]
4-Chlorobenzaldehyde	Diethyl maleate	Methylene Blue	K2S2O8	75	[1]
Heptanal	Styrene	Eosin Y	Quinuclidine	65	[1]
Cyclohexanecarboxaldehyde	Acrylonitrile	Ir(dFppy)3	O2 (air)	72	[1]

Experimental Protocol: Photocatalytic Hydroacylation of an Alkene[1]

• Preparation: In a 10 mL Schlenk tube, combine the aldehyde (1.0 mmol, 2.0 equiv.), alkene (0.5 mmol, 1.0 equiv.), and photocatalyst (e.g., Ru(bpy)3(PF6)2, 1 mol%).

• Reagent Addition: Add a HAT reagent or co-catalyst if required (e.g., TBHP, 1.5 equiv.).

• Solvent and Degassing: Add the appropriate solvent (e.g., CH3CN, 5 mL). Degas the mixture by three freeze-pump-thaw cycles.

• Reaction: Backfill the tube with an inert atmosphere (N2 or Ar). Irradiate the mixture with a compact fluorescent lamp (CFL) or LED strip while stirring at room temperature.

• Monitoring and Work-up: Monitor the reaction by TLC. After completion (typically 6-12 hours), remove the solvent in vacuo.

• Purification: Purify the residue directly by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the ketone product.

Precursors via C-O Bond Activation: Carboxylic Acids

Directly using carboxylic acids as acetyl radical precursors is challenging but highly desirable. Modern methods often employ a dual catalytic system, merging photoredox catalysis with another catalytic cycle (e.g., nickel catalysis).[5] The carboxylic acid is typically activated in situ to form a redox-active species, which then undergoes single-electron reduction to generate the acyl radical.[3][4]

Caption: Dual catalytic cycle for ketone synthesis from two different carboxylic acids.

Data Presentation: Decarboxylative Cross-Coupling of Carboxylic Acids[5]

Aliphatic Acid	Aryl Acid	Catalyst System	Base	Yield (%)
Cyclohexanecarboxylic acid	Benzoic acid	Ir[dF(CF3)ppy]2(dtbbpy)PF6 / NiCl2·DME	Cs2CO3	98
4-Phenylbutanoic acid	4-(Trifluoromethyl)benzoic acid	Ir[dF(CF3)ppy]2(dtbbpy)PF6 / NiCl2·DME	Cs2CO3	85
Pivalic acid	2-Naphthoic acid	Ir[dF(CF3)ppy]2(dtbbpy)PF6 / NiCl2·DME	Cs2CO3	75
Adipic acid monomethyl ester	4-Methoxybenzoic acid	Ir[dF(CF3)ppy]2(dtbbpy)PF6 / NiCl2·DME	Cs2CO3	68

Experimental Protocol: Ketone Synthesis from Two Carboxylic Acids[5]

• Preparation: In an oven-dried vial, combine the aliphatic carboxylic acid (0.3 mmol, 1.5 equiv.), aryl carboxylic acid (0.2 mmol, 1.0 equiv.), Ir[dF(CF3)ppy]2(dtbbpy)PF6 (1 mol%), NiCl2·DME (10 mol%), and a ligand (e.g., dtbbpy, 10 mol%).

• Reagent Addition: Add Cs2CO3 (0.4 mmol, 2.0 equiv.) and an activating agent (e.g., acetic anhydride, 0.4 mmol, 2.0 equiv.).

• Assembly and Degassing: Seal the vial and evacuate and backfill with argon three times. Add degassed dioxane (2.0 mL).

• Reaction: Stir the mixture under irradiation from a 34 W blue LED at room temperature for 24 hours.

• Work-up: Quench the reaction with saturated aqueous NH4Cl solution and extract with ethyl acetate. Combine the organic layers, wash with brine, and dry over Na2SO4.

• Purification: After removing the solvent under reduced pressure, purify the crude product by preparative thin-layer chromatography (PTLC) to yield the asymmetrical ketone.

Other Notable Precursors

While the aforementioned precursors are widely used, other functional groups can also be effectively converted into acetyl radicals.

• Acyl Thioesters: These stable compounds can generate acyl radicals under photoredox conditions, offering an alternative to more reactive precursors.[8]

• Acyl Chlorides and Anhydrides: These can be activated by nucleophilic organic catalysts under blue light irradiation to form an intermediate that fragments into an acyl radical.[9]

• Acyl Silanes: Photochemical cleavage of the C-Si bond provides another route to acyl radicals.[1]

Caption: A generalized workflow for synthetic applications of acetyl radicals.

References

• 1. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chinesechemsoc.org [chinesechemsoc.org]
• 6. Acyl Radicals from α-Keto Acids Using a Carbonyl Photocatalyst: Photoredox-Catalyzed Synthesis of Ketones [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Photoredox-catalyzed indirect acyl radical generation from thioesters - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Photochemical generation of acyl and carbamoyl radicals using a nucleophilic organic catalyst: applications and mechanism thereof - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Acetyl Radical in Late-Stage Functionalization of Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Late-stage functionalization (LSF) is a powerful strategy in drug discovery, enabling the direct modification of complex molecules at a late step in the synthetic route. This approach accelerates the generation of structure-activity relationships (SAR) and the optimization of lead compounds by bypassing the need for de novo synthesis. The introduction of an acetyl group can significantly impact a molecule's pharmacokinetic and pharmacodynamic properties. The use of acetyl radicals offers a novel and effective method for the late-stage acetylation of pharmaceuticals, particularly at C-H bonds that are otherwise unreactive. This document provides detailed application notes and protocols for the generation and application of acetyl radicals in the LSF of pharmaceutical compounds, with a focus on photoredox-mediated methodologies.

Application Notes

The utility of acetyl radicals in late-stage functionalization stems from their ability to be generated under mild conditions, often using visible light photoredox catalysis, which is compatible with a wide range of sensitive functional groups present in drug molecules.[1][2] Two primary strategies have emerged as particularly effective for the late-stage acetylation of pharmaceuticals: the Minisci-type C-H acetylation of heteroaromatics and the decarboxylative acylation of carboxylic acids.

Minisci-Type C-H Acetylation:

The Minisci reaction involves the addition of a nucleophilic radical to an electron-deficient aromatic ring, a common motif in many pharmaceuticals.[3] Traditional Minisci reactions often require harsh conditions, but modern photoredox methods allow for the generation of acetyl radicals under mild conditions, making this transformation amenable to complex drug molecules.[1] A notable advantage is the high regioselectivity often observed, with acetylation occurring at specific positions on the heteroaromatic core.[4] Vinyl ethers have been identified as robust and inexpensive sources of acetyl radicals for this purpose.[4]

Decarboxylative Acylation:

This method utilizes readily available carboxylic acids as precursors to generate acetyl radicals via photoredox-catalyzed decarboxylation. This approach is particularly valuable as it allows for the coupling of two different carboxylic acid-derived fragments, expanding the possibilities for creating novel ketone-containing analogues of existing drugs. This strategy has been successfully applied to the late-stage modification of pharmaceuticals such as ketoprofen (B1673614) and indomethacin.

Data Presentation

Table 1: Substrate Scope of Minisci C-H Acetylation of N-Heteroarenes with Vinyl Ethers

N-Heteroarene Substrate	Acetyl Source	Oxidant	Solvent	Yield (%)	Reference
Lepidine	n-Butyl vinyl ether	Na₂S₂O₈	DMSO	85	[4]
Quinaldine	n-Butyl vinyl ether	Na₂S₂O₈	DMSO	82	[4]
Isoquinoline	n-Butyl vinyl ether	Na₂S₂O₈	DMSO	78	[4]
Quinoline	n-Butyl vinyl ether	Na₂S₂O₈	DMSO	75	[4]
Pyridine	n-Butyl vinyl ether	Na₂S₂O₈	DMSO	65	[4]

Table 2: Decarboxylative Acylation of Carboxylic Acids with Thioesters

Carboxylic Acid Substrate	Thioester Partner	Photocatalyst	Solvent	Yield (%)	Reference
4-Methoxyphenylacetic acid	S-phenyl 4-methoxybenzothioate	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	CH₃CN	98
2-Naphthylacetic acid	S-phenyl 2-naphthothioate	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	CH₃CN	85
(4-Chlorophenyl)acetic acid	S-phenyl 4-chlorobenzothioate	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	CH₃CN	78
Cyclohexanecarboxylic acid	S-phenyl benzothioate	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	CH₃CN	65

Experimental Protocols

Protocol 1: Metal- and Photocatalyst-Free Minisci C-H Acetylation of N-Heteroarenes

This protocol is adapted from Dong et al., Org. Lett., 2021, 23, 4374-4378.[4]

Materials:

• N-Heteroarene (e.g., Lepidine, 0.2 mmol, 1.0 equiv)

• n-Butyl vinyl ether (78 μL, 0.6 mmol, 3.0 equiv)

• Sodium persulfate (Na₂S₂O₈, 142.8 mg, 0.6 mmol, 3.0 equiv)

• Trifluoroacetic acid (TFA, 30 μL, 0.4 mmol, 2.0 equiv)

• Dimethyl sulfoxide (B87167) (DMSO), 6 mL

Procedure:

• To a 15 mL glass vial, add the N-heteroarene (0.2 mmol), sodium persulfate (0.6 mmol), and DMSO (6 mL).

• Add n-butyl vinyl ether (0.6 mmol) and trifluoroacetic acid (0.4 mmol) to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired acetylated N-heteroarene.

Protocol 2: Visible-Light Photoredox-Catalyzed Decarboxylative Acylation

This protocol is a generalized procedure based on the principles of photoredox-catalyzed decarboxylative coupling.

Materials:

• Carboxylic acid-containing pharmaceutical (e.g., a derivative of Indomethacin, 0.1 mmol, 1.0 equiv)

• Acetyl radical precursor (e.g., pyruvic acid, 0.2 mmol, 2.0 equiv)

• Photocatalyst (e.g., fac-[Ir(ppy)₃], 1-5 mol%)

• Base (e.g., Cs₂CO₃, 0.3 equiv)

• Solvent (e.g., degassed DMSO or CH₃CN), 2 mL

Procedure:

• In a reaction tube equipped with a magnetic stir bar, combine the carboxylic acid-containing pharmaceutical (0.1 mmol), the acetyl radical precursor (0.2 mmol), the photocatalyst (1-5 mol%), and the base (0.3 equiv).

• Add the degassed solvent (2 mL) and seal the tube.

• Place the reaction tube approximately 5-10 cm from a blue LED lamp (40-45 W).

• Irradiate the reaction mixture with stirring at room temperature for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 x 5 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the acetylated pharmaceutical derivative.

Mandatory Visualization

Caption: General experimental workflow for the late-stage acetylation of pharmaceuticals.

Caption: Proposed photocatalytic cycle for decarboxylative acetylation.

References

• 1. Photo-redox catalyzed dehydrazinative acylation of N-heterocycles via Minisci reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Metal-, Photocatalyst-, and Light-Free Minisci C-H Acetylation of N-Heteroarenes with Vinyl Ethers [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Unwanted Side Reactions Involving Acetyl Radicals

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify, prevent, and mitigate unwanted side reactions caused by acetyl radicals in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is an acetyl radical and how is it generated in my experiment?

An acetyl radical (CH₃C•=O) is a highly reactive chemical species characterized by an unpaired electron on the carbonyl carbon. Due to this instability, it can participate in numerous unintended reactions. Common sources of acetyl radical generation in a laboratory setting include:

• Photochemical Cleavage: High-energy light (like UV) can break the bond between the carbonyl carbon and another group in precursors like pyruvic acid, α-diketones, and other carbonyl-containing compounds.[1]

• Visible-Light Photoredox Catalysis: Modern synthetic methods use visible light and a photocatalyst to generate acetyl radicals from a wide range of precursors under milder conditions. These precursors include aldehydes, α-ketoacids, carboxylic acids, and acyl chlorides.[1]

• Hydrogen Abstraction: Potent radicals, such as the hydroxyl radical (•OH), can abstract a hydrogen atom from acetaldehyde (B116499) to form an acetyl radical.[1]

• Thermal Decomposition: Some molecules can be heated to generate acetyl radicals, although this is often less controlled.

• Metabolic Processes: In biological systems, enzymes like Cytochrome P450 can generate various radical species during the metabolism of drugs and other xenobiotics.[2]

Q2: What are the most common unwanted side reactions caused by acetyl radicals?

The high reactivity and ambiphilic (both nucleophilic and electrophilic) nature of the acetyl radical lead to several common side reactions:[1]

• Unwanted Acetylation: The radical can acetylate sensitive functional groups on your target molecule, substrates, or even solvent molecules. In protein studies, this can lead to non-specific modification of amino acid residues like lysine.[3]

• Reaction with Oxygen: In the presence of dissolved oxygen, acetyl radicals react rapidly to form the highly oxidative acetylperoxyl radical (AcOO•).[1] This can initiate undesired oxidation cascades, damaging sensitive substrates or leading to complex product mixtures.

• Polymerization/Oligomerization: Acetyl radicals can initiate the polymerization of susceptible monomers in your reaction, such as alkenes, leading to the formation of unwanted polymers or oligomers.

• Solvent and Buffer Reactions: The radical can react with common laboratory solvents (like THF or methanol) or buffer components, consuming the radical and generating new impurities.

Q3: What is a radical scavenger and how does it work?

A radical scavenger, also known as a radical trap or inhibitor, is a compound that reacts with and neutralizes highly reactive free radicals. This prevents the radical from engaging in unwanted side reactions with your molecules of interest. The scavenger itself is converted into a much more stable radical or a stable, non-radical species. Common scavengers used to mitigate acetyl radical side reactions include:

• TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy): A stable nitroxide radical that efficiently combines with carbon-centered radicals, including acetyl radicals, to form a stable, non-radical adduct.[4]

• N-Acetylcysteine (NAC): A thiol-containing antioxidant. Its primary role is to act as a precursor for glutathione (B108866) (GSH), a major cellular antioxidant. NAC can help replenish cellular defenses against oxidative stress caused by radicals.[5][6][7]

• Butylated Hydroxytoluene (BHT): A phenolic antioxidant that can donate a hydrogen atom to quench radicals.

Troubleshooting Guide

Problem 1: My reaction is producing a complex mixture of unidentified byproducts, and the yield of my desired product is low.

Possible Cause

Troubleshooting Steps

Generation of Acetyl Radicals and Subsequent Reactions: Your reaction conditions (e.g., use of a photoredox catalyst, high temperature, or presence of radical initiators) may be generating acetyl radicals that are reacting non-specifically.

1. Confirm Radical Involvement: Add a radical scavenger like TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) to a small-scale test reaction. If the formation of byproducts is suppressed and the reaction producing your desired product is inhibited, it strongly suggests a radical-mediated pathway.[1][4]2. Degas Your Solvent: If the side reactions are due to oxidation, the acetyl radical may be reacting with dissolved oxygen to form more aggressive acetylperoxyl radicals.[1] Degas your solvent and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).3. Lower the Temperature: If applicable, reducing the reaction temperature can decrease the rate of radical generation and subsequent side reactions.

Problem 2: I am performing a protein modification study, and I'm observing non-specific acetylation or oxidative damage to my protein.

Possible Cause	Troubleshooting Steps
Non-enzymatic Acetylation by Acetyl Radicals: If your system generates acetyl radicals (e.g., from a drug metabolite or a chemical probe), they can directly and non-specifically acetylate reactive amino acid side chains, particularly the ε-amino group of lysine.	1. Run a No-Enzyme Control: To distinguish between enzymatic and non-enzymatic acetylation, perform the reaction in the complete absence of the acetyltransferase enzyme. Any acetylation observed is non-enzymatic.[8]2. Use a Heat-Inactivated Enzyme Control: As a further check, use a heat-inactivated enzyme. This ensures that any observed acetylation is not due to a non-specific protein effect but requires the enzyme's catalytic activity.[8]
Oxidative Damage from Radical Species: The acetyl radical or its subsequent products (like acetylperoxyl radical) can cause oxidative damage to sensitive residues such as methionine, tryptophan, and cysteine.[9][10]	1. Add a Biocompatible Antioxidant: Include a scavenger like N-acetylcysteine (NAC) in your reaction buffer. NAC serves as a precursor to glutathione, boosting the system's ability to handle oxidative stress.[5][11]2. Characterize the Damage: Use mass spectrometry to identify the specific sites and types of modification (e.g., acetylation vs. oxidation) on your protein. This can provide clues about the reactive species involved.

Problem 3: My reaction is not going to completion, and I suspect my reagents are being consumed by side reactions.

Possible Cause

Troubleshooting Steps

Radical Scavenging by Reagents or Solvents: The generated acetyl radicals may be reacting preferentially with one of your reagents or the solvent, effectively quenching the desired reaction pathway.

1. Review Reagent Compatibility: Check the literature for the stability of your reagents in the presence of radicals. Solvents with easily abstractable hydrogens (e.g., THF) can be particularly susceptible.2. Increase Reagent Concentration: If a key reagent is being consumed, a modest increase in its stoichiometry might help push the desired reaction forward. However, this may also increase side reactions, so proceed with caution.3. Change the Solvent: Switch to a less reactive solvent if possible. For example, benzene (B151609) or tert-butanol (B103910) are generally more resistant to hydrogen abstraction by radicals than THF or methanol.

Quantitative Data on Radical Scavenging

The effectiveness of a scavenger is determined by how quickly it can react with the unwanted radical compared to other components in the reaction. The table below provides rate constants for the reaction of the stable radical TEMPO with various carbon-centered radicals, which serve as a proxy for its high reactivity towards acetyl radicals.

Table 1: Reaction Rate Constants of TEMPO with Carbon-Centered Radicals

Radical Species	Rate Constant (k) in M⁻¹s⁻¹	Solvent
n-Nonyl Radical (Primary Alkyl)	1.2 x 10⁹	Not specified
tert-Butyl Radical (Tertiary Alkyl)	7.6 x 10⁸	Not specified
Benzyl Radical	4.9 x 10⁸	Not specified
Cumyl Radical	1.2 x 10⁸	Not specified

| 1-Phenylethyl Radical | ~1.0 x 10⁸ | Acetonitrile |

Data compiled from multiple sources.[1][12][13] Rate constants for radical-scavenger reactions are generally very high, often approaching the diffusion-controlled limit.

Experimental Protocols

Protocol 1: General Procedure for Using TEMPO as a Radical Scavenger in Organic Synthesis

This protocol describes how to perform a control experiment to test for the involvement of radical intermediates by quenching the reaction with TEMPO.

Materials:

• Your reaction components (substrate, reagents, catalyst, solvent)

• TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy)

• Inert atmosphere setup (e.g., Schlenk line with nitrogen or argon)

• Standard glassware for your reaction

• Analytical tools (e.g., TLC, GC-MS, NMR)

Procedure:

• Setup Parallel Reactions: Prepare at least two identical reactions. One will be the standard reaction, and the other will be the TEMPO-quenched reaction.

• Prepare Reaction Mixture: In a clean, dry flask under an inert atmosphere, combine your substrate, solvent, and any other reagents except the component that initiates radical formation (e.g., the photocatalyst or thermal initiator).

• Add TEMPO: To the designated scavenger reaction flask, add TEMPO. A typical starting concentration is 1.5 to 2.0 equivalents relative to the limiting reagent, but this may require optimization.

• Initiate the Reaction: Add the initiating component to both flasks simultaneously (e.g., turn on the light for a photochemical reaction or begin heating for a thermal reaction).

• Monitor the Reactions: Follow the progress of both reactions over time using an appropriate analytical technique (e.g., TLC or GC).

• Analyze the Results:

  • If the main reaction proceeds while the TEMPO-containing reaction shows no formation of the desired product, it is strong evidence of a radical-mediated mechanism.[10][14]

  • Analyze the TEMPO-containing reaction mixture by mass spectrometry to identify the TEMPO-adduct of your suspected radical intermediate, which provides further evidence.

Protocol 2: Using N-Acetylcysteine (NAC) to Mitigate Oxidative Damage in Protein Assays

This protocol provides a general guideline for incorporating NAC into a protein-based assay to protect against oxidative side reactions from radical species.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS or HEPES, pH ~7.4)

• N-Acetylcysteine (NAC)

• Reagents for your primary reaction

• Method for analyzing protein integrity and modification (e.g., SDS-PAGE, Western Blot for acetyl-lysine, Mass Spectrometry)

Procedure:

• Prepare NAC Stock Solution: Prepare a fresh stock solution of NAC (e.g., 100 mM) in your assay buffer. Ensure the pH is readjusted to the desired value (~7.4) after dissolving the NAC, as it is acidic.

• Determine Working Concentration: The optimal concentration of NAC can vary. Start with a final concentration in the range of 1-5 mM in your reaction mixture.

• Pre-incubation (Optional but Recommended): Add the NAC to your protein solution and incubate for 15-30 minutes at room temperature before initiating the main reaction. This allows the NAC to be present as a protectant from the moment radical generation begins.

• Initiate the Reaction: Add the other reaction components to start the assay.

• Run Controls: It is critical to run parallel experiments:

  • Positive Control: Reaction without NAC to observe the full extent of any damage.

  • Negative Control: Protein in buffer with NAC but without the reaction initiator to ensure NAC itself is not causing modifications.

• Analyze the Protein: After the reaction is complete, analyze the protein samples. Compare the results from the NAC-containing reaction to the controls. A reduction in non-specific modifications (like unwanted oxidation or acetylation) in the presence of NAC indicates it is effectively scavenging the damaging radical species or their byproducts.[15]

Visualizations

// Nodes ROS [label="Acetyl Radical or\nDownstream ROS", fillcolor="#EA4335"]; Scavenger [label="Scavenger\n(e.g., N-Acetylcysteine)", fillcolor="#34A853"]; ASK1 [label="ASK1\n(MAPKKK)", fillcolor="#4285F4"]; MKK [label="MKK4/7\n(MAPKK)", fillcolor="#4285F4"]; JNK [label="JNK\n(MAPK)", fillcolor="#4285F4"]; TF [label="Transcription Factors\n(e.g., c-Jun)", fillcolor="#FBBC05", fontcolor="#202124"]; Response [label="Stress Response\n(e.g., Inflammation, Apoptosis)", fillcolor="#5F6368"];

// Edges ROS -> ASK1 [label="Activates"]; Scavenger -> ROS [label="Inhibits", dir=T, arrowhead=tee, color="#34A853", fontcolor="#34A853"]; ASK1 -> MKK [label="Phosphorylates"]; MKK -> JNK [label="Phosphorylates"]; JNK -> TF [label="Phosphorylates"]; TF -> Response [label="Alters Gene Expression"];

} dot Caption: Generalized MAPK signaling pathway activated by radical-induced oxidative stress.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. Scavenging with TEMPO* to identify peptide- and protein-based radicals by mass spectrometry: advantages of spin scavenging over spin trapping - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. air.unimi.it [air.unimi.it]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. N-Acetyl-Cysteine: Modulating the Cysteine Redox Proteome in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. researchgate.net [researchgate.net]
• 15. MAPK and JAK-STAT signaling pathways are involved in the oxidative stress-induced decrease in expression of surfactant protein genes - PubMed [pubmed.ncbi.nlm.nih.gov]

strategies to improve the yield of acetyl radical reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the yield of your acetyl radical reactions. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Troubleshooting Guides

Issue: Low or No Product Yield

Question: My acetyl radical reaction is resulting in a very low yield or no desired product. What are the potential causes and how can I troubleshoot this?

Answer: Low yields in acetyl radical reactions can stem from several factors, ranging from the choice of radical precursor to the reaction setup. Here is a systematic guide to help you identify and resolve the issue.

1. Acetyl Radical Precursor and Generation Method:

• Precursor Stability and Efficiency: The choice of acetyl radical precursor is critical. Different precursors have varying efficiencies and stabilities. For instance, α-ketoacids are often efficient precursors under photoredox conditions due to favorable decarboxylation upon single-electron transfer (SET).[1] Aldehydes can also be effective but may require a hydrogen atom transfer (HAT) reagent.[2] Carboxylic acids can be used but often require activation, for example, by conversion to a reactive anhydride (B1165640) intermediate.[2][3][4]

• Photocatalyst Selection (for photoredox reactions): The photocatalyst's redox potential must be well-matched with the chosen precursor. For oxidative quenching cycles involving precursors like α-ketoacids, the excited state of the photocatalyst should be a sufficiently strong oxidant. For reductive quenching cycles, it should be a strong reductant.[5] Consult literature for appropriate photocatalyst/precursor pairings.[2]

• Light Source (for photoredox reactions): Ensure your light source's emission spectrum overlaps with the absorption spectrum of your photocatalyst.[6] Blue LEDs are commonly used for many popular iridium and ruthenium-based photocatalysts.[6][7] The intensity and proximity of the light source to the reaction vessel can also significantly impact the reaction rate and yield.[7][8]

2. Reaction Conditions:

• Solvent Choice: The solvent can significantly influence the reaction outcome.[9][10] Polar aprotic solvents like DMF, DMSO, and acetonitrile (B52724) are commonly used in photoredox catalysis. The choice of solvent can affect the solubility of reagents and the stability of intermediates. Some solvents can also participate in side reactions, so choose a solvent that is inert under your reaction conditions.

• Temperature: While many photoredox reactions are performed at room temperature, temperature can be a critical parameter to optimize.[5] For thermally initiated radical reactions, the temperature must be sufficient to induce homolysis of the initiator. In some cases, gentle heating of photoredox reactions can improve yields, but excessive heat can lead to degradation of reactants or products.

• Concentration: The concentration of reactants can influence the reaction kinetics. In some cases, high dilution can favor intramolecular reactions or suppress bimolecular side reactions.[11] Conversely, for intermolecular reactions, concentrations that are too low may slow down the desired reaction.

• Atmosphere: Many radical reactions are sensitive to oxygen, which can act as a radical scavenger or participate in unwanted side reactions.[12] It is often crucial to degas the reaction mixture and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

3. Reaction Work-up and Purification:

• Quenching: Ensure the reaction is quenched appropriately upon completion to prevent the formation of byproducts.

• Purification: Product loss can occur during purification. Choose a purification method (e.g., column chromatography, crystallization) that is suitable for your product's stability and properties. Ensure complete transfer of your material at each step.

Issue: Significant Formation of Side Products

Question: My reaction is producing a significant amount of side products, primarily from decarbonylation of the acetyl radical. How can I minimize this?

Answer: Decarbonylation, the loss of carbon monoxide from the acetyl radical to form a methyl radical, is a common side reaction that can significantly reduce the yield of the desired acylated product.[13] Here are some strategies to suppress it:

• Reaction Temperature: Decarbonylation is often favored at higher temperatures. Running the reaction at a lower temperature can help to minimize this side reaction.

• Radical Precursor Choice: The stability of the acetyl radical can be influenced by the precursor. Precursors that generate the acetyl radical under milder conditions may lead to less decarbonylation.

• Rapid Trapping of the Acetyl Radical: Increasing the concentration of the radical acceptor can help to trap the acetyl radical before it has a chance to decarbonylate.

• Use of Additives: In some cases, specific additives can be used to suppress decarbonylation, for example by using N-acyl oxazolidinones which are reduced to acyl radical equivalents.[13]

Frequently Asked Questions (FAQs)

Q1: Which acetyl radical precursor should I choose for my reaction?

A1: The optimal precursor depends on your specific reaction. Here is a comparison of common precursors:

Precursor	Generation Method	Advantages	Disadvantages
α-Ketoacids	Photoredox Catalysis (Oxidative Decarboxylation)	Efficient, mild conditions, good functional group tolerance.[1][14][15]	Can be thermally unstable.
Aldehydes	Photoredox Catalysis (HAT), Thermal/Chemical Initiation	Readily available, versatile.[2]	May require a specific HAT reagent or initiator.
Carboxylic Acids	Photoredox Catalysis (via in-situ activation)	Abundant and inexpensive starting materials.[2][3][4]	Often require an activating agent (e.g., anhydride formation).[4]
Acyl Thioesters	Photoredox Catalysis	Stable precursors.[16]	May require specific photocatalyst systems.
Acyl Chlorides/Anhydrides	Photochemical Catalysis	Readily available.[5]	Can be moisture-sensitive.

Q2: How do I choose the right photocatalyst for my reaction?

A2: The choice of photocatalyst is crucial for the success of photoredox-catalyzed acetyl radical reactions. Key factors to consider are:

• Redox Potentials: The excited-state redox potential of the photocatalyst must be sufficient to either oxidize or reduce your chosen acetyl radical precursor.[5]

• Absorption Spectrum: The photocatalyst should absorb light at the wavelength emitted by your light source.[6]

• Catalyst Stability: The photocatalyst should be stable under the reaction conditions.

Here is a table of commonly used photocatalysts:

Photocatalyst	Excitation Wavelength (nm)	Excited State Potential (V vs SCE)	Notes
fac-[Ir(ppy)₃]	~450 (Blue)	E₁/₂red[Ir(III)/Ir(II)] = +1.21	Commonly used, strong reductant in the excited state.
[Ru(bpy)₃]Cl₂	~450 (Blue)	E₁/₂red[Ru(II)/Ru(I)] = +0.77	Classic photocatalyst, good general-purpose choice.
Eosin Y	~520 (Green)	E₁/₂red[*Eosin Y/Eosin Y•⁻] = +0.78	Organic dye, can act as a HAT catalyst.[2]
2-Chloro-thioxanthen-9-one	Visible Light	-	Inexpensive organic photocatalyst for generating acyl radicals from α-keto acids.[7][14][15]

Q3: What is a general procedure for setting up a photoredox reaction to generate acetyl radicals?

A3: Below is a general protocol. Note: This is a general guideline and specific conditions should be optimized for your reaction.

Experimental Protocol: General Photoredox Acetyl Radical Generation and Giese Addition

Materials:

• Acetyl radical precursor (e.g., α-ketoacid)

• Radical acceptor (e.g., an activated alkene)

• Photocatalyst (e.g., fac-[Ir(ppy)₃])

• Solvent (e.g., anhydrous DMF)

• Reaction vessel (e.g., Schlenk tube or vial with a magnetic stir bar)

• Inert gas supply (Nitrogen or Argon)

• Visible light source (e.g., blue LED lamp)

Procedure:

• Preparation: To a clean, dry reaction vessel equipped with a magnetic stir bar, add the acetyl radical precursor, the radical acceptor, and the photocatalyst.

• Degassing: Add the anhydrous solvent to the reaction vessel. Seal the vessel and degas the reaction mixture by bubbling with an inert gas for 15-20 minutes or by three freeze-pump-thaw cycles.

• Reaction Setup: Place the reaction vessel on a magnetic stir plate and position the visible light source at a consistent distance from the vessel. If necessary, use a fan to maintain a constant temperature.

• Irradiation: Begin stirring and irradiate the reaction mixture with the light source. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Once the reaction is complete, turn off the light source. Quench the reaction if necessary (e.g., by adding a radical scavenger or exposing to air). Dilute the reaction mixture with a suitable solvent and perform an aqueous work-up to remove the catalyst and other water-soluble components.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by an appropriate method such as column chromatography.

Visualizations

Caption: Common precursors and methods for generating acetyl radicals.

Caption: A simplified representation of an oxidative quenching photoredox cycle for acetyl radical generation.

References

• 1. researchgate.net [researchgate.net]
• 2. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deconstructive Radical–Radical Coupling for Programmable Remote Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 7. hepatochem.com [hepatochem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ethz.ch [ethz.ch]
• 10. reddit.com [reddit.com]
• 11. Direct decarboxylative Giese reactions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS01168E [pubs.rsc.org]
• 12. Mechanistic Investigation and Optimization of Photoredox Anti-Markovnikov Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. reddit.com [reddit.com]

Technical Support Center: Stability Challenges with Acetyl Radical Precursors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with acetyl radical precursors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common stability challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My acetyl radical precursor seems to be degrading upon storage. What are the best practices for storing different types of precursors?

A1: Proper storage is crucial to maintain the integrity of your acetyl radical precursors. Here are some general guidelines:

• Acyl Chlorides (e.g., 4-acetylpiperidine-1-carbonyl chloride): These compounds are highly sensitive to moisture and should be stored in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., nitrogen or argon).[1][2] Keep containers tightly closed.[1][2][3]

• Biacetyl: This precursor should be stored at low temperatures (e.g., dry ice) and protected from light.[4]

• α-Keto Acids: These are generally more stable but should be stored in a cool, dark place. Some may be sensitive to moisture.

• Acyl-caged Rhodamines: These compounds are generally stable in the dark but are designed to be photosensitive. Store them protected from light in a cool, dry place. Stock solutions can be prepared in solvents like DMF and stored at low temperatures.[5]

Q2: I am observing low yields of my desired product. What are the common causes and how can I troubleshoot this?

A2: Low yields can stem from several factors related to precursor instability and reaction conditions. Consider the following:

• Precursor Decomposition: Your precursor may be degrading before it can effectively generate acetyl radicals. Ensure you are using fresh or properly stored precursors.

• Reaction Conditions:

  • Temperature: For thermally initiated reactions, ensure the temperature is optimal for radical generation without causing premature decomposition of reactants or products. For photochemical reactions, excessive heat from the light source can also be an issue.

  • Solvent: The choice of solvent can significantly impact the stability of both the precursor and the generated radicals. For instance, the photolysis of acyl-caged rhodamines is faster in less-polar solvents and slower in polar protic solvents.

  • Oxygen Sensitivity: Acetyl radicals can react rapidly with oxygen to form acetylperoxyl radicals.[6] If your experiment requires the acetyl radical itself, ensure your reaction is thoroughly deoxygenated. Conversely, if the acetylperoxyl radical is desired, ensure adequate oxygen is present.

• Side Reactions: The acetyl group itself can undergo side reactions. Protecting the acetyl group as an acetal (B89532) can prevent unwanted nucleophilic attack.

• Incomplete Reaction or Product Decomposition: Monitor your reaction over time (e.g., by TLC or LC-MS) to determine the optimal reaction time. Quench the reaction as soon as it is complete to prevent product degradation.[7]

Q3: I am getting unexpected side products in my reaction. What are some common side reactions and how can I minimize them?

A3: Side reactions often arise from the high reactivity of the generated radicals or the instability of the precursor.

• Reaction with Solvent: Radicals can react with the solvent. Choose a solvent that is inert under your reaction conditions.

• Hydrolysis: Acyl chlorides are particularly prone to hydrolysis.[8] Ensure all glassware is oven-dried and use anhydrous solvents. Perform the reaction under an inert atmosphere.[2]

• Radical-Radical Coupling: The desired radical may couple with other radical species in the reaction mixture. Controlling the concentration of radical species by adjusting the initiator concentration or light intensity can help minimize this.

• Premature Decomposition: As mentioned, precursor decomposition can lead to a cascade of unintended reactions.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or no product formation	Precursor instability/degradation.	- Use fresh or properly stored precursor. - Verify precursor purity by NMR or other analytical methods. - Handle moisture-sensitive precursors (e.g., acyl chlorides) under an inert atmosphere.
Inefficient radical generation.	- Optimize temperature for thermal initiators. - For photochemical reactions, check the wavelength and intensity of the light source. Ensure it matches the absorption spectrum of the precursor. - Ensure the reaction is properly deoxygenated if the acetyl radical is the desired species.
Unstable product.	- Monitor the reaction and quench it at the optimal time.[7] - Consider if the product is sensitive to the workup conditions (e.g., acid or base).[9]
Inconsistent results	Variability in precursor quality.	- Source precursors from a reliable supplier. - Purify the precursor before use if necessary.
Reaction conditions not well-controlled.	- Precisely control temperature, stirring rate, and reagent addition rates. - Ensure consistent deoxygenation between runs.
Formation of multiple unidentified products	Side reactions of the acetyl radical or precursor.	- Choose an inert solvent. - Protect reactive functional groups on your substrate or precursor. - Adjust the concentration of radical initiator or light intensity to minimize radical-radical coupling.
Impurities in starting materials.	- Purify all starting materials before the reaction.

Quantitative Stability Data of Acetyl Radical Precursors

The stability of acetyl radical precursors is highly dependent on their chemical structure and the experimental conditions. The following table summarizes available quantitative data.

Precursor	Condition	Stability Metric	Value	Reference
Acyl-caged Rhodamines (ACR575a)	Phosphate buffer	Uncaging Quantum Yield (Φ)	0.037
Acyl-caged Rhodamines (ACR575p)	Phosphate buffer	Uncaging Quantum Yield (Φ)	0.047	[5]
Acyl-caged Rhodamines (ACR670a)	Phosphate buffer	Uncaging Quantum Yield (Φ)	0.041	[5]
Acyl-caged Rhodamines (ACR670p)	Phosphate buffer	Uncaging Quantum Yield (Φ)	0.029	[5]
Acetyl Chloride	95% Ethanol-Water, 25°C	Hydrolysis Rate Constant (k)	Not explicitly found for acetyl chloride, but benzoyl chloride is 1.58 x 10⁻⁴ s⁻¹
α-Keto Amides (as precursors to α-keto acids)	Aqueous media	Photochemical Cleavage Quantum Yield (Φ)	0.3	[10]

Experimental Protocols

Protocol 1: Synthesis of 4-Acetylpiperidine-1-carbonyl Chloride

This protocol describes the conversion of 1-acetylpiperidine-4-carboxylic acid to its corresponding acyl chloride using thionyl chloride.[11][12]

Materials:

• 1-acetylpiperidine-4-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM)

• Multi-neck round-bottom flask

• Magnetic stirrer

• Reflux condenser with a gas outlet to a scrubber (containing NaOH solution)

• Dropping funnel

• Nitrogen or argon source

• Ice bath

• Rotary evaporator with a cold trap

Procedure:

• Set up a multi-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and nitrogen/argon inlet. Ensure all glassware is oven-dried.

• Charge the flask with 1-acetylpiperidine-4-carboxylic acid.

• Add anhydrous DCM to create a suspension.

• Cool the reaction vessel in an ice bath.

• Add thionyl chloride (1.5 to 2.0 molar equivalents) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the reaction is complete (monitor by the cessation of gas evolution and/or TLC).

• Cool the reaction mixture to room temperature.

• Remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator. Use a vacuum trap cooled with dry ice/acetone or liquid nitrogen to protect the vacuum pump.[11]

• The crude 4-acetylpiperidine-1-carbonyl chloride can often be used directly in the next step. If higher purity is required, distillation or crystallization may be attempted, but be mindful of the compound's stability.[11]

Protocol 2: Generation and Detection of Acetyl Radicals using EPR Spin Trapping

This protocol outlines the general procedure for detecting acetyl radicals generated from a precursor using Electron Paramagnetic Resonance (EPR) spectroscopy with a spin trap.[13][14][15][16]

Materials:

• Acetyl radical precursor (e.g., acetaldehyde)

• Spin trap (e.g., 5,5-dimethyl-1-pyrroline (B8520582) N-oxide, DMPO)

• Appropriate buffer or solvent

• Radical initiation system (e.g., xanthine (B1682287) oxidase for acetaldehyde, or a UV light source for photoprecursors)

• EPR spectrometer

• Capillary tube or flat cell

Procedure:

• Prepare a stock solution of the spin trap (e.g., 1 M DMPO in the chosen solvent).

• Prepare a stock solution of the acetyl radical precursor.

• In an Eppendorf tube, prepare the reaction mixture. A typical mixture might include the buffer/solvent, the spin trap solution, and the precursor solution.

• Initiate the radical generation. For example, add the initiating enzyme (like xanthine oxidase) or expose the sample to a UV light source.

• Quickly transfer the reaction mixture to a capillary tube or a flat cell suitable for the EPR spectrometer.

• Place the sample in the EPR cavity.

• Tune the spectrometer and acquire the EPR spectrum.

• Analyze the resulting spectrum. The hyperfine coupling constants of the spin adduct can be used to identify the trapped radical. The signal intensity is proportional to the concentration of the spin adduct.

Visualizations

Synthesis of 4-Acetylpiperidine-1-carbonyl Chloride.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Acyl-caged rhodamines: photo-controlled and self-calibrated generation of acetyl radicals for neural function recovery in early AD mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Troubleshooting [chem.rochester.edu]
• 8. savemyexams.com [savemyexams.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. 1-(1-Acetylpiperidine-4-carbonyl)piperidine-4-carboxylic Acid [benchchem.com]
• 13. interchim.fr [interchim.fr]
• 14. Spin trapping - Wikipedia [en.wikipedia.org]
• 15. EPR-Spin Trapping and Flow Cytometric Studies of Free Radicals Generated Using Cold Atmospheric Argon Plasma and X-Ray Irradiation in Aqueous Solutions and Intracellular Milieu - PMC [pmc.ncbi.nlm.nih.gov]
• 16. revroum.lew.ro [revroum.lew.ro]

Acetyl Radical Quenching Mechanisms: A Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals working with acetyl radicals. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the study of acetyl radical quenching mechanisms.

Frequently Asked Questions (FAQs)

Q1: What are the primary quenching mechanisms for the acetyl radical in experimental settings?

A1: The acetyl radical (CH₃C(O)•) is a highly reactive, short-lived species. Its primary quenching mechanisms in experimental setting are:

• Reaction with Molecular Oxygen: In the presence of oxygen, the acetyl radical is rapidly quenched to form the acetylperoxyl radical (CH₃C(O)OO•). This is often the dominant pathway in aerobic environments. The reaction is typically diffusion-controlled.

• Radical Scavenging: Various radical scavengers can quench the acetyl radical through mechanisms such as hydrogen atom transfer (HAT) or radical addition. Common scavengers include phenolic antioxidants and nitroxide radicals like TEMPO.

• Dimerization and Disproportionation: At high concentrations, acetyl radicals can react with each other, leading to dimerization or disproportionation products. However, due to their short lifetime, these are typically minor pathways in solution-phase experiments designed to study quenching by other species.

Q2: How can I generate acetyl radicals in a controlled manner for my experiments?

A2: Controlled generation of acetyl radicals is crucial for studying their quenching kinetics. Common methods include:

• Photolysis of Precursors: The most common method is the photolysis of ketones, such as acetone (B3395972) or biacetyl, using techniques like laser flash photolysis.[1][2] UV irradiation of these precursors leads to the homolytic cleavage of a C-C bond, generating acetyl radicals.

• Chemical Reactions: Acetyl radicals can be generated from the reaction of acetaldehyde (B116499) with other radicals, such as the hydroxyl radical.[3]

Q3: Which spin traps are most effective for detecting the acetyl radical using Electron Paramagnetic Resonance (EPR) spectroscopy?

A3: Due to its short lifetime, the acetyl radical is typically detected indirectly using spin trapping EPR. The most commonly used spin traps are:

• α-phenyl-N-tert-butylnitrone (PBN): PBN is effective for trapping carbon-centered radicals like the acetyl radical, forming a stable PBN-acetyl adduct with a characteristic EPR spectrum.[3][4]

• 5,5-dimethyl-1-pyrroline N-oxide (DMPO): DMPO can also be used to trap acetyl radicals. However, its adducts with different radicals can sometimes have similar spectral features, requiring careful analysis.[4][5]

Q4: What are the main challenges in studying acetyl radical quenching?

A4: Researchers may encounter several challenges, including:

• Short Lifetime: The acetyl radical is highly reactive and has a very short lifetime, making direct detection difficult.

• Competition with Oxygen: In aerobic environments, the rapid reaction with oxygen to form the acetylperoxyl radical can interfere with the study of other quenching reactions.

• Spin Trap Artifacts: Spin traps themselves can be oxidized or reduced, leading to signals that can be misinterpreted.[6] Careful control experiments are essential.

• Low Signal-to-Noise Ratio in EPR: The concentration of the spin adduct may be low, leading to a poor signal-to-noise ratio in the EPR spectrum.

Troubleshooting Guides

Issue 1: No or very weak EPR signal for the acetyl radical adduct.

Possible Cause	Troubleshooting Step
Inefficient radical generation.	1. Verify the integrity and concentration of the acetyl radical precursor (e.g., acetone). 2. Check the output and wavelength of your photolysis source (e.g., laser, UV lamp). Ensure it is appropriate for the precursor. 3. Optimize the concentration of the precursor.
Degradation of the spin trap.	1. Use a fresh solution of the spin trap. 2. Store spin traps under recommended conditions (e.g., refrigerated, protected from light).
Low spin trapping efficiency.	1. Increase the concentration of the spin trap. 2. Ensure the chosen spin trap is appropriate for the acetyl radical (PBN is a good first choice).[4]
Rapid decay of the spin adduct.	1. Record the EPR spectrum immediately after radical generation. 2. Cool the sample to increase the adduct's stability, if the experimental setup allows.
Presence of oxygen.	If you are not studying the reaction with oxygen, deoxygenate your sample solution thoroughly by bubbling with an inert gas (e.g., argon or nitrogen). Oxygen can broaden the EPR signal and also compete for the acetyl radical.

Issue 2: The observed EPR spectrum is complex and difficult to interpret.

Possible Cause	Troubleshooting Step
Formation of multiple radical species.	1. Your system may be generating other radicals besides the acetyl radical. Try to simplify the reaction mixture. 2. Use different spin traps to selectively trap different types of radicals. For example, DMPO can trap both carbon- and oxygen-centered radicals, while PBN is more selective for carbon-centered radicals.[4][5]
Decomposition of the spin trap or spin adduct.	1. Run control experiments with the spin trap and light source but without the radical precursor to check for signals from spin trap degradation. 2. Acquire spectra at different time points after radical generation to monitor for the appearance of secondary signals.
Poor spectral resolution.	1. Optimize EPR spectrometer settings (modulation amplitude, microwave power, sweep width, and time constant). 2. Ensure the solvent has a low dielectric constant to minimize microwave absorption. Toluene or benzene (B151609) are often good choices for non-aqueous systems.

Issue 3: Inconsistent or non-reproducible quenching rate constants.

Possible Cause	Troubleshooting Step
Variable concentration of dissolved oxygen.	1. If studying quenching by another species, ensure rigorous and consistent deoxygenation of all solutions. 2. If studying the reaction with oxygen, ensure consistent and known concentrations of dissolved oxygen.
Impure quencher/scavenger.	1. Verify the purity of your quenching agent. 2. Run control experiments with the quencher alone to ensure it does not generate any interfering signals.
Temperature fluctuations.	1. Ensure the sample temperature is precisely controlled during the experiment, as reaction rates are temperature-dependent.
Photodegradation of the quencher or spin adduct.	1. Check for any photochemical activity of your quencher at the excitation wavelength. 2. Minimize the exposure of the sample to the photolysis source to what is necessary for radical generation.

Quantitative Data

The following tables summarize key kinetic data for the reactions of acetyl and acetylperoxyl radicals.

Table 1: Reaction Rate Constants for Acetyl Radical (CH₃C(O)•)

Reactant	Rate Constant (k)	Solvent/Phase	Temperature	Citation
Molecular Oxygen (O₂)	~10⁹ - 10¹⁰ M⁻¹s⁻¹	Gas Phase	Room Temp	[7]
TEMPO	> 10⁶ M⁻¹s⁻¹	Not specified	Room Temp	[8]

Note: There is a limited amount of published data specifically on the quenching rate constants of the acetyl radical with a wide range of scavengers. The reaction with oxygen is a primary and very fast quenching pathway.

Table 2: Reaction Rate Constants for Acetylperoxyl Radical (CH₃C(O)OO•)

Reactant	Rate Constant (k)	Solvent/Phase	Temperature	Citation
β-carotene	9.2 ± 0.6 x 10⁸ M⁻¹s⁻¹	Aerated Benzene	20 °C	[9]
Self-reaction	1.3 ± 0.3 x 10⁻¹¹ cm³s⁻¹	Gas Phase	298 K	[10]
CH₃O₂•	2.0 ± 0.4 x 10⁻¹¹ cm³s⁻¹	Gas Phase	298 K	[10]

Experimental Protocols

Protocol 1: Detection of Acetyl Radical Quenching by EPR Spin Trapping

This protocol describes a general method for generating acetyl radicals via photolysis of acetone and detecting their quenching using EPR spectroscopy with PBN as the spin trap.

Materials:

• Acetone (spectroscopic grade)

• α-phenyl-N-tert-butylnitrone (PBN)

• Quencher of interest (e.g., a phenolic antioxidant)

• Solvent (e.g., deoxygenated toluene)

• EPR flat cell or capillary tubes

• UV photolysis source (e.g., mercury lamp with appropriate filters or a pulsed laser)

• EPR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of PBN in the chosen solvent (e.g., 100 mM in toluene).

  • Prepare a stock solution of the quencher of interest in the same solvent.

  • In an EPR tube or flat cell, prepare the final reaction mixture containing acetone (e.g., 1 M), PBN (e.g., 50 mM), and the desired concentration of the quencher.

  • Prepare a control sample without the quencher.

  • Thoroughly deoxygenate the samples by bubbling with a gentle stream of argon or nitrogen for at least 15 minutes. Seal the tubes carefully.

• EPR Spectrometer Setup:

  • Tune the EPR spectrometer according to the manufacturer's instructions.

  • Typical settings for detecting PBN adducts are:

    • Microwave frequency: ~9.5 GHz (X-band)

    • Microwave power: 10-20 mW (should be optimized to avoid saturation)

    • Modulation frequency: 100 kHz

    • Modulation amplitude: ~1 G (should be optimized for best resolution)

    • Sweep width: 100 G

    • Time constant: ~0.1 s

    • Sweep time: ~60 s

    • Number of scans: 1-10 (for signal averaging)

• Radical Generation and Detection:

  • Place the EPR tube inside the EPR cavity.

  • Record a background spectrum before photolysis.

  • Initiate photolysis using the UV source. The duration of photolysis will depend on the intensity of the source and the quantum yield of the precursor; start with short intervals (e.g., 30-60 seconds).

  • Immediately after photolysis, record the EPR spectrum.

• Data Analysis:

  • Subtract the background spectrum from the spectrum obtained after photolysis.

  • The EPR spectrum of the PBN-acetyl adduct should be a characteristic triplet of doublets.

  • Measure the intensity of the EPR signal.

  • Compare the signal intensity of the control sample (without quencher) to the samples containing different concentrations of the quencher. A decrease in signal intensity in the presence of the quencher indicates that the acetyl radical is being scavenged.

  • For kinetic analysis, the quenching rate constant can be determined by plotting the reciprocal of the signal intensity against the quencher concentration (Stern-Volmer analysis), assuming competitive kinetics between the spin trap and the quencher for the acetyl radical.

Visualizations

Caption: Primary generation and quenching pathways for the acetyl radical.

Caption: Experimental workflow for EPR spin trapping of acetyl radicals.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Study of acetone photodissociation over the wavelength range 248-330 nm: evidence of a mechanism involving both the singlet and triplet excited states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EPR study of spin-trapped free radical intermediates formed in the heterogeneously-assisted photodecomposition of acetaldehyde [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes [mdpi.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Scavenging of acetylperoxyl radicals and quenching of triplet diacetyl by beta-carotene: mechanisms and kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rate Constants and Branching Ratios for the Self-Reaction of Acetyl Peroxy (CH3C(O)O2•) and Its Reaction with CH3O2 [mdpi.com]

troubleshooting common issues in acetyl radical generation

Welcome to the Technical Support Center for Acetyl Radical Generation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments. Here you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and comparative data to assist in optimizing your reactions.

Frequently Asked Questions (FAQs)

1. Why am I getting a low yield in my acetyl radical generation reaction?

Low yields in acetyl radical generation, particularly in photoredox catalysis, can stem from several factors. Here are some common causes and their solutions:

• Sub-optimal Reaction Conditions:

  • Inadequate Light Source: Ensure your light source has the appropriate wavelength and intensity to excite the photocatalyst effectively. The emission spectrum of the lamp should overlap with the absorption spectrum of the catalyst.

  • Incorrect Temperature: While many photoredox reactions are performed at room temperature, some may benefit from cooling to minimize side reactions or heating to overcome activation barriers. Temperature control is crucial for reproducibility.

  • Reaction Time: The reaction may not have reached completion. Monitor the reaction progress using techniques like TLC, GC-MS, or LC-MS to determine the optimal reaction time.

• Reagent and Solvent Quality:

  • Impure Reagents: The purity of your acetyl radical precursor, radical acceptor, and photocatalyst is critical. Impurities can quench the excited state of the photocatalyst or participate in unwanted side reactions. Use freshly purified or high-purity reagents.

  • Solvent Choice: The solvent can significantly influence the reaction outcome by affecting the solubility of reagents and the stability of intermediates. Common solvents for photoredox reactions include acetonitrile, DMF, and DMSO. Ensure you are using anhydrous solvents, as water can interfere with the reaction.[1][2] Polar solvents can stabilize charge-separated intermediates that may arise during the reaction.[1][2]

• Presence of Oxygen:

  • Molecular oxygen is a triplet ground state biradical that can quench the excited state of the photocatalyst or react with the generated acetyl radical, leading to the formation of peroxyacetyl radicals and other undesired byproducts.[3] It is crucial to thoroughly degas the reaction mixture. Common degassing methods include freeze-pump-thaw cycles or sparging with an inert gas (e.g., argon or nitrogen) for an extended period.

2. I am observing significant formation of side products. What are they and how can I minimize them?

The most common side reaction in acetyl radical chemistry is decarbonylation , where the acetyl radical (CH₃CO•) loses a molecule of carbon monoxide (CO) to form a methyl radical (CH₃•). This is especially prevalent with aliphatic acyl radicals.[4]

• Minimizing Decarbonylation:

  • Reaction Temperature: Decarbonylation is a unimolecular process with a significant activation energy. Running the reaction at lower temperatures can help to minimize this side reaction.

  • Radical Trapping Efficiency: Ensure a high concentration of the radical acceptor (trap) to capture the acetyl radical before it has a chance to decarbonylate.

  • Precursor Choice: Aromatic acyl radicals are generally more stable and less prone to decarbonylation than aliphatic ones.[4] If your synthesis allows, consider using a precursor that generates an aromatic acetyl radical.

Other potential side products can arise from the reaction of the acetyl radical with the solvent or from further reactions of the desired product. Careful analysis of your crude reaction mixture by mass spectrometry and NMR can help identify these byproducts, providing clues to the unwanted reaction pathways.

3. My acetyl radical precursor seems to be unstable. How can I handle and store it properly?

The stability of acetyl radical precursors varies significantly depending on their chemical nature.

• Acyl Chlorides (e.g., Acetyl Chloride): These are highly reactive and moisture-sensitive. They should be stored under an inert atmosphere (argon or nitrogen) in a cool, dry place. Handle them in a fume hood using dry syringes or cannulas.

• Aldehydes: While generally more stable than acyl chlorides, aldehydes can be prone to oxidation to carboxylic acids. It's best to use freshly distilled or purified aldehydes. Store them under an inert atmosphere and away from light.

• α-Ketoacids: These can be sensitive to decarboxylation upon heating. Store them in a refrigerator and handle them at room temperature or below whenever possible.

• Thioesters and Acylsilanes: These are generally more stable and easier to handle than acyl chlorides and aldehydes, making them attractive alternatives.[5]

Always refer to the Material Safety Data Sheet (MSDS) for specific storage and handling instructions for your chosen precursor.

4. How can I effectively remove oxygen from my reaction mixture?

Given the sensitivity of radical reactions to oxygen, proper degassing is crucial for achieving high yields and minimizing side reactions.

• Freeze-Pump-Thaw: This is one of the most effective methods for removing dissolved oxygen. The solvent is frozen using a cryogenic bath (e.g., liquid nitrogen), and the flask is evacuated under high vacuum. The flask is then sealed, and the solvent is allowed to thaw, releasing dissolved gases into the headspace. This cycle is typically repeated three times.

• Sparging with Inert Gas: Bubbling a stream of inert gas (argon or nitrogen) through the reaction solvent for 20-30 minutes can effectively displace dissolved oxygen. It is important to ensure that the inert gas is of high purity. For the reaction itself, maintaining a positive pressure of the inert gas is recommended.

Data Presentation

Table 1: Comparison of Common Acetyl Radical Precursors

Precursor Type	Common Examples	Generation Method	Advantages	Disadvantages	Typical Yields
Aldehydes	Acetaldehyde, Benzaldehyde	Hydrogen Atom Transfer (HAT)	Readily available, atom economical.[5]	Prone to oxidation, potential for side reactions.	40-95%[5]
α-Ketoacids	Pyruvic acid	Photoredox (Oxidative Decarboxylation)	Mild reaction conditions.[5]	Can be thermally sensitive.	50-92%[5]
Carboxylic Acids	Acetic acid	Activation then Photoredox Reduction	Abundant starting materials.	Requires an activation step.	45-85%[5]
Acyl Chlorides	Acetyl chloride	Photoredox Reduction	High reactivity.	Moisture sensitive, can lead to polar side reactions.	60-88%[5]
Acyl Thioesters	S-acetyl thioesters	Photoredox Catalysis	Stable, easy to handle.	Requires synthesis of the precursor.	55-90%
Acylsilanes	Acetyltrimethylsilane	Photoredox Oxidation	Good radical precursors.	May require specific reaction conditions.	65-94%[5]

Experimental Protocols

Protocol 1: General Procedure for Acetyl Radical Generation via Visible-Light Photoredox Catalysis from an Aldehyde

This protocol describes a general method for the generation of an acetyl radical from an aldehyde and its subsequent addition to a Michael acceptor (Giese reaction).

Materials:

• Aldehyde (1.0 mmol, 1.0 equiv)

• Michael acceptor (1.2 mmol, 1.2 equiv)

• Photocatalyst (e.g., fac-Ir(ppy)₃, 1-5 mol%)

• Hydrogen Atom Transfer (HAT) catalyst (e.g., quinuclidine, 10-20 mol%)

• Anhydrous, degassed solvent (e.g., acetonitrile, 0.1 M)

• Schlenk flask or oven-dried vial with a magnetic stir bar

• Blue LED light source

Procedure:

• Reaction Setup: In a glovebox or under a positive pressure of inert gas, add the aldehyde, Michael acceptor, photocatalyst, and HAT catalyst to the Schlenk flask or vial.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Degassing: If not working in a glovebox, seal the vessel and perform three freeze-pump-thaw cycles to thoroughly remove any dissolved oxygen.

• Initiation: Place the reaction vessel in front of the blue LED light source and begin vigorous stirring. Ensure the reaction is shielded from ambient light.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals.

• Workup: Once the reaction is complete, remove the light source and quench the reaction if necessary (e.g., by adding a radical scavenger like TEMPO or exposing to air). Concentrate the reaction mixture in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Troubleshooting for Protocol 1:

• Low Yield:

  • Ensure all reagents are pure and the solvent is anhydrous.

  • Degas the reaction mixture more thoroughly.

  • Vary the catalyst loading (both photocatalyst and HAT catalyst).

  • Screen different solvents.

• Decarbonylation Product Observed:

  • Lower the reaction temperature by using a cooling fan or a cooled water bath.

  • Increase the concentration of the Michael acceptor.

Visualizations

Caption: A stepwise workflow for troubleshooting low yields.

Caption: The competitive pathways of the acetyl radical.

Caption: Common precursors and their generation pathways.

References

• 1. Solvent Effects on the Stability and Delocalization of Aryl Dicyanomethyl Radicals: The Captodative Effect Revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Solvent effects - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Can decarbonylation of acyl radicals be overcome in radical addition reactions? En route to a solution employing N-acyl oxazolidinones and SmI2/H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Acetyl Radical Formation

Welcome to the technical support center for the optimization of acetyl radical formation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental generation of acetyl radicals.

Frequently Asked Questions (FAQs)

Q1: What are the most common precursors for generating acetyl radicals?

A1: A variety of precursors can be utilized to generate acetyl radicals. The choice of precursor often depends on the desired reaction conditions and the specific synthetic application. Common precursors include:

• Aldehydes (e.g., acetaldehyde): These are abundant and readily available. Acetyl radicals are typically formed via a Hydrogen Atom Transfer (HAT) process.[1][2]

• α-Keto Acids (e.g., pyruvic acid): These can generate acetyl radicals through decarboxylation, often promoted by photoredox catalysis.[1][3]

• Carboxylic Acids and their derivatives (e.g., acetic acid, anhydrides, acyl thioesters, acid chlorides): Visible-light photoredox catalysis has emerged as a powerful tool to generate acyl radicals from these precursors under mild conditions.[1][4]

• Acyl Selenides and Tellurides: These can generate acyl radicals, often in the presence of a radical initiator like tributyltin hydride.[1][5]

• Acyl Hydrazines (Hydrazides): These compounds can serve as precursors for the stoichiometric generation of acyl radicals.[6]

• Other sources: Acetyl radicals can also be generated from α-hydroxy or α-amino ketones, cyclic ketones (via Norrish type I cleavage), and acyl-cobalt salophen reagents.[1] In specific contexts like cigarette smoke, acetyl radicals can be formed from acetaldehyde (B116499) through reactions initiated by nitrogen oxides and isoprene.[7][8]

Q2: What are the primary methods for generating acetyl radicals?

A2: The generation of acetyl radicals can be achieved through several methods, ranging from traditional harsh condition protocols to modern, milder techniques:

• Visible-Light Photoredox Catalysis: This is a contemporary and widely used method that allows for the generation of acetyl radicals under mild conditions, avoiding the need for harsh reagents and high temperatures.[1][4] It can utilize a variety of precursors like carboxylic acids, aldehydes, and α-keto acids.

• Thermal or Photochemical Initiation: Traditional methods often involve high temperatures or UV irradiation to induce homolytic cleavage of precursor molecules.[1][9] For example, the Norrish Type I reaction involves the photochemical α-cleavage of carbonyl compounds.[9]

• Hydrogen Atom Transfer (HAT): In this process, a radical species abstracts a hydrogen atom from an aldehyde to form an acyl radical.[1][2] Common HAT reagents include persulfates and tert-butyl hydroperoxide.[1]

• Single Electron Transfer (SET): Photoredox catalysts can operate via SET processes, acting as either a one-electron oxidant or reductant to generate radical species from suitable precursors.[1]

Q3: What are the key advantages of using visible-light photoredox catalysis for acetyl radical formation?

A3: Visible-light photoredox catalysis offers several significant advantages over traditional methods:

• Mild Reaction Conditions: Reactions can often be carried out at room temperature, preserving sensitive functional groups within the molecules.[3][4]

• Sustainability: This method is considered a green and energy-efficient approach in organic chemistry.[4] It often obviates the need for stoichiometric amounts of toxic reagents or strong oxidants.[1]

• High Selectivity: Photoredox catalysis can offer high levels of chemo- and regioselectivity.

• Versatility: A wide range of precursors can be activated using this methodology.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no product yield	Inefficient radical generation: The chosen precursor may not be suitable for the reaction conditions, or the initiator/photocatalyst may be inactive.	* Verify the purity of the precursor and reagents. * Screen different precursors (e.g., switch from an aldehyde to an α-keto acid). * Optimize the catalyst loading and ensure its activity. For photoredox reactions, ensure the light source has the correct wavelength and sufficient intensity.[1] * Consider alternative initiation methods (e.g., thermal vs. photochemical).
Radical trapping or quenching: The generated acetyl radical may be reacting with other components in the reaction mixture (e.g., solvent, impurities) or undergoing undesired side reactions.	* Use a degassed solvent to remove oxygen, which can quench radical reactions. * Ensure all reagents are pure and free from radical scavengers. * Increase the concentration of the desired radical acceptor. * Perform radical trapping experiments with agents like TEMPO to confirm the formation of the acetyl radical.[1]
Unfavorable reaction kinetics: The rate of radical formation or subsequent reaction may be too slow.	* Increase the reaction temperature (for thermal methods). * Increase the concentration of the reactants. * In photoredox catalysis, adjust the light intensity or the photocatalyst.
Formation of undesired byproducts	Side reactions of the acetyl radical: Acetyl radicals can undergo various reactions, such as decarbonylation to form a methyl radical and carbon monoxide, especially at higher temperatures.	* Lower the reaction temperature if possible. * Choose a precursor that generates the radical under milder conditions.
Polysubstitution: In acylation reactions, highly activated substrates may undergo multiple acylations.[10]	* Use a stoichiometric amount of the acylating agent. * Monitor the reaction progress closely to stop it at the desired point.[10]
Reaction with solvent: Certain solvents can react with the radical species.	* Choose an inert solvent, such as dichloromethane (B109758) or carbon disulfide, for acylation reactions.[10]
Reaction fails to initiate	Inactive catalyst or initiator: The catalyst or initiator may have degraded or is not suitable for the chosen substrate.	* Use a fresh batch of catalyst or initiator. * For photoredox reactions, ensure the redox potential of the catalyst is appropriate for the substrate.
Presence of inhibitors: Impurities in the starting materials or solvent can inhibit the radical chain reaction.	* Purify all starting materials and solvents before use.

Quantitative Data Summary

The yield of acetyl radical reactions can vary significantly based on the chosen precursor, catalyst, and reaction conditions. Below are tables summarizing quantitative data from cited literature.

Table 1: Decarboxylative Acylation of Azo/Azoxybenzenes using a Pd-Organic Photoredox System [1]

Azo/Azoxybenzene Derivative	Yield (%)
Disubstituted (electron-donating/withdrawing)	57 - 78
o-Disubstituted	37 - 56

Table 2: Photocatalytic Decarboxylative Amidation of α-Keto Acids with Amines [1]

α-Keto Acid	Amine	Yield (%)
Aromatic (electron-donating/withdrawing)	Aromatic/Aliphatic	64 - 85
Heteroaromatic	Aromatic/Aliphatic	48
Aliphatic	Aromatic/Aliphatic	40
Aromatic	Electron-rich Aromatic/Aliphatic	40 - 79
Aromatic	Aliphatic	25 - 77

Table 3: Photocatalytic Acylation of Phenanthridine with Benzaldehydes [1]

Benzaldehyde Substituent	Yield (%)
Halogen, alkyl, methoxy, acetoxy	27 - 73
Strong electron-donating (p-NMe₂)	0
Strong electron-withdrawing (p-NO₂)	0

Experimental Protocols

Protocol 1: General Procedure for Visible-Light-Promoted Acylation of Heterocycles using α-Keto Acids [3]

• Reactant Preparation: In a reaction tube, combine the heterocyclic substrate (0.2 mmol), the α-keto acid (0.4 mmol), and the photocatalyst (e.g., 4CzIPN, 1-5 mol%).

• Solvent Addition: Add the appropriate solvent (e.g., DMSO, 2.0 mL).

• Degassing: Degas the reaction mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Irradiation: Place the reaction tube at a fixed distance from a visible light source (e.g., blue LED lamp) and stir at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction and perform a standard aqueous work-up.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired acylated heterocycle.

Protocol 2: Stoichiometric Acetylation using Acetic Anhydride and VOSO₄ Catalyst [11]

• Reactant Mixture: In a round-bottom flask, add the substrate to be acetylated (e.g., thymol, 6.7 mmol), an equimolar amount of acetic anhydride, and vanadyl sulfate (B86663) (VOSO₄·5H₂O, 1 mol%).

• Reaction: Stir the mixture at room temperature for the specified time (e.g., 24 hours).

• Quenching: Quench the reaction by adding water (50 mL) and continue stirring for approximately 15 minutes.

• Neutralization and Extraction: Add a saturated solution of sodium bicarbonate (NaHCO₃) to the aqueous phase, then extract the product with ethyl acetate.

• Washing and Drying: Wash the organic phase with distilled water until neutral. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent.

• Purification: The crude product can be further purified if necessary.

Visualizations

Caption: General experimental workflow for acetyl radical formation and subsequent reaction.

Caption: Simplified mechanism of acetyl radical generation via visible-light photoredox catalysis.

Caption: A logical flowchart for troubleshooting common issues in acetyl radical reactions.

References

• 1. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations [beilstein-journals.org]
• 5. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Decarbonylation of Acyl Radicals in Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome the challenge of acyl radical decarbonylation in their synthetic experiments.

Frequently Asked Questions (FAQs)

Q1: What is acyl radical decarbonylation and why is it a problem in synthesis?

Acyl radicals are valuable reactive intermediates for forming carbon-carbon bonds. However, they can undergo a competing unimolecular fragmentation reaction, known as decarbonylation, where they lose a molecule of carbon monoxide (CO) to form a more stable alkyl or aryl radical. This process is often irreversible and leads to undesired side products, reducing the yield of the target acylated compound. The rate of decarbonylation is particularly high for acyl radicals that can form stabilized alkyl radicals upon CO loss.

Q2: What are the main factors that influence the rate of acyl radical decarbonylation?

The rate of decarbonylation is primarily influenced by the stability of the resulting alkyl radical. Acyl radicals that form tertiary, benzylic, or allylic radicals upon decarbonylation tend to lose CO more rapidly. Other factors include:

• Temperature: Higher reaction temperatures generally increase the rate of decarbonylation.

• Pressure: Performing the reaction under an atmosphere of carbon monoxide can suppress decarbonylation by Le Châtelier's principle.

• Electronic Properties: The electronic nature of the R group in the R-C(O)• radical can influence the C-C bond strength and thus the decarbonylation rate.

Q3: What are the most common strategies to overcome decarbonylation?

Several successful strategies have been developed to mitigate or suppress acyl radical decarbonylation:

• Visible-Light Photoredox Catalysis: This has emerged as a powerful and mild method for generating acyl radicals from various precursors under conditions that can outcompete decarbonylation.

• Use of Acyl Radical Equivalents: Employing precursors that generate a species that behaves like an acyl radical but is less prone to decarbonylation, such as N-acyl oxazolidinones with samarium diiodide (SmI₂).

• High CO Pressure: Conducting reactions under a high pressure of carbon monoxide can shift the equilibrium away from decarbonylation.

• Rapid Trapping of the Acyl Radical: Ensuring the desired reaction of the acyl radical (e.g., addition to an olefin) is much faster than the rate of decarbonylation. This can be achieved by using high concentrations of the trapping agent.

Troubleshooting Guides

Problem 1: Low yield of the desired acylated product and formation of a decarbonylated byproduct.

This is the most common issue when working with acyl radicals prone to decarbonylation.

Possible Cause	Suggested Solution
High Reaction Temperature	Lower the reaction temperature. Photoredox methods often allow for reactions to be run at or below room temperature.
Slow Radical Trapping	Increase the concentration of the radical acceptor (e.g., olefin, heteroarene).
Unsuitable Acyl Radical Precursor	Switch to a more stable acyl radical precursor or one that generates the radical under milder conditions. See the table below for a comparison of common precursors.
Inefficient Photocatalyst	Screen different photocatalysts with appropriate redox potentials for the specific transformation.
Atmospheric Conditions	If feasible for your reaction setup, perform the reaction under an atmosphere of carbon monoxide (CO).

Problem 2: Inconsistent results in photoredox-catalyzed acylation reactions.

Reproducibility can be a challenge in photoredox catalysis if reaction parameters are not carefully controlled.

Possible Cause	Suggested Solution
Oxygen Contamination	Thoroughly degas the reaction mixture using techniques like freeze-pump-thaw or by bubbling an inert gas (argon or nitrogen) through the solvent. Oxygen can quench the excited state of the photocatalyst.
Inconsistent Light Source	Ensure the light source (e.g., LEDs) provides consistent and uniform irradiation to the reaction vessel. The distance from the light source to the reaction should be kept constant.
Impure Reagents or Solvents	Use high-purity, anhydrous, and degassed solvents. Impurities can act as quenchers or participate in side reactions.
Incorrect Wavelength of Light	Ensure the emission wavelength of your light source overlaps with the absorption spectrum of the photocatalyst.

Data Presentation

Table 1: Comparison of Common Acyl Radical Precursors

Precursor	Generation Method	Advantages	Disadvantages
Carboxylic Acids	Visible-light photoredox catalysis (often via in situ activation to an anhydride (B1165640) or ester)	Abundant, inexpensive, and structurally diverse starting materials.	Often requires an activation step.
Aldehydes	Visible-light photoredox catalysis (via Hydrogen Atom Transfer - HAT)	Atom economical.	Can be prone to side reactions like oxidation to the carboxylic acid.
α-Keto Acids	Visible-light photoredox catalysis (via oxidative decarboxylation)	Efficient generation of acyl radicals under mild conditions.	Substrate scope can be limited.
Acyl Thioesters	Visible-light photoredox catalysis	Stable precursors.	May require synthesis of the thioester.
N-Acyl Oxazolidinones	SmI₂-mediated reduction	Generates an acyl radical equivalent that is less prone to decarbonylation.	Requires stoichiometric amounts of the reducing agent.
Acyl Chlorides	Photoinduced single-electron transfer	Readily available.	Can be highly reactive and sensitive to moisture.

Experimental Protocols

Protocol 1: General Procedure for Visible-Light Photoredox Generation of Acyl Radicals from Carboxylic Acids

This protocol is a general guideline for the hydroacylation of an olefin using a carboxylic acid as the acyl radical precursor, adapted from methodologies described in the literature.

Materials:

• Carboxylic acid (1.0 equiv)

• Olefin (1.5 equiv)

• Photocatalyst (e.g., fac-[Ir(ppy)₃], 1-2 mol%)

• Activating agent (e.g., dimethyl dicarbonate (B1257347) (DMDC) or Boc₂O, 1.5-2.0 equiv)

• Base (e.g., K₂CO₃ or a non-nucleophilic organic base, 1.5-2.0 equiv)

• Anhydrous, degassed solvent (e.g., acetonitrile, DMF, or dioxane)

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source

Procedure:

• To an oven-dried Schlenk flask or vial, add the carboxylic acid, olefin, photocatalyst, and base.

• Seal the vessel with a septum and purge with an inert gas (argon or nitrogen) for 15-20 minutes.

• Add the anhydrous, degassed solvent via syringe, followed by the activating agent.

• Stir the reaction mixture at room temperature and irradiate with a blue LED light source. Position the light source at a fixed distance from the reaction vessel.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction (if necessary) and perform a standard aqueous workup.

• Purify the product by column chromatography.

Protocol 2: SmI₂-Mediated Generation of an Acyl Radical Equivalent from an N-Acyl Oxazolidinone

This protocol describes the reductive coupling of an N-acyl oxazolidinone with an activated olefin, a method effective for acyl radicals with very high decarbonylation rates.

Materials:

• N-acyl oxazolidinone (1.0 equiv)

• Activated olefin (e.g., acrylate, acrylamide, 1.2 equiv)

• Samarium diiodide (SmI₂) solution in THF (0.1 M, 2.2 equiv)

• Water (as a co-solvent/proton source)

• Anhydrous THF

• Schlenk flask with a magnetic stir bar

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add the N-acyl oxazolidinone and the activated olefin.

• Dissolve the substrates in anhydrous THF.

• Cool the reaction mixture to the desired temperature (e.g., -78 °C or as optimized).

• Slowly add the SmI₂ solution in THF to the reaction mixture via syringe. The characteristic deep blue color of SmI₂ should dissipate upon reaction.

• After the addition is complete, add water to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Perform a standard aqueous workup and extract the product with an organic solvent.

• Purify the product by column chromatography.

Visualizations

Caption: Workflow for photoredox-catalyzed acylation.

Technical Support Center: Detection of Acetyl Radical Adducts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with acetyl radical adducts. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for detecting acetyl radical adducts?

A1: The primary methods for detecting highly reactive and short-lived acetyl radicals involve trapping them to form more stable adducts, which can then be analyzed by various techniques. Common approaches include:

• Electron Paramagnetic Resonance (EPR) Spectroscopy: Also known as Electron Spin Resonance (ESR), this is considered a gold standard for detecting and characterizing radical species.[1] It often employs spin traps like 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO) to form a stable radical adduct with a characteristic EPR spectrum.[1][2]

• High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD): This method is used for the quantification of stable adducts formed from trapping acetyl radicals.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) coupled with tandem MS (MS/MS) are powerful for identifying and structurally characterizing acetyl radical adducts, particularly with proteins and peptides.[3][4][5]

Q2: What is spin trapping and why is it necessary for acetyl radical detection?

A2: Spin trapping is a technique used to detect and identify short-lived free radicals.[6] It involves a reaction where a diamagnetic "spin trap" molecule reacts with the unstable radical to form a more stable and persistent radical adduct. This new radical adduct accumulates to a concentration that is detectable by EPR spectroscopy. Given the transient nature of acetyl radicals, spin trapping is essential to stabilize them for detection and characterization.[6]

Q3: What are some common spin traps used for acetyl radicals?

A3: The most widely used spin trap for various radicals, including acetyl radicals, is 5,5-dimethyl-1-pyrroline N-oxide (DMPO).[7][8][9] Other nitrone-based spin traps like α-phenyl-N-tert-butylnitrone (PBN) are also used. C-nitroso compounds can also be employed as spin traps.[6]

Troubleshooting Guides

EPR Spectroscopy

Problem: Low or no EPR signal intensity.

• Possible Cause: Insufficient concentration of the spin trap or the radical adduct.

  • Solution: Increase the concentration of the spin trap (typically in the range of 10-100 mM).[10] Ensure that the experimental conditions are optimal for generating the acetyl radical.

• Possible Cause: Instability of the spin adduct.

  • Solution: Some spin adducts have short half-lives. For example, the DMPO-superoxide adduct is relatively unstable.[10] Ensure timely measurement after radical generation. Consider using a more stable spin trap if available.

• Possible Cause: Improper EPR instrument settings.

  • Solution: Optimize EPR parameters such as microwave power, modulation amplitude, and scan time. Low microwave power (e.g., >20 dB attenuation) is often necessary to avoid saturation of the signal.[11] Low modulation amplitude (< than expected splittings) is crucial for resolving hyperfine structures.[11]

Problem: Unidentified or unexpected signals in the EPR spectrum.

• Possible Cause: Presence of impurities in the spin trap solution.

  • Solution: Use high-purity spin traps. Some commercial DMPO may contain paramagnetic impurities.[12] Run a control spectrum of the spin trap solution alone to check for impurity signals.

• Possible Cause: Formation of artifactual adducts.

  • Solution: The spin trap itself can be oxidized or react with nucleophiles in the system, leading to false-positive signals.[13] For instance, the DMPO-OH adduct can be formed through non-radical pathways.[13] It is crucial to run appropriate controls, such as omitting the radical source, to identify any artifactual signals.

• Possible Cause: Decomposition of the initial spin adduct to a secondary radical adduct.

  • Solution: The initial adduct may be unstable and decompose. For example, the DMPO-superoxide adduct can decay to the DMPO-hydroxyl adduct.[9] Time-course EPR measurements can help to monitor the stability of the adducts.

HPLC Analysis

Problem: Unexpected peaks in the chromatogram.

• Possible Cause: Contamination of the mobile phase, glassware, or sample.

  • Solution: Use high-purity solvents and reagents.[14] Ensure all glassware is thoroughly cleaned.[14] Run a blank injection of the mobile phase to check for contaminants.[15]

• Possible Cause: Degradation of the sample or adduct.

  • Solution: Ensure the stability of the acetyl radical adduct under the storage and analysis conditions. Analyze samples as fresh as possible.

• Possible Cause: Carryover from previous injections.

  • Solution: Implement a robust wash cycle for the injector and column between runs, especially after injecting highly concentrated samples.[15]

Problem: Poor peak shape (e.g., fronting, tailing, split peaks).

• Possible Cause: Incompatibility between the sample solvent and the mobile phase.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[6] If a different solvent is used, ensure it is weaker than the mobile phase.[6]

• Possible Cause: Column overload.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Possible Cause: Column contamination or degradation.

  • Solution: Use a guard column to protect the analytical column.[6][10] If the column is contaminated, try flushing it with a strong solvent. If the problem persists, the column may need to be replaced.

Mass Spectrometry

Problem: Difficulty identifying the acetyl radical adduct.

• Possible Cause: Incorrect mass assignment.

  • Solution: Acetylation of a peptide or protein results in a mass increase of 42 Da.[16] Look for this specific mass shift in your data. For spin-trapped adducts, calculate the expected mass of the adduct (e.g., mass of the target molecule + mass of the spin trap + mass of the acetyl radical).

• Possible Cause: Low abundance of the adduct.

  • Solution: Optimize ionization conditions (e.g., electrospray voltage, gas flow rates) to enhance the signal of the target adduct.[4] Consider enrichment strategies if the adduct is present in a complex mixture.

Problem: Ambiguous fragmentation pattern in MS/MS.

• Possible Cause: Complex fragmentation pathways.

  • Solution: For acetylated peptides, look for characteristic b- and y-ions that show a +42 Da mass shift, which can help pinpoint the site of acetylation.[13][17] Acetylated lysine (B10760008) residues also produce specific immonium ions at m/z 126.1 and 143.1.[5] For spin-trapped adducts, look for the loss of the spin trap molecule as a neutral fragment.[18]

Data Presentation

Table 1: Hyperfine Coupling Constants for Common DMPO Radical Adducts in Aqueous Solution

Radical Trapped	Adduct	aN (G)	aHβ (G)	aHγ (G)	g-value
Hydroxyl (•OH)	DMPO-OH	14.8 - 15.0	14.8 - 15.0	-	~2.0057
Superoxide (B77818) (•OOH)	DMPO-OOH	14.1 - 14.3	11.3 - 11.7	1.25	~2.0057
Methyl (•CH3)	DMPO-CH3	15.5 - 16.5	22.0 - 23.5	-	~2.0060
Acetyl (•C(O)CH3)	DMPO-C(O)CH3	15.5	18.9	-	~2.0061
Carbon-centered	DMPO-R	15.5 - 16.4	22.3 - 23.4	-	~2.0058

Data compiled from multiple sources.[2][4][19][20][21] Hyperfine coupling constants can vary slightly depending on the solvent and temperature.

Experimental Protocols

Protocol 1: Detection of Acetyl Radicals using EPR and DMPO Spin Trapping

• Reagent Preparation:

  • Prepare a stock solution of 1 M DMPO in HPLC-grade water. Store at -20°C.

  • Prepare the system for generating acetyl radicals (e.g., through photochemical or enzymatic reactions).

  • Prepare a phosphate (B84403) buffer solution (100 mM, pH 7.4).[9]

• Spin Trapping Reaction:

  • In an Eppendorf tube, mix the components in the following order: phosphate buffer, the acetyl radical generating system, and the DMPO stock solution to a final concentration of 50-100 mM.

  • The total reaction volume is typically 200-500 µL.

  • Initiate the radical generation.

• EPR Measurement:

  • Immediately transfer the reaction mixture to a flat cell or capillary tube.

  • Place the sample in the EPR cavity.

  • Record the EPR spectrum using typical X-band spectrometer settings:

    • Microwave Frequency: ~9.5 GHz

    • Microwave Power: 10-20 mW (should be optimized to avoid saturation)

    • Modulation Frequency: 100 kHz

    • Modulation Amplitude: 0.5-1.0 G

    • Sweep Width: 100 G

    • Scan Time: 1-2 minutes

• Data Analysis:

  • Simulate the experimental spectrum to identify the radical adducts based on their characteristic hyperfine coupling constants (see Table 1).[4]

  • Quantify the signal intensity by double integration of the spectrum.

• Controls:

  • Run a blank sample containing all components except the radical source to check for background signals.

  • Run a control with a known scavenger of acetyl radicals to confirm the identity of the trapped radical.

Protocol 2: LC-MS/MS Analysis of N-Acetyl-Cysteine Adducts

This protocol is adapted for the analysis of acetyl radical adducts with N-acetyl-cysteine (NAC), a common biological thiol.

• Sample Preparation:

  • Incubate the acetyl radical generating system with N-acetyl-cysteine (e.g., 5 mM) in a suitable buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4).[22]

  • Terminate the reaction by adding a quenching agent or by rapid freezing.

  • For complex samples like plasma, perform protein precipitation with a solvent like acetonitrile.[23]

  • Centrifuge the sample and collect the supernatant for analysis.

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm i.d. x 100 mm, 3 µm particle size).[23]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of B, increasing to a high percentage over 10-20 minutes to elute the adducts.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted analysis or full scan with data-dependent MS/MS for untargeted analysis.

  • MRM Transition: For the acetyl-NAC adduct, the precursor ion would be the [M+H]+ of the adduct, and the fragment ion could be a characteristic loss, such as the loss of the acetyl group or fragmentation of the cysteine moiety. For example, for acetaminophen-cysteine adducts, a transition of m/z 271 → 140 has been used.[23]

  • Collision Energy: Optimize to achieve the most intense fragment ion signal.

• Data Analysis:

  • Identify the adduct based on its retention time and specific MRM transition.

  • Quantify the adduct using a calibration curve prepared with a synthesized standard or by using a stable isotope-labeled internal standard.[18]

Visualizations

Experimental Workflow

References

• 1. Characterization of N-Acetyl Cysteine Adducts with Exogenous and Neutrophil-Derived 2-Chlorofatty Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mass spectral analysis of acetylated peptides: Implications in proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mass Spectrometric Identification of Novel Lysine Acetylation Sites in Huntingtin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HPLC 문제 해결 안내서 [sigmaaldrich.com]
• 7. EPR spectra of DMPO spin adducts of superoxide and hydroxyl radicals in pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Superoxide Radical Anion Adduct of 5,5-Dimethyl-1-pyrroline N-Oxide. 4. Conformational Effects on the EPR Hyperfine Splitting Constants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. researchgate.net [researchgate.net]
• 12. EPR-Spin Trapping and Flow Cytometric Studies of Free Radicals Generated Using Cold Atmospheric Argon Plasma and X-Ray Irradiation in Aqueous Solutions and Intracellular Milieu - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Validation of Protein Acetylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. ionsource.com [ionsource.com]
• 17. superfund.berkeley.edu [superfund.berkeley.edu]
• 18. Liquid chromatography tandem mass spectrometry method for determination of N-acetylcysteine in human plasma using an isotope-labeled internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Strategy for cysteine-targeting covalent inhibitors screening using in-house database based LC-MS/MS and drug repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

minimizing radical-radical coupling in acetyl radical reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with acetyl radical reactions. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize undesired radical-radical coupling and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is radical-radical coupling in acetyl radical reactions, and why is it a problem?

A: Radical-radical coupling, specifically dimerization, is a termination step where two acetyl radicals (CH₃CO•) combine to form biacetyl (2,3-butanedione). This is often an undesired side reaction because it consumes the acetyl radicals that are intended to react with your substrate to form the desired product, thereby lowering the reaction's yield and complicating purification.[1]

Q2: My reaction is producing a high percentage of biacetyl. What are the common causes?

A: High concentrations of biacetyl typically result from a high concentration of acetyl radicals in the reaction medium. This can be caused by several factors:

• High Radical Generation Rate: The rate of acetyl radical generation might be too fast compared to the rate of its reaction with the intended substrate.

• Low Substrate Concentration: Insufficient concentration of the radical acceptor (your substrate) allows acetyl radicals to accumulate and react with each other.

• Inefficient Radical Trapping: The desired reaction pathway, where the acetyl radical is "trapped" by the substrate, is slower than the dimerization pathway.

Q3: How can I adjust my reaction conditions to minimize acetyl radical dimerization?

A: Several strategies can be employed to disfavor radical-radical coupling:

• Concentration Control: Lowering the concentration of the acetyl radical precursor can slow down the rate of radical generation.[2] Concurrently, ensuring a sufficient concentration of the radical acceptor (your substrate) can favor the desired reaction pathway. A slow addition of the radical precursor to the reaction mixture can also help maintain a low steady-state concentration of the acetyl radical.

• Temperature Adjustment: Lowering the reaction temperature can sometimes reduce the rate of radical-radical coupling. However, this must be balanced with the activation energy of the desired reaction step.[2]

• Solvent Choice: The choice of solvent can influence reaction rates. Solvents that can effectively solvate the reactants and intermediates without participating in unwanted side reactions are ideal. Acetonitrile (B52724) is often a good choice for radical reactions as it contains no weak, electron-rich C-H bonds.[3]

• Efficient Stirring: Ensuring the reaction mixture is well-stirred helps to maintain homogeneous concentrations and prevent localized "hot spots" of high radical concentration.

Troubleshooting Guide

Issue: Low yield of the desired product and significant formation of biacetyl.

This is the most common issue, directly pointing to dominant radical-radical coupling. The following troubleshooting steps and experimental protocols can help address this problem.

1. Optimizing Reactant Concentrations

The relative rates of the desired reaction and the undesired dimerization are highly dependent on the concentrations of the species involved.

• Troubleshooting Step: Decrease the concentration of the acetyl radical precursor. If using a photoredox catalyst, you can also try lowering the catalyst loading or the intensity of the light source to reduce the rate of radical generation.

• Experimental Tip: Set up a series of small-scale reactions with varying concentrations of your radical acceptor to find the optimal ratio that favors product formation over dimerization.

2. Choice of Acetyl Radical Precursor

The method of acetyl radical generation is critical. Modern methods often provide milder conditions than traditional techniques that require high heat or harsh reagents.[4]

• Troubleshooting Step: If you are using a precursor prone to rapid decomposition, consider switching to a more stable one that allows for a slower, more controlled generation of radicals.

• Recommendation: Visible-light photoredox catalysis offers a mild and highly tunable method for generating acyl radicals from precursors like aldehydes, α-ketoacids, and carboxylic acids.[4]

3. Use of Radical Trapping Agents

While the goal is for your substrate to be the primary radical trap, in some cases, a specific trapping agent can be used to study the reaction or, in more advanced applications, to act as a relay.

• Troubleshooting Step (for mechanistic studies): Add a known radical trapping agent like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) to your reaction. If the formation of both your desired product and the dimer is inhibited, it confirms the involvement of a radical mechanism.[5] This can help you focus your optimization efforts on controlling radical concentration.

Quantitative Data Summary

The following table summarizes reaction conditions from literature that can influence the outcome of acyl radical reactions. While specific to the cited examples, the principles can be applied to minimizing acetyl radical coupling.

Precursor Type	Catalyst/Reagent	Solvent	Key Condition	Outcome/Yield	Reference
Carboxylic Acids	fac-Ir(ppy)₃ / PMe₂Ph	Dioxane	Visible Light (Blue LED)	Hydroacylation products	[6]
Aldehydes	[Ru(phen)₃]Cl₂ / O₂	-	Visible Light	Amide products (64-85%)	[4]
α-Keto Acids	[Ru(phen)₃]Cl₂ / O₂	-	Visible Light	Ketone products (57-92%)	[4]
Acyl Azoliums	5CzBN (photocatalyst)	CH₃CN	Visible Light	1,n-dicarbonyls (up to 82%)	[5][7]

Experimental Protocols

General Protocol for Visible-Light Mediated Acetyl Radical Generation and Reaction

This protocol provides a starting point for a hydroacylation reaction using an aldehyde as the acetyl radical precursor, which can be adapted for other substrates.

Materials:

• Aldehyde (acetyl radical precursor)

• Alkene (radical acceptor)

• Photoredox catalyst (e.g., fac-Ir(ppy)₃)

• Hydrogen Atom Transfer (HAT) reagent (e.g., quinuclidine)[4]

• Degassed solvent (e.g., acetonitrile or dioxane)

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the alkene (1.0 equiv), the photocatalyst (1-5 mol%), and the HAT reagent (1.5 equiv).

• Add the degassed solvent to dissolve the solids.

• Add the aldehyde (1.2 equiv) to the reaction mixture.

• Seal the flask and place it approximately 5-10 cm from the blue LED light source.

• Begin vigorous stirring and irradiation. The reaction vessel may be cooled using a fan to maintain room temperature.

• Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, or ¹H NMR) by periodically taking aliquots from the reaction mixture.

• Upon completion, remove the light source, and quench the reaction if necessary.

• Purify the product using standard techniques such as column chromatography.

Visualizations

Reaction Pathways

Caption: Competing reaction pathways for the acetyl radical.

Experimental Workflow

Caption: General workflow for a photoredox-catalyzed reaction.

Troubleshooting Logic

Caption: Decision flowchart for troubleshooting dimerization.

References

• 1. crab.rutgers.edu [crab.rutgers.edu]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deconstructive Radical–Radical Coupling for Programmable Remote Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Generation of alkyl and acyl radicals by visible-light photoredox catalysis: direct activation of C–O bonds in organic transformations [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Acetyl Radical Stability and Solvent Selection

This guide provides researchers, scientists, and drug development professionals with essential information for selecting appropriate solvents to enhance the stability of acetyl radicals during experimentation.

Troubleshooting Guide

Q1: My acetyl radical is decomposing too rapidly, leading to low yields or undetectable concentrations. What steps can I take?

A1: Rapid decomposition is a common issue due to the inherent reactivity of the acetyl radical. Consider the following troubleshooting steps:

• Solvent Choice: The solvent plays a critical role in the stability of both the radical and its decomposition transition state. Protic solvents like alcohols can stabilize the transition state of decarbonylation, accelerating decomposition.[1] Conversely, increasing solvent polarity (permittivity) without hydrogen bonding capability can sometimes decrease the rate of decomposition pathways like decarbonylation.[1] Evaluate non-polar or polar aprotic solvents.

• Temperature: Acetyl radicals are often studied at very low temperatures (e.g., 77 K) in frozen matrices to prevent decomposition and allow for characterization by techniques like ESR spectroscopy.[2] If your experiment allows, lowering the temperature is the most effective way to increase the radical's lifetime.

• Radical Precursor: The method of generation can influence local concentrations and side reactions. Ensure your precursor (e.g., acetyl peroxide, biacetyl photolysis) is pure and the initiation method (thermolysis, photolysis) is optimized to minimize side reactions that could consume the radical. Acetyl peroxide, for instance, is known to be sensitive to heat, light, and metals.[3]

• Oxygen Exclusion: Under oxic conditions, acetyl radicals react barrier-free with molecular oxygen to form the peroxyacetyl radical (AcOO•).[4] If this is not your desired radical species, ensure your reaction is performed under strictly anoxic conditions.

Q2: I am using Electron Spin Resonance (ESR) spectroscopy but cannot detect a signal for the acetyl radical. What are the potential issues?

A2: Several factors can lead to a failure to detect an ESR signal:

• Lifetime and Concentration: The steady-state concentration of the acetyl radical may be below the detection limit of the spectrometer (typically around 10⁻¹² M under favorable conditions).[5] Its short half-life (e.g., 38.7–114.7 μs) makes direct detection challenging except at cryogenic temperatures.[4]

• Solvent Interference: The chosen solvent might freeze into a polycrystalline state that gives broad, poorly resolved ESR signals. Select a solvent that forms a good glass upon freezing, such as 2-methyltetrahydrofuran (B130290) or a mixture of solvents.

• Spin Trapping Issues: If you are using a spin trapping agent, the adduct itself might be unstable, or the rate of trapping might be too slow compared to the radical's decay.[6] The choice of spin trap is crucial; for example, the POBN-acetyl adduct is known to be unstable.[6]

• Instrument Settings: Ensure your ESR spectrometer settings (microwave power, modulation amplitude, scan time) are optimized for detecting transient radicals. High microwave power can lead to signal saturation.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental factors that influence the stability of an acetyl radical?

A1: The stability of any radical, including the acetyl radical, is governed by both thermodynamic and kinetic factors:

• Electronic Effects: The unpaired electron in an acetyl radical is primarily located in an sp-hybridized orbital on the carbonyl carbon.[2] Unlike radicals adjacent to a pi-system (like allyl or benzyl (B1604629) radicals), the acetyl radical lacks significant resonance stabilization, contributing to its high reactivity.[7][8]

• Kinetic Stabilization: This involves physically hindering the radical from reacting, often by using bulky substituent groups near the radical center. While less relevant for the unsubstituted acetyl radical, this is a key strategy for creating more persistent radicals in general.[9][10]

• Solvent Cage Effect: Surrounding solvent molecules can create a "cage" that temporarily traps newly formed radical pairs, which can increase the probability of recombination and affect reactions with other molecules.[4]

Q2: How does the choice of solvent directly impact acetyl radical stability?

A2: Solvents can significantly influence radical reaction rates and pathways, contrary to the misconception that radical reactions are immune to solvent effects.[11] The main influences are:

• Polarity (Nonspecific Solvation): The solvent's polarity, or relative permittivity, can stabilize or destabilize the radical and the transition states of its decomposition pathways. For the related phenylacetyl radical, an increase in solvent permittivity was found to decrease the rate of decarbonylation, a primary decomposition route.[1]

• Hydrogen Bonding (Specific Solvation): Protic solvents, particularly those that are strong hydrogen bond donors (HBDs), can have a pronounced effect. In the case of acyl radical decarbonylation, hydrogen bonding stabilizes the transition state more than the initial radical, thus accelerating the reaction and reducing the radical's lifetime.[1][11]

Q3: Which general classes of solvents are recommended for experiments involving acetyl radicals?

A3: The ideal solvent is highly dependent on the experimental objective (e.g., synthesis, characterization) and conditions (e.g., temperature, analytical method).

• For Low-Temperature ESR Studies: Solvents that form clear, rigid glasses at 77 K are preferred. Examples include 2-methyltetrahydrofuran (MTHF) and mixtures like diethyl ether/isopentane/ethanol (EPA).

• For Synthetic Reactions: Aprotic solvents are generally preferred to minimize decomposition via pathways like decarbonylation.[1] The choice between non-polar (e.g., hexane (B92381), benzene) and polar aprotic (e.g., acetonitrile (B52724), CH₂Cl₂) depends on the solubility of the reactants and the specific reaction mechanism. For example, oxidative additions involving radical cations have been investigated in acetonitrile (CH₃CN) and dichloromethane (B109758) (CH₂Cl₂).[3]

• Aqueous Systems: In aqueous media, the acetyl radical reacts rapidly with water to form a hydrated radical, Ac•(OH)₂.[4] This species has different properties and reactivity, so water should only be used if this hydrated form is the target of the investigation.

Data Presentation: Solvent Effects on Acyl Radical Decomposition

Direct comparative data on acetyl radical half-life across various organic solvents is scarce. However, the decarbonylation reaction (R-C(O)• → R• + CO) is a critical decomposition pathway. The following table presents kinetic data for the decarbonylation of the structurally similar phenylacetyl radical , illustrating how solvent choice affects this key stability parameter.[1] A lower rate constant (kco) indicates greater stability with respect to this pathway.

Solvent	Relative Permittivity (ε)	Ea (kJ mol⁻¹)	log(A)	kco at 298 K (s⁻¹)
n-Hexane	1.88	31.5	10.4	1.1 x 10⁵
Benzene	2.27	31.8	10.5	1.1 x 10⁵
Dioxane	2.21	33.1	10.7	0.8 x 10⁵
Diethyl ether	4.20	33.8	10.9	0.8 x 10⁵
Acetonitrile	35.9	35.2	11.0	0.5 x 10⁵
Methanol (B129727)	32.7	29.2	10.5	3.5 x 10⁵
Ethanol	24.6	29.4	10.4	2.5 x 10⁵
2-Propanol	19.9	28.5	10.1	2.3 x 10⁵

Data adapted from O. A. Kurnysheva et al., Phys. Chem. Chem. Phys., 2001, 3, 3644-3649.[1] Note: Ea is the activation energy and A is the pre-exponential factor.

Interpretation:

• The rate constant generally decreases as solvent polarity increases in aprotic solvents (from hexane to acetonitrile), suggesting greater stability.

• Protic solvents (alcohols) show significantly higher rate constants than aprotic solvents of similar polarity, indicating that hydrogen bonding accelerates decarbonylation and reduces stability.[1]

Experimental Protocols

Protocol 1: Detection by ESR Spectroscopy via Spin Trapping

This protocol provides a general method for indirectly detecting transient acetyl radicals at room temperature by converting them into more stable radical adducts.

1. Materials:

• Acetyl radical precursor (e.g., 0.1 M solution of biacetyl for photolytic generation).
• Spin trapping agent: 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO) or α-(4-pyridyl-1-oxide)-N-t-butylnitrone (POBN). Prepare a ~50-100 mM solution in the chosen solvent.[6]
• High-purity, aprotic solvent (e.g., acetonitrile, benzene), deoxygenated by purging with N₂ or Ar for at least 30 minutes.

2. Procedure:

• In an ESR-grade quartz capillary tube, mix the spin trap solution and the radical precursor solution.
• Place the capillary tube into the ESR spectrometer cavity.
• Initiate radical generation (e.g., for biacetyl, irradiate the sample in the cavity using a UV lamp).
• Begin ESR data acquisition immediately upon initiation. Typical X-band spectrometer settings might be:
• Microwave Frequency: ~9.5 GHz
• Center Field: ~3400 G (adjust based on g-value of the expected adduct)
• Sweep Width: 100 G
• Modulation Frequency: 100 kHz
• Microwave Power: 5-10 mW (use non-saturating power levels)
• Time Constant: 0.1 s
• Record the spectrum. The resulting hyperfine splitting pattern can be used to identify the trapped radical.

Protocol 2: Quantification by Radical Trapping and LC-MS Analysis

This protocol allows for the quantification of acetyl radicals by converting them to stable, non-radical products for analysis.

1. Materials:

• Radical Trapping Agent: 3-amino-2,2,5,5-tetramethyl-proxyl (3AP) loaded onto a solid support.[12][13]
• Acetyl radical source.
• Methanol (HPLC grade) for elution.[12]
• LC-MS system with a C18 column.[12]

2. Procedure:

• Trapping: Generate the acetyl radicals in a stream of inert gas and pass it through the solid support containing the 3AP trapping agent. The acetyl radical will react with 3AP to form a stable adduct (3AP-C(O)CH₃).[12][13]
• Elution: After the experiment, wash the solid support with a known volume of methanol (e.g., 10 mL) to elute the formed adduct.[12]
• Sample Preparation: If necessary, pass the eluate through a clean-up column (e.g., Hyper Sep C18) to remove interferences.[12]
• LC-MS Analysis: Inject a known volume of the sample into the LC-MS.
• Mobile Phase: Example: 50:50 (v/v) methanol/H₂O with 0.2% acetic acid.[12]
• Column: C18 HPLC column.[12]
• Detection: Use mass spectrometry with selected ion monitoring (SIM) to detect the specific m/z of the acetyl-adduct (e.g., m/z 200.15 for 3AP-C(O)CH₃).[12]
• Quantification: Create a calibration curve using a synthesized standard of the adduct to quantify the amount of acetyl radical trapped during the experiment.

Visualized Workflow: Solvent Selection Logic

Caption: Workflow for selecting a solvent for acetyl radical experiments.

References

• 1. Solvent effect on the decarbonylation of acyl radicals - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. E.s.r studies of the acetyl and benzoyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. ijrpc.com [ijrpc.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Metabolism of acetaldehyde to methyl and acetyl radicals: in vitro and in vivo electron paramagnetic resonance spin-trapping studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Stability of Radicals - Chemistry Steps [chemistrysteps.com]
• 9. A quantitative metric for organic radical stability and persistence using thermodynamic and kinetic features - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tuning the stability of organic radicals: from covalent approaches to non-covalent approaches - Chemical Science (RSC Publishing) DOI:10.1039/C9SC06143F [pubs.rsc.org]
• 11. scispace.com [scispace.com]
• 12. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Acetyl Radical Reaction Products

Welcome to the technical support center for the purification of products from acetyl radical reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of acetylated compounds synthesized via radical chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in an acetyl radical reaction?

A1: Common impurities include unreacted starting materials, catalysts, and various side products. Depending on the specific reaction, side products can include regioisomers (in reactions like the Minisci acylation), diastereomers, and products from polymerization or radical cyclization.[1][2][3] In reactions involving radical initiators like AIBN or benzoyl peroxide, byproducts from the initiator itself can also be present.

Q2: What is a general workup procedure for an acetyl radical reaction?

A2: A typical aqueous workup is often employed to remove inorganic salts and water-soluble impurities. This usually involves diluting the reaction mixture with an organic solvent and washing with water or a saturated aqueous solution like sodium bicarbonate (to neutralize any acid) or brine. The organic layer is then dried over a drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.[2]

Q3: Which chromatographic techniques are most effective for purifying acetylated products?

A3: The choice of chromatography depends on the scale and the nature of the impurities.

• Thin Layer Chromatography (TLC): Primarily used for reaction monitoring and optimizing the solvent system for column chromatography.

• Column Chromatography: The most common method for purifying small to medium-scale reactions. Silica (B1680970) gel is a common stationary phase.

• High-Performance Liquid Chromatography (HPLC): Used for purifying small quantities of product to a high degree of purity and for analyzing the purity of the final compound.

Q4: How can I separate my acetylated product from unreacted starting material if they have very similar Rf values on a TLC plate?

A4: If the Rf values are very similar, consider the following strategies:

• Optimize the Mobile Phase: Systematically vary the solvent polarity. Sometimes, adding a small amount of a third solvent (e.g., methanol (B129727) or acetic acid) can improve separation.

• Change the Stationary Phase: If silica gel (normal phase) is not effective, consider using reverse-phase (C18) or alumina.

• Iterative Chromatography: If a single column does not provide complete separation, the partially purified fractions can be combined and subjected to another round of chromatography under different conditions.

Q5: My acetylated product appears to be unstable on silica gel. What are my options?

A5: If your product is degrading on silica gel, which can be acidic, you can:

• Neutralize the Silica Gel: Pre-treat the silica gel with a base like triethylamine.

• Use a Different Stationary Phase: Alumina (neutral or basic) or reverse-phase silica (C18) are good alternatives.

• Minimize Contact Time: Use flash chromatography with a higher flow rate to reduce the time the compound spends on the column.

Troubleshooting Guides

Problem 1: Difficulty Separating Regioisomers from a Minisci Acylation Reaction

Symptom	Possible Cause	Suggested Solution
Multiple spots on TLC with very close Rf values, which persist after column chromatography.	Formation of regioisomers is common in Minisci reactions, especially with symmetric heterocycles.[1]	Optimize Chromatography: - Use a long column with a shallow solvent gradient. - Explore different solvent systems. A typical starting point is a mixture of hexanes and ethyl acetate (B1210297).[2] - Consider preparative HPLC for small-scale separations.Recrystallization: - If the product is a solid, attempt recrystallization from various solvents. This can sometimes selectively crystallize one isomer.Chemical Derivatization: - In some cases, derivatizing the mixture to introduce a group that exaggerates the physical differences between the isomers can facilitate separation. The protecting group can be removed after separation.

Problem 2: The Acetylated Product is Contaminated with a Non-polar Impurity

Symptom	Possible Cause	Suggested Solution
A fast-moving spot on TLC that co-elutes with the product in non-polar solvent systems.	The impurity could be a byproduct from the radical initiator or a hydrocarbon side product.	Aqueous Workup: - Ensure a thorough aqueous workup to remove any water-soluble impurities.Chromatography: - Start with a very non-polar eluent (e.g., pure hexanes) to first elute the non-polar impurity before increasing the polarity to elute your product. - If using reverse-phase chromatography, the non-polar impurity will be retained more strongly, allowing for the elution of your more polar product first.Distillation/Sublimation: - If the product is volatile and thermally stable, and the impurity has a significantly different boiling point, distillation or sublimation could be effective.

Problem 3: Low Recovery of Acetylated Product After Column Chromatography

Symptom	Possible Cause	Suggested Solution
A significant amount of the desired product is not recovered from the column.	Product is too polar and is sticking to the silica gel. Product is degrading on the column. Inappropriate solvent system.	For Polar Products: - Gradually increase the polarity of the mobile phase. A common solvent system is a gradient of ethyl acetate in hexanes.[2] - Add a small percentage of a more polar solvent like methanol to the eluent in the final stages.For Unstable Products: - See FAQ 5.General Tips: - Ensure the crude product is fully dissolved in a minimum amount of solvent before loading onto the column. - Do not use a mobile phase that is too polar initially, as this can cause broad bands and poor separation.

Experimental Protocols

Protocol 1: General Workup and Purification for a Radical Cyclization Reaction

This protocol is a representative example based on the purification of products from radical cyclizations using arylboronic acids.[2]

• Quenching the Reaction: After the reaction is complete, dilute the mixture with an organic solvent such as ethyl acetate (EtOAc).

• Aqueous Wash: Transfer the mixture to a separatory funnel and wash with a 5% aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid. Separate the layers.

• Extraction: Extract the aqueous layer multiple times with the organic solvent (e.g., 3 x 3 mL of EtOAc) to recover any dissolved product.

• Drying: Combine all organic layers and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and concentrate the organic phase in vacuo to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable solvent system, such as a gradient of ethyl acetate in hexanes.

Visualizations

Experimental Workflow: Purification of a Radical Reaction Product

Caption: General workflow for the purification of acetyl radical reaction products.

Troubleshooting Logic: Separating Close-Rf Spots

References

• 1. Minisci reaction - Wikipedia [en.wikipedia.org]
• 2. Practical Radical Cyclizations with Arylboronic Acids and Trifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Acetyl and Methyl Radical Reactivity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of reactive intermediates, both acetyl (CH₃CO•) and methyl (CH₃•) radicals are of significant interest due to their involvement in a wide array of chemical transformations, from atmospheric chemistry to organic synthesis and biological systems. Understanding their relative reactivity is crucial for predicting reaction outcomes, designing novel synthetic routes, and elucidating mechanistic pathways. This guide provides an objective, data-driven comparison of the reactivity of acetyl and methyl radicals, supported by experimental data and detailed methodologies.

Core Reactivity and Stability: A Head-to-Head Comparison

The fundamental difference in the structure of the acetyl and methyl radical dictates their relative stability and subsequent reactivity. The methyl radical is a simple alkyl radical, while the acetyl radical possesses a carbonyl group adjacent to the radical center.

The stability of a radical is inversely related to its reactivity; a more stable radical is less reactive. The stability of alkyl radicals generally increases with substitution (tertiary > secondary > primary > methyl).[1][2][3][4] This trend is attributed to hyperconjugation, where the interaction of the singly occupied p-orbital with adjacent C-H or C-C σ-bonds helps to delocalize the unpaired electron.[1][2] The methyl radical, lacking any alkyl substituents, is the least stable of the simple alkyl radicals.[1][2]

The acetyl radical's stability is influenced by the adjacent carbonyl group. While resonance stabilization might be intuitively expected, the dominant effect is the delocalization of the unpaired electron onto the oxygen atom.

Table 1: Comparison of Bond Dissociation Energies (BDEs) for Precursors

Bond dissociation energy (BDE) is a good indicator of radical stability. A lower BDE for a C-H or C-C bond that breaks to form a radical suggests a more stable radical product.[5][6]

Precursor Molecule	Bond Broken	Radical Formed	Bond Dissociation Energy (kcal/mol)
Methane (B114726) (CH₄)	H₃C-H	Methyl Radical (•CH₃)	105[7]
Acetaldehyde (B116499) (CH₃CHO)	CH₃CO-H	Acetyl Radical (CH₃CO•)	~88

Note: BDE values can vary slightly depending on the experimental or computational method used.

The lower BDE for the C-H bond in acetaldehyde compared to methane indicates that the acetyl radical is more stable than the methyl radical.

Kinetic Reactivity: A Quantitative Look

The reactivity of these radicals can be quantified by comparing their reaction rate constants for similar types of reactions, such as hydrogen abstraction and addition to double bonds.

Table 2: Rate Constants for Hydrogen Abstraction Reactions

Radical	Substrate	Reaction	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)
Methyl Radical (•CH₃)	Methane (CH₄)	•CH₃ + CH₄ → CH₄ + •CH₃	~1.1 x 10⁻²⁰
Methyl Radical (•CH₃)	Aniline (C₆H₅NH₂)	H-abstraction from -NH₂	7.5 x 10⁻²³ T³.⁰⁴ exp(-40.63 kJ·mol⁻¹/RT)[2]
Acetyl Radical (CH₃CO•)	Hydrogen Bromide (HBr)	CH₃CO• + HBr → CH₃CHO + Br•	~1.1 x 10⁻¹²[8]

Note: Direct comparison is challenging due to the limited availability of data for identical substrates under the same conditions. The data presented illustrates the general reactivity trends.

The significantly higher rate constant for the acetyl radical's reaction with HBr compared to the methyl radical's reaction with methane highlights the acetyl radical's greater reactivity in hydrogen abstraction from suitable donors.

Table 3: Rate Constants for Addition to Alkenes

| Radical | Alkene | Rate Constant (k) at 480 °C (dm³ mol⁻¹ s⁻¹) | |---|---|---|---| | Methyl Radical (•CH₃) | Propene | 2.18 x 10⁶[9] |

Methyl radicals readily add to alkenes, a key step in many polymerization and organic synthesis reactions.[9] The acetyl radical also participates in addition reactions, often with a nucleophilic character.[10]

Typical Reactions and Mechanistic Differences

Methyl Radical:

• Dimerization: Rapidly dimerizes to form ethane (B1197151) at temperatures below 1100 °C.[11]

• Hydrogen Abstraction: Abstracts hydrogen atoms from a variety of substrates.[12]

• Addition to Multiple Bonds: Adds to alkenes, alkynes, and aromatic rings.[9][12]

• Corrosion: Reacts with metals to form organometallic compounds.[11]

Acetyl Radical:

• Decarbonylation: Can decompose to a methyl radical and carbon monoxide (CH₃CO• → •CH₃ + CO).[7]

• Addition Reactions: Exhibits nucleophilic character in its addition reactions.[10]

• Reaction with Oxygen: In the presence of oxygen, it can form the acetylperoxy radical (CH₃C(O)OO•), an important species in atmospheric chemistry.[10]

Experimental Protocols for Reactivity Determination

The reactivity of radicals is typically determined using time-resolved techniques that allow for the direct observation of these transient species.

Laser Flash Photolysis (LFP)

Laser flash photolysis is a powerful technique for generating radicals and monitoring their subsequent reactions in real-time.[13][14][15][16][17]

Methodology:

• Radical Generation: A short, high-intensity laser pulse is used to photolyze a precursor molecule, generating the radical of interest. For example, acetone (B3395972) can be photolyzed to produce methyl radicals.[11]

• Monitoring: The concentration of the radical or a product is monitored over time using techniques such as absorption or fluorescence spectroscopy.[14][15]

• Kinetic Analysis: By observing the decay of the radical concentration in the presence of a reactant, the second-order rate constant for the reaction can be determined.[13][16]

Competitive Kinetics

This method determines the relative rate constants of a radical with two different substrates.[18][19][20]

Methodology:

• Reaction Setup: The radical is generated in the presence of two competing substrates, one of which is a reference compound with a known reaction rate constant.

• Product Analysis: The relative amounts of the products formed from the reaction of the radical with each substrate are measured, typically using gas chromatography or mass spectrometry.

• Rate Constant Calculation: The ratio of the product concentrations is directly related to the ratio of the rate constants, allowing for the determination of the unknown rate constant.

Visualizing Reaction Mechanisms and Workflows

Generation of Methyl and Acetyl Radicals

Caption: Common precursors for the generation of methyl and acetyl radicals.

Experimental Workflow for Laser Flash Photolysis

Caption: A simplified workflow for determining radical reactivity using laser flash photolysis.

Conclusion

References

• 1. IUPAC recommended experimental methods and data evaluation procedures for the determination of radical copolymerization reactivity ratios from composition data - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Reactions of Methyl Radicals with Aniline Acting as Hydrogen Donors and as Methyl Radical Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Stability of Radicals - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Using bond-dissociation energies, identify the most stable radica... | Study Prep in Pearson+ [pearson.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Rate constants for the addition of methyl radicals to propene - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Methyl radical - Wikipedia [en.wikipedia.org]
• 12. fiveable.me [fiveable.me]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ntrs.nasa.gov [ntrs.nasa.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.aip.org [pubs.aip.org]
• 17. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 18. researchgate.net [researchgate.net]
• 19. Competition kinetics of OH radical reactions with oxygenated organic compounds in aqueous solution: rate constants and internal optical absorption effects - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. Competition kinetics of OH radical reactions with oxygenated organic compounds in aqueous solution: rate constants and internal optical absorption effects - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Computational Modeling of Acetyl Radical Reaction Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of computational methods for modeling the reaction pathways of the acetyl radical (CH₃CO•). Understanding these reactions is crucial in fields ranging from atmospheric chemistry to drug metabolism. This document summarizes key quantitative data from computational studies and outlines the experimental protocols used for their validation.

Data Presentation: Comparing Computational Models

The choice of computational method significantly impacts the accuracy of predicted thermochemical and kinetic parameters for acetyl radical reactions. Density Functional Theory (DFT) and high-level ab initio methods are commonly employed. Below is a summary of calculated rate constants for the unimolecular decomposition of the acetyl radical and its reaction with molecular oxygen, showcasing the performance of different theoretical approaches.

Table 1: Comparison of Calculated Rate Constants (k) for Acetyl Radical Unimolecular Decomposition (CH₃CO• → CH₃• + CO)

Computational Method	Temperature (K)	Rate Constant (s⁻¹)	Reference
CBS-QB3	298	1.2 x 10⁵	[1]
G3//B3LYP	298	1.5 x 10⁵	[2]
Experimental Range	298	(0.5 - 9.3) x 10⁵	[3]

Table 2: Comparison of Calculated and Experimental Thermochemical Data for the Acetyl Radical + O₂ Reaction System

Species	Property	CBS-Q Value (kcal/mol)	DFT (B3LYP) Value (kcal/mol)	Experimental Value (kcal/mol)
CH₃CO•	ΔfH°₂₉₈	-3.08	-	-2.87 ± 0.7
CH₃C(O)OO•	ΔfH°₂₉₈	-38.57	-	-
CH₃C(O)OOH	ΔfH°₂₉₈	-84.80	-	-
CH₃CO• + O₂ → CH₃C(O)OO•	Reaction Enthalpy	-35.49	-	-
CH₃C(O)OO• → CH₂C(O)OOH	Activation Energy (Eₐ)	26.42	25.5	-
CH₂C(O)OOH → Cyclic Ketone + OH	Activation Energy (Eₐ)	19.97	18.9	-

Note: Enthalpies of formation (ΔfH°₂₉₈) are at 298 K.[4][5]

Key Reaction Pathways

The acetyl radical primarily undergoes two key types of reactions: unimolecular decomposition and reaction with molecular oxygen. The latter is particularly complex, involving a multi-well potential energy surface with several intermediates and products.

Unimolecular Decomposition

The simplest fate of the acetyl radical is its decomposition into a methyl radical and carbon monoxide. This reaction is significant at higher temperatures.

Unimolecular decomposition of the acetyl radical.

Reaction with Molecular Oxygen

The reaction of the acetyl radical with O₂ is crucial in atmospheric and combustion chemistry. It proceeds through the formation of a vibrationally excited acetylperoxy radical, which can then undergo various isomerization and decomposition reactions.[4][6][7]

Simplified reaction pathway for acetyl radical with O₂.

Experimental Protocols for Model Validation

Computational models are validated against experimental data. The primary techniques for studying the kinetics of acetyl radical reactions are laser flash photolysis and pulse radiolysis.

Laser Flash Photolysis

Objective: To generate a transient population of acetyl radicals and monitor their subsequent reactions in real-time.

Methodology:

• Radical Precursor: A suitable precursor for the acetyl radical, such as acetone (B3395972) or biacetyl, is prepared in a gas or liquid phase cell.

• Photolysis: A high-intensity, short-duration laser pulse (typically in the UV range) is used to photolyze the precursor, generating acetyl radicals.

• Monitoring: A second, continuous-wave light source (a probe beam) is passed through the sample. The absorption of this probe beam by the transient acetyl radicals or their products is monitored over time using a fast detector (e.g., a photomultiplier tube).

• Kinetic Analysis: The change in absorption over time provides kinetic data for the reactions of the acetyl radical. By varying the concentration of other reactants (like O₂), rate constants can be determined.[8][9][10]

Pulse Radiolysis

Objective: To generate acetyl radicals through the interaction of high-energy radiation with a suitable precursor and study their subsequent reactions.

Methodology:

• Sample Preparation: An aqueous solution containing a precursor that can form acetyl radicals upon reaction with primary radicals from water radiolysis (e.g., acetaldehyde) is prepared. The solution is typically saturated with N₂O to convert hydrated electrons into hydroxyl radicals.

• Irradiation: The sample is irradiated with a short, high-energy pulse of electrons from a linear accelerator. This generates a high concentration of primary radicals (•OH, H•) which then react with the precursor to form acetyl radicals.

• Detection: The transient species are monitored using time-resolved absorption spectroscopy, similar to laser flash photolysis.

• Data Analysis: The kinetic traces are analyzed to determine the rate constants for the reactions of the acetyl radical.[11][12][13][14]

Computational Workflow

The computational modeling of acetyl radical reaction pathways typically follows a standardized workflow, often implemented using software packages like Gaussian.[15][16][17]

A typical workflow for computational modeling.

References

• 1. Theoretical spectroscopic study of acetyl (CH 3CO), vinoxy (CH 2CHO), and 1-methylvinoxy (CH 3COCH 2) radicals. Barrierless formation processes of acetone in the gas phase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Thermochemistry of radicals and molecules relevant to atmospheric chemistry: determination of group additivity values using G3//B3LYP theory. | Semantic Scholar [semanticscholar.org]
• 3. Computational study of the rate constants and free energies of intramolecular radical addition to substituted anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Acetyl radical [webbook.nist.gov]
• 6. Master equation simulations of competing unimolecular and bimolecular reactions: application to OH production in the reaction of acetyl radical with O2 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Master equation simulations of competing unimolecular and bimolecular reactions: application to OH production in the reaction of acetyl radical with O2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. Laser Flash Photometer (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 10. scielo.br [scielo.br]
• 11. Pulse radiolysis studies on the oxidation of organic radicals in aqueous solution - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 12. taylorfrancis.com [taylorfrancis.com]
• 13. Pulse radiolysis studies on the oxidation of organic radicals in aqueous solution - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 14. Pulse Radiolysis Studies for Mechanism in Biochemical Redox Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. barrett-group.mcgill.ca [barrett-group.mcgill.ca]
• 17. people.uleth.ca [people.uleth.ca]

Experimental Validation of Acetyl Radical Mechanisms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental and computational methods used to validate the mechanisms of acetyl radicals. It is designed to assist researchers in selecting the most appropriate techniques for their studies by presenting supporting experimental data, detailed protocols, and clear visual representations of the underlying processes.

Quantitative Data Summary

The following tables summarize key quantitative data from various experimental studies on acetyl radicals, providing a basis for comparing different generation and detection methodologies.

Table 1: Acetyl Radical Generation and Yield

Generation Method	Precursor	Conditions	Acetyl Radical Yield	Reference
Chemical Reaction	Acetyl chloride	Reaction with Sodium (Na) in a matrix at 77 K	-	[1]
Photolysis	Biacetyl	Hg(3P1)-photosensitized decomposition	At least 27% of radicals survive the primary act	Not specified in abstract
Combustion	Cigarette Smoke (Isoprene/NOx reaction)	Gas phase of commercial and research cigarettes	10-150 nmol/cigarette	[2][3]
Visible-Light Photoredox Catalysis	α-Keto acids	2-chloro-thioxanthen-9-one photocatalyst, visible light	High yields of ketone products (qualitative)	[4][5]
Visible-Light Photoredox Catalysis	α-Keto acids	[Ru(phen)₃]Cl₂ photocatalyst, O₂ oxidant	Good yields of amide products (64-85%)	[6]
Radiolysis	Acetic Acid	X-ray irradiation of single crystals	-	[7]

Table 2: Spectroscopic and Kinetic Data for Acetyl Radical

Parameter	Method	Value(s)	Conditions	Reference
ESR Spectroscopy
g-tensor (isotropic)	ESR	Not specified	-
giso	ESR	~2.000	In irradiated ethanol	Not specified in abstract
Hyperfine Coupling (CH₃ protons)	ESR	5.1 Oe (isotropic)	In irradiated ethanol	Not specified in abstract
Reaction Kinetics
Self-Reaction Rate Constant (k_self) of CH₃C(O)O₂•	Laser photolysis-CRDS	(1.3 ± 0.3) x 10⁻¹¹ cm³s⁻¹	-	Not specified in abstract
Cross-Reaction Rate Constant of CH₃C(O)O₂• with CH₃O₂•	Laser photolysis-CRDS	(2.0 ± 0.4) x 10⁻¹¹ cm³s⁻¹	-	Not specified in abstract
Reaction with O₂	Computational (DFT/ab initio)	High-pressure rate constants calculated	-	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the validation of acetyl radical mechanisms.

Generation and Trapping of Acetyl Radicals from Cigarette Smoke

This protocol is adapted from studies on the quantification of acetyl radicals in tobacco smoke.[2][3]

Objective: To generate, trap, and quantify acetyl radicals from the gas phase of cigarette smoke.

Materials:

• Commercial or research cigarettes

• Smoking machine (for controlled puffing)

• Glass fiber particle filter

• Solid support (e.g., silica (B1680970) gel)

• 3-amino-2,2,5,5-tetramethyl-1-pyrrolidinyloxy (3-AP) radical trap

• Solvents for extraction (e.g., methanol)

• HPLC-MS/MS system

Procedure:

• Apparatus Setup: Place the glass fiber filter in line with the cigarette holder on the smoking machine to separate the gas phase from the particulate matter.

• Trap Preparation: Coat the solid support with a solution of the 3-AP radical trap and pack it into a trapping column.

• Smoke Generation: Mount a cigarette in the holder and initiate the smoking protocol (e.g., continuous flow or puff-resolved).

• Radical Trapping: Pass the gas phase of the cigarette smoke through the 3-AP trapping column. The acetyl radicals will react with 3-AP to form a stable adduct.

• Sample Extraction: After the smoking run is complete, elute the trapped adducts from the solid support using a suitable solvent like methanol.

• Quantification: Analyze the extracted solution using a validated HPLC-MS/MS method to separate and quantify the acetyl-3-AP adduct.

Generation of Acyl Radicals via Visible-Light Photoredox Catalysis

This protocol provides a general framework for the generation of acyl radicals from α-keto acids using a photocatalyst.[4][5][6]

Objective: To generate acyl radicals for synthetic applications using visible light.

Materials:

• α-Keto acid (acyl radical precursor)

• Photocatalyst (e.g., 2-chloro-thioxanthen-9-one or [Ru(phen)₃]Cl₂)

• Solvent (e.g., water, organic solvent)

• Visible light source (e.g., purple or blue LEDs)

• Reaction vessel (e.g., Schlenk tube)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the α-keto acid and the photocatalyst in the chosen solvent.

• Inert Atmosphere: De-gas the solution by bubbling with an inert gas for 15-20 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Place the reaction vessel in proximity to the visible light source and begin irradiation. The distance from the light source may need to be optimized.

• Reaction Monitoring: Monitor the progress of the reaction by techniques such as TLC, GC-MS, or LC-MS to determine the consumption of the starting material and the formation of the desired product.

• Work-up: Once the reaction is complete, quench the reaction and perform a standard aqueous work-up and purification by column chromatography to isolate the product.

Direct Detection of Acetyl Radicals by ESR Spectroscopy

This protocol is based on early studies that directly detected and characterized the acetyl radical.[1]

Objective: To generate and detect the acetyl radical using Electron Spin Resonance (ESR) spectroscopy.

Materials:

• Acetyl chloride (CH₃COCl)

• Sodium (Na) metal

• Inert matrix material (e.g., argon)

• Rotating cryostat

• ESR spectrometer

Procedure:

• Radical Generation: Acetyl radicals are prepared by the reaction of acetyl chloride with sodium atoms.

• Matrix Isolation: The reactants are co-deposited from the gas phase onto the outer surface of a rotating cryostat held at liquid nitrogen temperature (77 K). An inert gas is used as the bulk of the deposit to trap and isolate the generated acetyl radicals.

• ESR Measurement: The cryostat is placed within the cavity of an ESR spectrometer.

• Data Acquisition: The ESR spectrum is recorded at 77 K. The magnetic field is swept while the microwave frequency is held constant.

• Data Analysis: The resulting spectrum is analyzed to determine the g-tensor and the hyperfine coupling constants, which are characteristic of the acetyl radical. The temperature can be varied (up to 200 K) to study the stability and dynamics of the radical.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key mechanistic pathways and experimental workflows for the validation of acetyl radical mechanisms.

Caption: Proposed mechanism for acetyl radical formation in cigarette smoke.

Caption: Experimental workflow for ESR detection of acetyl radicals.

Caption: Generalized cycle for visible-light photoredox generation of acyl radicals.

Computational Validation Protocols

Computational chemistry provides a powerful alternative and complement to experimental studies for elucidating acetyl radical mechanisms.

Density Functional Theory (DFT) and Ab Initio Methods

Objective: To calculate the geometries, energies, and spectroscopic properties of reactants, transition states, and products involved in acetyl radical reactions.

Software:

• Gaussian, ORCA, Spartan, or other quantum chemistry packages.

General Procedure:

• Structure Building: Build the 3D structures of all molecular species involved in the proposed reaction mechanism.

• Method Selection: Choose an appropriate level of theory and basis set. For radical species, unrestricted methods (e.g., UB3LYP) are often necessary.

  • DFT Functionals: B3LYP and BHandHLYP are commonly used for radical reactions.

  • Ab Initio Methods: MP2, QCISD, and CCSD(T) provide higher accuracy but are more computationally expensive.

  • Basis Sets: Pople-style (e.g., 6-311+G(d,p)) or Dunning's correlation-consistent (e.g., cc-pVTZ) basis sets are common choices.

• Geometry Optimization: Perform geometry optimizations for all structures to find their minimum energy conformations.

• Frequency Calculations: Calculate the vibrational frequencies to confirm that optimized structures are true minima (no imaginary frequencies) or transition states (one imaginary frequency). This step also provides zero-point vibrational energies (ZPVE) and thermal corrections.

• Transition State Search: Locate the transition state structures connecting reactants and products. This can be done using methods like Synchronous Transit-Guided Quasi-Newton (STQN) or by scanning the potential energy surface along a reaction coordinate.

• Energy Profile: Calculate the single-point energies of the optimized structures at a higher level of theory to obtain a more accurate reaction energy profile.

• Property Calculation: Calculate relevant properties such as ESR hyperfine coupling constants to compare with experimental data.

Caption: Workflow for computational validation of acetyl radical mechanisms.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 5. Acyl Radicals from α-Keto Acids Using a Carbonyl Photocatalyst: Photoredox-Catalyzed Synthesis of Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]

A Comparative Guide to Photochemical and Thermal Generation of Acetyl Radicals

For researchers, scientists, and drug development professionals, the efficient generation of acetyl radicals (CH₃CO•) is a critical step in various synthetic pathways. This guide provides an objective comparison of the two primary methods for their generation: photochemical and thermal activation. By examining the performance, experimental protocols, and underlying mechanisms of each, this document aims to equip researchers with the knowledge to select the most suitable method for their specific applications.

At a Glance: Photochemical vs. Thermal Generation

Feature	Photochemical Generation	Thermal Generation
Activation Energy Source	Light (e.g., UV, visible light)	Heat
Typical Precursors	Acetone (B3395972), Biacetyl, Pyruvic Acid, Acetaldehyde	Diacetyl, Diacetyl Peroxide, Acetaldehyde
Reaction Conditions	Ambient to moderate temperatures, dependent on light source	High temperatures (typically >250°C)
Selectivity	Can be highly selective depending on the precursor and wavelength of light used.[1]	Generally less selective, potentially leading to a wider range of byproducts.
Control	Precise control over reaction initiation and termination by controlling the light source.	Less precise control; reactions are initiated by reaching a threshold temperature.
Quantum Yield (Φ)	Varies with precursor and wavelength (e.g., Φ ≈ 0.3 for ketene (B1206846) from acetone at 280 nm).[2]	Not applicable; efficiency is discussed in terms of reaction rates and yields.
Key Side Reactions	Secondary photolysis of products, roaming mechanisms forming stable molecules (e.g., ketene from acetone).[1][2]	Decarbonylation, formation of methane, ethane, and other fragmentation products.[3]

Delving Deeper: Mechanisms and Pathways

The generation of acetyl radicals via photochemical and thermal methods proceeds through distinct mechanistic pathways. Understanding these pathways is crucial for optimizing reaction conditions and predicting potential byproducts.

Photochemical Generation of Acetyl Radicals

Photochemical methods utilize light energy to induce the homolytic cleavage of a chemical bond in a precursor molecule, leading to the formation of radicals.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Photodissociation dynamics of acetone studied by time-resolved ion imaging and photofragment excitation spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. GC/MS determination of pyrolysis products from diacetylmorphine and adulterants of street heroin samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reaction Rate Kinetics of the Acetyl Radical

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reaction rates of the acetyl radical (CH₃CO) with several key atmospheric and combustion-related molecules: molecular oxygen (O₂), nitric oxide (NO), and nitrogen dioxide (NO₂). The information presented is supported by experimental data from peer-reviewed kinetic studies. Detailed experimental protocols for commonly employed techniques are also included to aid in the design and interpretation of kinetic experiments.

Data Presentation: Reaction Rate Constants

The following tables summarize the experimentally determined rate constants for the reactions of the acetyl radical. These values are crucial for modeling complex chemical systems, such as atmospheric photochemical smog formation and combustion processes.

Table 1: Rate Constants for the Reaction of Acetyl Radical with O₂

Rate Constant (k) (cm³ molecule⁻¹ s⁻¹)	Temperature (K)	Pressure (Torr)	Experimental Technique	Reference
5.00 x 10⁻¹²	298	-	Not specified	[1]
6.2 x 10⁻¹² (High-pressure limit, k∞)	213 - 500	5 - 600 (in He)	Laser Flash Photolysis - Laser-Induced Fluorescence (LFP-LIF)
1 x 10¹² (cm³ mol⁻¹ s⁻¹)	Not specified	Not specified	Kinetic studies

Table 2: Rate Constants for the Reaction of Acetyl Radical with NO

Rate Constant (k) (cm³ molecule⁻¹ s⁻¹)	Temperature (K)	Pressure	Experimental Technique	Reference
~2 x 10⁸ (l. mole⁻¹ sec⁻¹)	Not specified	Not specified	Not specified	[2]
3 x 10⁹ (M⁻¹ s⁻¹)	298 - 312	Not specified	Not specified	[3]
k(CH₃CO+NO) / k(CH₃CO+NO₂) ≈ 0.2	293 - 333	Not specified	Photolysis of acetone

Table 3: Rate Constants for the Reaction of Acetyl Radical with NO₂

Rate Constant (k) (cm³ molecule⁻¹ s⁻¹)	Temperature (K)	Pressure	Experimental Technique	Reference
~1 x 10⁹ (l. mole⁻¹ sec⁻¹)	Not specified	Not specified	Not specified	[2]
1 x 10⁹ (M⁻¹ s⁻¹)	298 - 312	Not specified	Not specified	[3]
k(CH₃CO+NO₂) / k(CH₃CO+NO) ≈ 5	293 - 333	Not specified	Photolysis of acetone
k(CH₃C(O)O₂ + NO₂) / k(CH₃C(O)O₂ + NO) = 0.41 ± 0.03	247 - 298	~1 atm	Atmospheric flow system	[4]

Experimental Protocols

The determination of acetyl radical reaction rates relies on sophisticated experimental techniques that can generate and monitor these highly reactive species on short timescales. Below are detailed methodologies for key experiments cited in the literature.

Laser Flash Photolysis - Laser-Induced Fluorescence (LFP-LIF)

This is a powerful and widely used technique for directly measuring the absolute rate coefficients of radical reactions.

Methodology:

• Radical Generation: Acetyl radicals are typically generated by the pulsed laser photolysis of a suitable precursor molecule. Common precursors and photolysis wavelengths include:

  • Acetone (CH₃COCH₃) at 248 nm or 266 nm.[5]

  • Biacetyl (CH₃COCOCH₃) at 248 nm or 351 nm.[6]

  • Acetaldehyde (B116499) (CH₃CHO) in the presence of Cl atoms (from Cl₂ photolysis) or OH radicals.[6][7]

• Reaction Environment: The photolysis is carried out in a temperature-controlled reaction cell containing a mixture of the precursor, a buffer gas (e.g., He, N₂), and the reactant gas (e.g., O₂, NO, NO₂) in large excess to ensure pseudo-first-order kinetics.

• Radical Detection: The temporal profile of the acetyl radical (or a product species) is monitored using Laser-Induced Fluorescence (LIF).

  • A tunable probe laser excites the radical to a higher electronic state.

  • The subsequent fluorescence emitted as the radical relaxes back to a lower state is detected by a photomultiplier tube (PMT).

  • For the acetyl radical, it can be converted to OH by reaction with O₂, and the OH radical is then detected by LIF.[5]

• Kinetic Analysis:

  • The time delay between the photolysis and probe laser pulses is systematically varied to obtain the decay of the fluorescence signal over time.

  • Under pseudo-first-order conditions, the decay of the radical concentration follows a single exponential function.

  • The observed first-order rate constant is plotted against the concentration of the reactant gas. The slope of this plot yields the bimolecular rate constant for the reaction.

Transient IR/UV-Visible Absorption Spectroscopy

This method involves monitoring the change in absorption of a specific wavelength of light by the radical or a product molecule over time.

Methodology:

• Radical Generation: Similar to LFP-LIF, acetyl radicals are generated by pulsed laser photolysis of a precursor in a reaction cell.

• Probing: A continuous wave or pulsed light source (e.g., from a lamp or a laser) is passed through the reaction cell. The wavelength is selected to correspond to a known absorption feature of the acetyl radical or a reaction product.

• Detection: The intensity of the transmitted light is monitored with a fast detector (e.g., a photodiode or a CCD camera). The change in absorption is related to the concentration of the absorbing species via the Beer-Lambert law.

• Kinetic Analysis: The time-resolved absorption profile is used to determine the rate of disappearance of the radical or the rate of formation of a product, from which the reaction rate constant can be derived. Time-resolved UV spectroscopy has been used to follow the decay of acetylperoxy radicals, which are formed from the reaction of acetyl radicals with O₂.[8][9]

Mandatory Visualization

The following diagrams illustrate the logical workflow of a typical laser flash photolysis experiment for studying acetyl radical kinetics.

Caption: A typical experimental workflow for kinetic studies of acetyl radicals.

References

• 1. Acetyl Radical Generation in Cigarette Smoke: Quantification and Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactions of acetyl radicals. Part 2.—Reaction of acetaldehyde with nitrogen dioxide in presence of nitric oxide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Rate Constants and Branching Ratios for the Self-Reaction of Acetyl Peroxy (CH3C(O)O2•) and Its Reaction with CH3O2 [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

acetyl radical as an alternative to traditional acylating agents

A Comparative Guide to Traditional Acylating Agents and Acetyl Radical Methodologies

In the landscape of organic synthesis, the introduction of an acetyl group—a fundamental transformation known as acylation—is a cornerstone for the construction of pharmaceuticals, natural products, and advanced materials. For decades, traditional acylating agents such as acetyl chloride and acetic anhydride (B1165640) have been the workhorses for this purpose. However, the emergence of acetyl radical chemistry, particularly through visible-light photoredox catalysis, presents a novel and powerful alternative with distinct advantages in terms of mild reaction conditions and functional group tolerance. This guide provides an objective comparison between traditional and acetyl radical-based acylation strategies, supported by experimental data and detailed protocols to inform the rational selection of the optimal method for specific synthetic challenges.

Performance Comparison: A Tale of Two Pathways

The reactivity of traditional acylating agents generally follows the order: acetyl chloride > acetic anhydride. This high reactivity often necessitates the use of stoichiometric Lewis acid catalysts and stringent anhydrous conditions, and can be sensitive to sterically hindered or electronically deactivated substrates. In contrast, acetyl radical-based acylations proceed through a different mechanistic manifold, offering a complementary approach that can overcome some of these limitations.

The following tables summarize quantitative data for the acylation of representative substrates—benzyl (B1604629) alcohol (O-acylation), aniline (B41778) (N-acylation), and anisole (B1667542) (C-acylation)—highlighting the differences in reaction conditions and outcomes between traditional methods and illustrating the performance of acetyl radical precursors.

Table 1: Comparative Acetylation of Benzyl Alcohol

Entry	Acetylating Agent/Precursor	Catalyst/Conditions	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Acetyl Chloride	ZnCl₂ (cat.)	Solvent-free	30	0.3	98
2	Acetic Anhydride	ZnCl₂ (cat.)	Solvent-free	30	0.5	95
3	Acetic Anhydride	None	Solvent-free	60	7	>99
4	α-Keto Acid (as acetyl radical precursor)	Photocatalyst (e.g., 4CzIPN), Blue LED	Organic Solvent	Room Temp.	12-24	60-90 (typical for related substrates)

Table 2: Comparative Acetylation of Aniline

Entry	Acetylating Agent/Precursor	Catalyst/Conditions	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	Acetic Anhydride	None	Water	Room Temp.	< 15	~90
2	Acetyl Chloride	K₂CO₃, Phase Transfer Catalyst	Acetonitrile	Room Temp.	15-30	High
3	Acetic Acid	Microwave (300W)	Starbon acid catalyst	120-130	1-10	>98[1]
4	α-Keto Acid (as acetyl radical precursor)	Photocatalyst (e.g., [Ru(phen)₃]Cl₂), O₂	Organic Solvent	Room Temp.	12-24 (h)	64-85 (for amidation)[2]

Table 3: Comparative Friedel-Crafts vs. Radical-type Acylation of Aromatic Compounds

Entry	Substrate	Acetylating Agent/Precursor	Catalyst/Conditions	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Anisole	Acetyl Chloride	AlCl₃	Dichloromethane (B109758)	0 to Room Temp.	1	High (regioisomeric mixture)
2	Veratrole	Acetyl Chloride	Solid Acid Catalyst (e.g., ZrPW)	Solvent-free	130	5	High (selective for 3,4-dimethoxyacetophenone)[3]
3	Heterocycles (e.g., benzimidazoles)	α-Keto Acid (as acetyl radical precursor)	Photocatalyst (4CzIPN), Blue LED	Organic Solvent	25	12-24	Good to Excellent[4][5]

Mechanistic Divergence: Electrophiles vs. Radicals

Traditional acylation methods typically proceed through the formation of a highly electrophilic acylium ion, which is then attacked by a nucleophile (e.g., an alcohol, amine, or aromatic ring). This process is often catalyzed by a Lewis acid that activates the acylating agent.

In contrast, modern methods generate a nucleophilic acetyl radical from a variety of precursors, most commonly through a single-electron transfer (SET) process mediated by a photocatalyst under visible light irradiation. This radical can then engage in a range of transformations, including addition to electron-deficient alkenes or coupling with aryl halides.[2]

Caption: Comparison of traditional electrophilic and modern radical acylation pathways.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these synthetic strategies.

Protocol 1: Traditional O-Acetylation of Benzyl Alcohol with Acetyl Chloride

Materials:

• Benzyl alcohol (1 mmol, 0.103 mL)

• Acetyl chloride (1.2 mmol, 0.085 mL)

• Anhydrous Zinc Chloride (ZnCl₂) (0.5 mmol, 0.068 g)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred solution of benzyl alcohol in dichloromethane (10 mL) in a round-bottom flask, add anhydrous ZnCl₂.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC, typically 15-20 minutes).

• Quench the reaction by the slow addition of saturated NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to afford the crude product, which can be further purified by column chromatography if necessary.

Protocol 2: Photocatalytic Generation of Acyl Radicals from α-Keto Acids for Acylation

Materials:

• α-Keto acid (e.g., phenylglyoxylic acid) (1.2 equiv)

• Substrate (e.g., N-methacryloyl-2-phenylbenzoimidazole) (1.0 equiv)

• Photocatalyst (e.g., 4CzIPN) (1-5 mol%)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane (B91453) or acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Blue LED light source

Procedure:

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the substrate, α-keto acid, and photocatalyst.

• Evacuate and backfill the tube with an inert atmosphere (repeat three times).

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at room temperature and irradiate with a blue LED light source.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to obtain the acylated product.[4][5]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Acyl Radicals from α-Keto Acids: Metal-Free Visible-Light-Promoted Acylation of Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Spin Traps for the Detection of Acetyl Radicals

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Spin Trap for Acetyl Radical Detection

The detection and characterization of transient free radicals are critical in understanding various chemical and biological processes, from combustion to oxidative stress in neurodegenerative diseases. The acetyl radical (•COCH₃), a key intermediate in many of these processes, is highly reactive and short-lived, making its direct detection challenging. Spin trapping, coupled with electron paramagnetic resonance (EPR) spectroscopy, offers a powerful method for capturing and identifying such fleeting radical species. This guide provides a comparative analysis of commonly used spin traps for the acetyl radical, focusing on their performance based on experimental data to aid researchers in selecting the most appropriate tool for their studies.

Performance Comparison of Spin Traps for Acetyl Radical

The efficacy of a spin trap is determined by several factors, including the rate of radical trapping, the stability of the resulting spin adduct, and the distinctiveness of the EPR spectrum. This section compares three widely used spin traps—α-phenyl-N-tert-butylnitrone (PBN), 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO), and 2-methyl-2-nitrosopropane (B1203614) (MNP)—for the detection of the acetyl radical.

Data Summary

The choice of a spin trap significantly influences the resulting EPR spectrum and the stability of the detected radical adduct. The hyperfine coupling constants (hfcs), which are crucial for identifying the trapped radical, vary between spin traps.

Spin Trap	Radical Adduct	a_N (G)	a_H (G)	Solvent/System	Key Characteristics
PBN	Acetyl	14.2 - 14.8	2.7 - 5.9	Various organic solvents	Forms relatively stable adducts with carbon-centered radicals. The β-hydrogen splitting can provide structural information about the trapped radical.
DMPO	Acyl	~15.3	~19.0	Aqueous/Organic	Often used for oxygen-centered radicals, but also traps carbon-centered radicals. The resulting spectra for different radicals can be more distinct than with PBN.
MNP	Acetyl	~7-8	-	Various	Particularly effective for trapping carbon-centered radicals, often resulting in simpler spectra which can be advantageous in complex systems. However, the adducts can be less stable.

Note: Hyperfine coupling constants can vary slightly depending on the solvent and temperature.

In-Depth Analysis of Spin Traps

α-Phenyl-N-tert-butylnitrone (PBN)

PBN is a widely used spin trap, particularly for carbon-centered radicals like the acetyl radical.[1] Its adducts with acyl radicals exhibit characteristic EPR spectra with a relatively large β-hydrogen hyperfine splitting, which can aid in the identification of the trapped species. Studies involving the photodecomposition of acetaldehyde (B116499) have successfully utilized PBN to trap the resulting acetyl radicals, demonstrating its efficacy in capturing this specific radical.[2]

5,5-Dimethyl-1-pyrroline N-oxide (DMPO)

While DMPO is renowned for its efficiency in trapping oxygen-centered radicals, it is also capable of trapping carbon-centered radicals, including acyl radicals.[3] The EPR spectra of DMPO adducts often provide more detailed structural information compared to PBN adducts, which can be beneficial for unambiguous identification. However, the stability of DMPO-carbon-centered radical adducts can be a concern in some biological systems.

2-Methyl-2-nitrosopropane (MNP)

MNP is a nitroso-based spin trap that is highly effective for trapping carbon-centered radicals. It often produces simpler EPR spectra compared to nitrone-based traps like PBN and DMPO, which can be an advantage in systems where multiple radical species may be present. The resulting MNP-acyl radical adducts have a characteristic nitrogen hyperfine splitting of around 7-8 G.[3] A potential drawback of MNP is the lower stability of its spin adducts compared to those formed with PBN.

Experimental Protocols

A common method for generating acetyl radicals for spin trapping studies is the photolysis of acetaldehyde. The following is a generalized protocol.

Generation and Spin Trapping of Acetyl Radicals via Acetaldehyde Photolysis

Materials:

• Acetaldehyde

• Selected spin trap (PBN, DMPO, or MNP)

• Appropriate solvent (e.g., benzene, tert-butylbenzene, or aqueous buffer, depending on the spin trap and experimental design)

• EPR flat cell or capillary tube

• UV light source (e.g., high-pressure mercury lamp)

• EPR spectrometer

Procedure:

• Preparation of the Spin Trap Solution: Prepare a solution of the chosen spin trap (typically 10-50 mM) in the selected solvent. The solvent should be deoxygenated by bubbling with an inert gas (e.g., nitrogen or argon) to prevent the formation of oxygen-centered radicals.

• Addition of Acetaldehyde: Add acetaldehyde to the spin trap solution. The final concentration of acetaldehyde will depend on the desired rate of radical generation.

• Sample Loading: Transfer the solution to an EPR flat cell or capillary tube suitable for photochemical experiments.

• Photolysis and EPR Measurement: Place the sample in the cavity of the EPR spectrometer and irradiate with a UV light source. The EPR spectrum of the spin adduct should be recorded during or immediately after photolysis.

• Data Analysis: The resulting EPR spectrum should be simulated to determine the hyperfine coupling constants, which are then compared to literature values to confirm the identity of the trapped radical.

Visualizing the Process

Experimental Workflow for Acetyl Radical Spin Trapping

Caption: Workflow for acetyl radical generation and detection.

General Spin Trapping Mechanism

Caption: The basic principle of spin trapping.

Conclusion

The selection of an appropriate spin trap is a critical step in the successful detection and characterization of the acetyl radical.

• PBN is a reliable choice for trapping acetyl radicals, providing stable adducts and informative EPR spectra.

• DMPO can also be effective and may offer more detailed spectral information, although adduct stability should be considered.

• MNP is a good option for simplifying complex spectra due to its high specificity for carbon-centered radicals.

The optimal choice will ultimately depend on the specific experimental conditions, the complexity of the system under investigation, and the desired balance between adduct stability and spectral information. Researchers are encouraged to consider the data presented in this guide and consult the primary literature to make an informed decision for their specific application.

References

• 1. Electron paramagnetic resonance spectroscopy for analysis of free radicals in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NO spin trapping and EPR studies on the photochemistry of aliphatic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. frontierspartnerships.org [frontierspartnerships.org]

Reactivity of Acetyl Radicals Compared to Other Acyl Radicals: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of acetyl radicals versus other acyl radicals, focusing on key reactions such as decarbonylation and addition to unsaturated systems. The information presented is supported by experimental data and established chemical principles, offering valuable insights for researchers in organic synthesis, materials science, and drug development.

Introduction to Acyl Radical Reactivity

Acyl radicals (R-C•=O) are key reactive intermediates in a variety of chemical transformations. Their utility in forming C-C bonds makes them valuable synthons in organic chemistry. The reactivity of an acyl radical is primarily governed by the nature of the "R" group, which influences the stability of the radical itself and the stability of the products of its subsequent reactions. Two of the most important reactions of acyl radicals are decarbonylation (loss of carbon monoxide) and addition to multiple bonds.

The acetyl radical (CH₃C•=O) is the simplest acyl radical and serves as a fundamental benchmark for understanding the reactivity of this class of intermediates. Its reactivity is compared here with other aliphatic and aromatic acyl radicals.

Comparative Reactivity Data

The following table summarizes key kinetic and thermodynamic data for the decarbonylation of various acyl radicals. Decarbonylation is a unimolecular process that yields an alkyl or aryl radical and carbon monoxide. The rate of this reaction is a critical indicator of the acyl radical's stability; more stable acyl radicals tend to decarbonylate more slowly.

Acyl Radical	R Group	Rate Constant of Decarbonylation (k_decarb) / s⁻¹	Temperature (°C)	Solvent	Citation(s)
Acetyl Radical	CH₃	Data not readily available in the literature	-	-
Propanoyl Radical	CH₃CH₂	> 10⁸ (estimated)	25	Isooctane
2-Methylpropanoyl (Isobutanoyl) Radical	(CH₃)₂CH	> 10⁸ (estimated)	25	Isooctane
2,2-Dimethylpropanoyl (Pivaloyl) Radical	(CH₃)₃C	1.1 x 10⁷	25	Isooctane
Phenylacetyl Radical	C₆H₅CH₂	7.7 x 10⁶	25	Isooctane	[1]
Benzoyl Radical	C₆H₅	~10³ - 10⁴	25	Various	[2]
4-Methoxybenzoyl Radical	4-CH₃OC₆H₄	Slower than benzoyl radical	25	Various	[2]
4-Chlorobenzoyl Radical	4-ClC₆H₄	Faster than benzoyl radical	25	Various	[2]
2-Hydroxy-2-methylpropanoyl Radical	(CH₃)₂C(OH)	Very small solvent effect	Various	Various	[1]

Key Factors Influencing Acyl Radical Reactivity

Decarbonylation

The rate of decarbonylation is primarily influenced by the stability of the alkyl or aryl radical formed after the loss of carbon monoxide.

• Alkyl Group Substitution: The stability of the resulting alkyl radical increases in the order: primary < secondary < tertiary. This trend is reflected in the decarbonylation rates. For instance, the pivaloyl radical, which forms a stable tertiary tert-butyl radical upon decarbonylation, has a slower decarbonylation rate compared to the estimated rates for radicals that would form less stable primary or secondary radicals.

• Aryl vs. Alkyl Groups: Aromatic acyl radicals, such as the benzoyl radical, are significantly more stable and thus decarbonylate much more slowly than their aliphatic counterparts. This is due to the delocalization of the radical electron into the aromatic ring.

• Substituents on Aromatic Rings: Electron-donating groups (e.g., methoxy) on the aromatic ring of a benzoyl radical tend to stabilize the acyl radical, slowing down the rate of decarbonylation. Conversely, electron-withdrawing groups (e.g., chloro) can destabilize the acyl radical and accelerate decarbonylation.[2]

Addition to Alkenes and Alkynes

Acyl radicals can add to carbon-carbon multiple bonds, a key step in many synthetic applications. The rate and selectivity of this addition are influenced by both steric and electronic factors.

• Nucleophilicity of Acyl Radicals: Acyl radicals are generally considered nucleophilic and therefore react more readily with electron-deficient alkenes (e.g., acrylates, acrylonitrile).

• Steric Hindrance: The steric bulk of both the acyl radical and the unsaturated substrate can significantly impact the rate of addition.

Due to a lack of systematic quantitative data for the addition of a wide range of acyl radicals to a common substrate, a direct tabular comparison is not feasible at this time. However, qualitative trends suggest that less sterically hindered acyl radicals will react more rapidly.

Experimental Methodologies

The study of acyl radical reactivity relies on techniques that can generate and detect these short-lived species.

Generation of Acyl Radicals

Acyl radicals can be generated through various methods, including:

• Photolysis of Ketones: Norrish Type I cleavage of ketones upon UV irradiation is a common method. For example, photolysis of acetone (B3395972) can generate acetyl radicals.

• Hydrogen Atom Abstraction from Aldehydes: A radical initiator can abstract the aldehydic hydrogen to form an acyl radical.

• Visible-Light Photoredox Catalysis: This modern approach allows for the generation of acyl radicals from a variety of precursors, such as carboxylic acids, acyl chlorides, and α-keto acids, under mild conditions.[3]

Kinetic Studies: Laser Flash Photolysis (LFP)

Protocol Overview:

• Sample Preparation: A solution of a suitable precursor (e.g., dibenzyl ketone to generate phenylacetyl radicals) in a chosen solvent is prepared in a quartz cuvette. The solution is typically deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen) to prevent quenching of the radicals by oxygen.

• Radical Generation: The sample is irradiated with a short, high-energy laser pulse of an appropriate wavelength to induce photolysis of the precursor and generate the acyl radical. A common setup utilizes a Nd:YAG laser.

• Transient Species Monitoring: A second, lower-intensity light source (a probe beam) is passed through the sample, perpendicular to the excitation laser. The change in absorbance of the probe beam over time is monitored by a fast detector (e.g., a photomultiplier tube) connected to an oscilloscope. The acyl radical or the resulting alkyl/aryl radical after decarbonylation will have a characteristic absorption spectrum.

• Kinetic Analysis: The rate of decay of the acyl radical absorption or the rate of formation of the decarbonylated radical absorption is analyzed to determine the rate constant of the reaction of interest. For unimolecular reactions like decarbonylation, a first-order kinetic model is applied.

Radical Detection and Characterization

a) Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is a powerful technique for the direct detection and characterization of radical species.

Protocol Overview:

• Radical Generation: Acyl radicals are generated in situ within the EPR spectrometer's resonant cavity, often by photolysis of a precursor solution.

• Spectrum Acquisition: The sample is irradiated with microwaves while a magnetic field is swept. The absorption of microwave radiation by the unpaired electron of the radical is detected and recorded as a spectrum.

• Spectral Analysis: The hyperfine splitting pattern in the EPR spectrum provides information about the structure of the radical and the identity of the atoms to which the unpaired electron is coupled.

b) Radical Trapping with TEMPO

Due to their short lifetimes, direct detection of acyl radicals can be challenging. Radical trapping involves reacting the transient radical with a "spin trap" to form a more stable radical adduct that can be more easily detected and characterized, often by EPR or mass spectrometry. TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) is a stable radical that can be used to "trap" transient carbon-centered radicals.

Protocol Overview:

• Reaction Setup: The reaction that generates the acyl radical is performed in the presence of an excess of TEMPO.

• Trapping: The acyl radical reacts with TEMPO to form a stable, non-radical adduct.

• Product Analysis: The reaction mixture is then analyzed by techniques such as mass spectrometry or NMR to identify and quantify the TEMPO adduct. The presence of this adduct confirms the intermediacy of the acyl radical.

Logical Flow of Acyl Radical Reactions

The following diagram illustrates the primary reaction pathways for a generic acyl radical.

Caption: Primary reaction pathways of an acyl radical.

Role in Signaling Pathways: A Note on Lipid Peroxidation

While acetyl and other simple acyl radicals are not typically considered primary signaling molecules in well-defined cellular signaling cascades like the MAPK or NF-κB pathways, they can be generated during processes of oxidative stress, such as lipid peroxidation.[4][5][6]

Lipid peroxidation is a chain reaction initiated by reactive oxygen species (ROS) that leads to the degradation of lipids in cell membranes. This process generates a variety of reactive intermediates, including peroxyl radicals and, upon fragmentation of lipid hydroperoxides, various aldehydes and other carbonyl-containing species. While not directly involving free acetyl radicals as signaling messengers, the broader class of acyl-containing molecules and related radical species contributes to the complex signaling milieu of oxidative stress, which can, in turn, modulate major signaling pathways.

The following diagram illustrates the general process of lipid peroxidation.

Caption: Simplified overview of the lipid peroxidation process.

Conclusion

The reactivity of acyl radicals is highly dependent on the structure of the R-group attached to the carbonyl. While a precise decarbonylation rate for the acetyl radical remains elusive in the readily available literature, comparisons with other acyl radicals reveal clear trends. Aromatic acyl radicals are significantly more stable and decarbonylate slower than aliphatic ones. Among aliphatic acyl radicals, the rate of decarbonylation is inversely related to the stability of the alkyl radical formed. These fundamental principles, supported by experimental data from techniques like laser flash photolysis, provide a framework for predicting and controlling the reactivity of acyl radicals in chemical synthesis and for understanding their potential roles in complex chemical and biological systems. Further research is needed to obtain more extensive quantitative data, particularly for the addition reactions of a wide range of simple acyl radicals.

References

• 1. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 2. academic.oup.com [academic.oup.com]
• 3. NF-κB in Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mitogen-Activated Protein Kinases and Reactive Oxygen Species: How Can ROS Activate MAPK Pathways? - PMC [pmc.ncbi.nlm.nih.gov]

Validating Acetyl Radical Detection: A Comparative Guide to Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate detection and quantification of reactive species like the acetyl radical is paramount. This guide provides an objective comparison of mass spectrometry-based approaches with alternative methods for the validation of acetyl radical detection, supported by experimental data and detailed protocols.

The acetyl radical (•CH₃CO), a highly reactive species, is implicated in various chemical and biological processes, from atmospheric chemistry to cellular signaling. Its transient nature makes direct detection challenging, necessitating sensitive and specific analytical techniques. While mass spectrometry (MS) has emerged as a powerful tool for this purpose, a comprehensive evaluation of its performance against other methods is crucial for robust experimental design and data interpretation.

Performance Comparison of Detection Methods

The choice of detection method for acetyl radicals depends on the specific requirements of the study, including the sample matrix, required sensitivity, and the need for structural confirmation. The following table summarizes the key performance characteristics of mass spectrometry compared to Electron Paramagnetic Resonance (EPR) spectroscopy and fluorescence-based assays.

Method	Principle	Quantitative Performance	Strengths	Limitations
Mass Spectrometry (MS)	Detection of mass-to-charge ratio of trapped acetyl radical adducts.	LOD: pg to low ng range for adducts.[1]	High specificity and structural elucidation of adducts.[2] Amenable to coupling with liquid chromatography (LC) for complex mixture analysis.[3]	Indirect detection requiring a spin trap. Potential for ion suppression in complex matrices.
Electron Paramagnetic Resonance (EPR) Spectroscopy	Direct detection of the magnetic moment of the unpaired electron in a radical adduct.	LOD: Typically in the µM range.[4]	Considered the "gold standard" for unequivocal radical detection.[4][5] Provides information about the radical's electronic structure.	Lower sensitivity compared to MS.[6] Radical adducts can be unstable in biological systems.[7][8]
Fluorescence-Based Assays	Measurement of fluorescence changes upon reaction of a probe with the radical or a product of its reaction.	Varies widely depending on the probe; can achieve high sensitivity.	High throughput and suitable for in-gel and cellular imaging.[9][10]	Indirect detection with potential for non-specific reactions.[11] Limited structural information.

Key Takeaway: Mass spectrometry offers a superior combination of sensitivity and specificity for the detection and quantification of acetyl radical adducts, particularly when coupled with chromatographic separation. While EPR spectroscopy provides definitive proof of a radical's presence, it may lack the sensitivity required for trace-level detection. Fluorescence-based methods are valuable for high-throughput screening and imaging applications but require careful validation due to their indirect nature.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for the detection of acetyl radicals using mass spectrometry, EPR spectroscopy, and a fluorescence-based assay.

Mass Spectrometry-Based Detection of Acetyl Radical Adducts

This protocol describes the trapping of acetyl radicals with 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO) and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Generation of Acetyl Radical Standard:

• Prepare a solution of a suitable precursor, such as biacetyl, in an appropriate solvent.

• Generate acetyl radicals via photolysis or thermolysis.

2. Spin Trapping:

• Add an excess of the spin trap DMPO to the solution containing acetyl radicals to form the stable DMPO-acetyl adduct (DMPO/•CH₃CO).

3. LC-MS/MS Analysis:

• Separate the DMPO-acetyl adduct from other components using reverse-phase high-performance liquid chromatography (HPLC).

• Detect the adduct using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Parent Ion (Q1): The m/z of the protonated DMPO-acetyl adduct.

  • Product Ion (Q3): A characteristic fragment ion of the adduct, such as m/z 114, corresponding to the protonated DMPO.[2]

4. Quantification:

• Generate a standard curve using known concentrations of the synthesized DMPO-acetyl adduct to quantify the amount of acetyl radical in the sample.

EPR Spectroscopic Detection of Acetyl Radicals

This protocol outlines the detection of acetyl radicals using EPR spectroscopy following spin trapping with DMPO.

1. Sample Preparation:

• Generate acetyl radicals in the presence of DMPO as described in the MS protocol.

2. EPR Measurement:

• Transfer the sample to a quartz capillary tube suitable for EPR analysis.

• Place the capillary tube in the EPR spectrometer.

• Record the EPR spectrum. The DMPO-acetyl adduct will produce a characteristic multi-line spectrum.[7]

3. Spectral Analysis:

• Simulate the experimental spectrum to confirm the identity of the trapped radical by matching the hyperfine coupling constants.[12]

Fluorescence-Based Detection of Acetyl Radicals

This protocol describes an indirect method for detecting acetyl radicals based on the scavenging of a nitroxide radical, leading to an increase in fluorescence.[13]

1. Reagent Preparation:

• Prepare a solution of a fluorescent probe that is quenched by a nitroxide moiety. An example is 4-(1-napthoyloxy)-2,2,6,6-tetramethylpiperidine-1-oxyl.[13]

2. Radical Scavenging Reaction:

• Introduce the acetyl radicals to the solution containing the fluorescent probe.

• The acetyl radical will react with the nitroxide, converting it to a diamagnetic species and thus de-quenching the fluorescence.[13]

3. Fluorescence Measurement:

• Measure the increase in fluorescence intensity using a fluorometer.

• The increase in fluorescence is proportional to the amount of acetyl radical scavenged.

Visualizing Experimental Workflows and Biological Pathways

Graphical representations of experimental workflows and biological signaling pathways can aid in understanding complex processes.

Caption: Workflow for Mass Spectrometry-Based Detection of Acetyl Radicals.

Caption: Acetyl-CoA Dependent Histone Acetylation Signaling Pathway.[14][15][16][17][18]

Conclusion

The validation of acetyl radical detection is critical for advancing our understanding of its role in various scientific domains. Mass spectrometry, particularly when combined with liquid chromatography, stands out as a highly sensitive and specific method for the analysis of trapped acetyl radicals. While alternative techniques like EPR spectroscopy and fluorescence-based assays have their specific advantages, they also come with limitations that researchers must consider. The selection of the most appropriate method will ultimately be guided by the specific research question, the nature of the sample, and the required level of analytical rigor. The protocols and comparative data presented in this guide aim to equip researchers with the necessary information to make informed decisions for their studies involving the detection of the elusive yet significant acetyl radical.

References

• 1. Analysis of DNA adduct, S-[2-(N7-guanyl)ethyl]glutathione, by liquid chromatography/mass spectrometry and liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Detection and characterization by mass spectrometry of radical adducts produced by linoleic acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of endogenous glutathione-adducts and their metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Environmentally Persistent Free Radicals (EPFRs) - 2. Are Free Hydroxyl Radicals Generated in Aqueous Solutions? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of rapid-scan EPR to improve detection sensitivity for spin-trapped radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes [mdpi.com]
• 8. Electron paramagnetic resonance spectroscopy for analysis of free radicals in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The fluorescence-based acetylation assay using thiol-sensitive probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification of Total Free Radicals in Drosophila Using a Fluorescence-Based Biochemical Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. interchim.fr [interchim.fr]
• 13. Fluorescence detection of free radicals by nitroxide scavenging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The many metabolic sources of acetyl-CoA to support histone acetylation and influence cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Acetyl-CoA Metabolism and Histone Acetylation in the Regulation of Aging and Lifespan - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Mitochondrial theory of ageing - Wikipedia [en.wikipedia.org]
• 18. Histone acetylation and deacetylation - Wikipedia [en.wikipedia.org]

comparing the efficiency of different photocatalysts for acetyl radical generation

For Researchers, Scientists, and Drug Development Professionals

The generation of acetyl radicals through visible-light photocatalysis has emerged as a powerful tool in modern organic synthesis, enabling novel carbon-carbon bond formations under mild conditions. The efficiency of this transformation is critically dependent on the choice of photocatalyst. This guide provides an objective comparison of common photocatalysts, summarizing their performance based on available experimental data, and offers detailed experimental protocols for key evaluation methods.

Overview of Photocatalyst Classes

The generation of acetyl radicals, typically from precursors such as aldehydes, α-keto acids, or carboxylic acid derivatives, can be initiated by several classes of photocatalysts. The most prominent among these are iridium and ruthenium-based transition metal complexes and various organic dyes. These catalysts operate primarily through two mechanisms: single electron transfer (SET) or hydrogen atom transfer (HAT).

• Iridium Complexes: These are highly efficient and versatile photocatalysts with tunable photoredox properties. Complexes like Ir(ppy)3 and Ir[dF(CF3)ppy]2(dtbbpy)PF6 are frequently used due to their strong absorption in the visible spectrum and long-lived excited states.[1][2]

• Ruthenium Complexes: Similar to iridium complexes, ruthenium polypyridyl complexes such as [Ru(phen)3]Cl2 are effective photosensitizers for generating acyl radicals.[3]

• Organic Dyes: Organic photocatalysts, including Eosin Y and 2CzPN, have gained traction as cheaper and more sustainable alternatives to transition metal complexes.[3][4][5] They can initiate radical formation through both oxidative and reductive quenching cycles.

Quantitative Performance Comparison

Direct quantitative comparison of photocatalyst efficiency for acetyl radical generation is challenging due to the lack of standardized reporting in the literature. However, we can collate and compare reaction yields from representative studies to provide an indirect measure of performance. The following table summarizes the performance of different photocatalysts in reactions involving acetyl or closely related acyl radical intermediates.

Photocatalyst	Precursor for Acetyl/Acyl Radical	Reaction Type	Product Yield (%)	Reference
[Ru(phen)3]Cl2	Aromatic α-keto acids	Decarboxylative Amidation	64–85%	[3]
Ir[dF(CF3)ppy]2(dtbbpy)PF6	N-Boc-piperidine (via HAT)	α-amido radical formation	Not specified	[1]
Eosin Y	Aldehydes	Minisci-type Acylation	Not specified	[5]
2CzPN	Naphthol derivatives	Dearomative Cycloaddition	94%	[4]

Note: The yields reported above are for specific reactions and should not be interpreted as a direct measure of acetyl radical generation efficiency under universally comparable conditions. Factors such as the reaction substrate, solvent, light source, and temperature can significantly influence the outcome.

Experimental Protocols

Reproducible and comparable data on photocatalyst efficiency can only be obtained through well-defined experimental protocols. Below are methodologies for key experiments used in the evaluation of photocatalysts for acetyl radical generation.

General Protocol for Photocatalytic Giese Reaction

The Giese reaction, or radical conjugate addition, is a common method to trap generated acetyl radicals and evaluate catalyst performance through product yield.

Materials:

• Photocatalyst (e.g., Ir[dF(CF3)ppy]2(dtbbpy)PF6, 1 mol%)

• Acetyl radical precursor (e.g., acetaldehyde, 1.5 equiv)

• Michael acceptor (e.g., N-phenylacrylamide, 1.0 equiv)

• Solvent (e.g., degassed acetonitrile, 0.1 M)

• Base (if required, e.g., Na2CO3, 1.0 equiv)

• Visible light source (e.g., blue LEDs)

Procedure:

• In a reaction vial equipped with a magnetic stir bar, combine the photocatalyst, Michael acceptor, and any solid reagents.

• Seal the vial and degas by purging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add the degassed solvent, followed by the liquid acetyl radical precursor, via syringe.

• Place the reaction vial in a photoreactor equipped with a cooling fan to maintain a constant temperature.

• Irradiate the reaction mixture with a visible light source for a specified time (e.g., 24 hours).

• Upon completion, analyze the reaction mixture by techniques such as NMR or GC-MS to determine the product yield.

Protocol for Quantum Yield Determination

The quantum yield (Φ) is a critical parameter for assessing the efficiency of a photochemical reaction, defined as the number of events (e.g., product molecules formed) per photon absorbed.

Materials:

• Actinometer solution (e.g., potassium ferrioxalate)

• Photoreactor with a monochromatic light source of known photon flux

• Spectrophotometer

Procedure:

• Measure Photon Flux:

  • Fill a cuvette with the actinometer solution and place it in the photoreactor.

  • Irradiate the solution for a specific time, ensuring the conversion is kept low (<10%) to avoid inner filter effects.

  • Measure the change in absorbance of the actinometer solution at the appropriate wavelength.

  • Calculate the photon flux (moles of photons per unit time) based on the known quantum yield of the actinometer.

• Photocatalytic Reaction:

  • Perform the photocatalytic acetyl radical generation and trapping reaction under the same conditions as the actinometry.

  • Determine the number of moles of product formed over the same irradiation time.

• Calculate Quantum Yield:

  • The quantum yield (Φ) is calculated using the formula: Φ = (moles of product formed) / (moles of photons absorbed)

Protocol for Turnover Number (TON) and Turnover Frequency (TOF) Calculation

TON and TOF are metrics used to evaluate the stability and activity of a catalyst.

Calculation:

• Turnover Number (TON): Represents the number of moles of product formed per mole of catalyst before it becomes deactivated. TON = (moles of product) / (moles of catalyst)

• Turnover Frequency (TOF): Represents the TON per unit of time, indicating the catalytic rate. TOF = TON / reaction time

Procedure:

• Set up the photocatalytic reaction as described in the Giese reaction protocol.

• Monitor the reaction progress over time by taking aliquots and analyzing the product concentration.

• Determine the initial reaction rate from the plot of product concentration versus time.

• Calculate the TOF from the initial rate and the TON at the end of the reaction or when the catalyst deactivates.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key mechanistic pathways for photocatalytic acetyl radical generation and a typical experimental workflow for catalyst comparison.

Caption: General mechanistic pathways for acetyl radical generation via Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT).

References

• 1. Recent advances in visible light-activated radical coupling reactions triggered by (i) ruthenium, (ii) iridium and (iii) organic photoredox agents - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00311A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Acyl Radical Chemistry via Visible-Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. Exploring Eosin Y as a bimodular catalyst: organophotoacid mediated Minisci-type acylation of N-heteroarenes [agris.fao.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Acetyl Radical-Generating Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Management of Transient Reactive Intermediates

The acetyl radical (•CH₃CO) is a highly reactive, short-lived chemical intermediate. Due to its transient nature, it is not an isolable substance that can be bottled and stored. Instead, it is generated in situ—within the reaction mixture—where it is immediately consumed. Consequently, there are no disposal procedures for the acetyl radical itself. The focus of safe disposal must be on the entire reaction mixture after the experiment is complete and all reactive species have been neutralized or "quenched."

This guide provides a procedural, step-by-step approach to safely manage and dispose of the chemical waste stream from any reaction involving the generation of acetyl radicals. Adherence to these protocols is essential for ensuring laboratory safety and environmental compliance.

Step-by-Step Disposal Protocol for Acetyl Radical Reaction Waste

The fundamental principle for disposing of waste from reactions involving highly reactive intermediates is to ensure that the final mixture is no longer reactive before it is collected for disposal.[1] This process involves quenching any unreacted radicals and other reactive reagents.

Step 1: Quench the Reaction

Before beginning the disposal process, ensure the reaction is complete. Any remaining acetyl radicals will have an extremely short lifetime, but other reactive materials used in their generation (e.g., radical initiators, organometallic reagents) may persist.

• Quenching Procedure: The specific quenching agent and method will depend on the reaction chemistry. Common quenching agents for radical reactions include antioxidants or compounds that can readily donate a hydrogen atom to neutralize the radical.[2][3][4] However, it is often more practical to quench other reactive components. For instance, if a strong reducing agent was used, a careful, dropwise addition of a proton source (like isopropanol (B130326) or methanol, followed by water) under an inert atmosphere and at low temperature may be necessary.

• Verification: The absence of a reactive species should be confirmed if possible before proceeding. This may involve a color change, cessation of gas evolution, or analysis via techniques like TLC or GC-MS on a quenched aliquot.

Step 2: Characterize the Waste Stream

Proper disposal requires a complete understanding of all components in the final reaction mixture. All laboratory personnel should treat waste chemicals as hazardous unless confirmed to be non-hazardous.[5]

• Identify All Components: List every chemical species present in the quenched reaction mixture. This includes:

  • Solvents

  • Starting materials (and any unreacted excess)

  • Reagents and catalysts

  • Quenching agents and their byproducts

  • All reaction products and byproducts

• Consult Safety Data Sheets (SDS): Obtain and review the SDS for every component identified. Pay close attention to sections on hazards, handling, storage, and disposal.

Step 3: Segregate the Waste

Never mix different waste streams indiscriminately.[6] Improper mixing can lead to violent reactions, the generation of toxic gases, or fires.[7]

• Compatibility: Based on the SDS information, segregate the waste into compatible categories. A common practice is to separate:

  • Halogenated organic solvents

  • Non-halogenated organic solvents

  • Aqueous solutions (acidic and basic)

  • Solid waste

• Dedicated Containers: Collect the quenched reaction mixture in a dedicated, properly labeled hazardous waste container.[1][8]

Step 4: Label the Waste Container

Accurate and thorough labeling is a critical safety and regulatory requirement.

• Labeling Requirements: The hazardous waste label must include:

  • The words "Hazardous Waste."[6][9]

  • The full chemical names of all constituents (no abbreviations or formulas).[9]

  • The approximate percentages of each component.

  • The specific hazards (e.g., Flammable, Corrosive, Reactive, Toxic).[6]

  • The date the waste was first added to the container.

• Container Integrity: Ensure the container is in good condition, compatible with the waste it contains, and has a secure, tight-fitting lid.[7][9] Keep the container closed at all times except when adding waste.[5][6]

Step 5: Store and Dispose

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7][8]

• Storage: The SAA should be at or near the point of generation and away from normal laboratory traffic.[8] Ensure secondary containment is used to capture any potential leaks.[6][9]

• Disposal Request: Once the container is full, or before it has been stored for an extended period (e.g., 9-12 months), arrange for pickup by your institution's Environmental Health and Safety (EHS) department.[1][6] Do not dispose of hazardous waste down the drain or in the regular trash.[5][6][10]

Data Presentation: Hazard Summary of Common Reaction Components

The following table summarizes the primary hazards associated with chemicals often used in reactions that may generate acetyl radicals. This is not an exhaustive list, and researchers must consult the specific SDS for their reagents.

Component Type	Examples	Primary Hazards	Notes on Disposal
Radical Precursors	Biacetyl, Acetaldehyde, Pyruvic Acid	Flammable, Irritant, Toxic	Must be fully consumed or quenched. The final waste will contain byproducts.
Radical Initiators	AIBN (Azobisisobutyronitrile), Benzoyl Peroxide	Thermally unstable, Explosive hazard, Toxic	Must be fully decomposed. Avoid mixing with incompatible materials.
Solvents	Toluene, THF, Acetonitrile, Dichloromethane	Flammable, Toxic, Carcinogen (DCM)	Segregate into halogenated and non-halogenated waste streams.
Quenching Agents	Isopropanol, Methanol, Water	Flammable (alcohols)	Added in small, controlled portions to reactive mixtures.
Potential Byproducts	Acetic acid, Methane, Carbon Monoxide	Corrosive (acetic acid), Flammable (methane), Toxic (CO)	The final waste must be characterized by considering all potential side reactions.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper management and disposal of a reaction waste stream that involved the generation of an acetyl radical.

References

• 1. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 2. math.answers.com [math.answers.com]
• 3. Elucidation of radical quenching mechanisms for five novel antioxidants. – Office of Undergraduate Research [our.utah.edu]
• 4. CONTENTdm [uvu.contentdm.oclc.org]
• 5. vumc.org [vumc.org]
• 6. marquette.edu [marquette.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. acs.org [acs.org]

Safeguarding Laboratory Operations: A Comprehensive Guide to Handling Acetyl Radical Precursors

For Immediate Implementation: This document provides critical safety protocols and logistical plans for the handling of chemical precursors used to generate acetyl radical in a laboratory setting. Researchers, scientists, and drug development professionals are advised to adhere to these procedures to mitigate risks and ensure a safe operational environment.

The acetyl radical (•CH₃CO) is a highly reactive, transient species generated in situ for various chemical syntheses. Due to its fleeting nature, direct handling of the acetyl radical is not feasible. Instead, safety protocols must focus on the precursors from which it is formed. This guide details the necessary personal protective equipment (PPE), engineering controls, and disposal plans for common acetyl radical precursors.

Essential Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is mandatory when working with acetyl radical precursors. The specific level of PPE is dictated by the precursor in use, as their hazard profiles vary significantly.

Engineering Controls:

• Fume Hood: All manipulations of acetyl radical precursors must be conducted within a certified chemical fume hood to prevent the inhalation of hazardous vapors.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust of the fume hood.

• Safety Shower and Eyewash Station: An accessible and operational safety shower and eyewash station are imperative in the immediate work area.

Personal Protective Equipment (PPE): The following table summarizes the required PPE for handling common acetyl radical precursors.

PPE Category	Acetyl Chloride	Acetaldehyde	Pyruvic Acid
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Double gloving is recommended.	Chemical-resistant gloves (e.g., Butyl rubber, Silver Shield®).	Chemical-resistant gloves (e.g., Neoprene, Nitrile rubber).
Eye and Face Protection	Chemical splash goggles and a face shield.[1]	Chemical splash goggles and a face shield.[2][3]	Chemical splash goggles. A face shield is recommended if there is a splash hazard.[4]
Body Protection	Flame-resistant lab coat and chemical-resistant apron.	Flame-resistant lab coat.[5]	Chemical-resistant lab coat.
Respiratory Protection	If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases is required.	A NIOSH-approved respirator with an organic vapor cartridge may be required for high concentrations or in case of ventilation failure.[5]	Not typically required when handled in a fume hood.
Footwear	Closed-toe, chemical-resistant shoes.	Closed-toe, chemical-resistant shoes.	Closed-toe, chemical-resistant shoes.

Operational and Disposal Plans

1. Precursor Handling and Acetyl Radical Generation:

• Preparation: Before beginning any procedure, ensure all necessary PPE is donned correctly and the fume hood is functioning properly. Clear the workspace of any unnecessary equipment or chemicals.

• Aliquotting and Transfer: Use non-sparking tools when handling flammable precursors like acetyl chloride and acetaldehyde.[6][7] Ground and bond containers during transfer to prevent static discharge.[6][7]

• Reaction Setup: Assemble the reaction apparatus within the fume hood. If the generation process involves photolysis, ensure the light source is properly shielded. For reactions that are exothermic or have the potential for pressure buildup, use a blast shield.

• Monitoring: Continuously monitor the reaction for any signs of an uncontrolled reaction, such as a rapid increase in temperature or pressure.

2. Emergency Procedures:

• Spills:

  • Small Spills: For small spills contained within the fume hood, use an appropriate absorbent material (e.g., universal absorbent pads or sand). Do not use combustible materials to absorb flammable liquids.

  • Large Spills: In the event of a large spill, evacuate the laboratory immediately and alert the appropriate emergency response personnel.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[8][9] Seek immediate medical attention for corrosive burns from acetyl chloride and pyruvic acid.[4][8][9]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[8][9] Seek immediate medical attention.

  • Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[8]

3. Waste Disposal:

• Chemical Waste: All waste containing acetyl radical precursors or byproducts must be collected in a designated, properly labeled, and sealed hazardous waste container.

• Container Compatibility: Ensure the waste container is compatible with the chemical waste. For example, corrosive materials like acetyl chloride and pyruvic acid should not be stored in metal containers.

• Segregation: Do not mix incompatible waste streams. For instance, flammable liquids should be kept separate from oxidizers.

• Disposal Request: Follow your institution's hazardous waste disposal procedures to have the waste removed by trained personnel.

Experimental Protocol: Generation of Acetyl Radical via Photolysis of Pyruvic Acid

This is a representative protocol and must be adapted based on specific experimental requirements and a thorough risk assessment.

• Preparation: Don all required PPE for handling pyruvic acid as detailed in the table above.

• Solution Preparation: In a fume hood, prepare an aqueous solution of pyruvic acid of the desired concentration.

• Apparatus Setup: Transfer the solution to a quartz reaction vessel. Place the vessel in the photolysis apparatus.

• Inert Atmosphere (if required): Purge the solution with an inert gas (e.g., nitrogen or argon) to remove oxygen, as oxygen can react with the acetyl radical.

• Photolysis: Irradiate the solution with a UV light source at the appropriate wavelength to induce the homolytic cleavage of the C-C bond in pyruvic acid, generating the acetyl radical.

• Quenching and Workup: Once the reaction is complete, turn off the light source. Quench the reaction mixture as required by the specific experimental procedure.

• Waste Disposal: Dispose of all waste materials according to the disposal plan outlined above.

Logical Workflow for Safe Handling of Acetyl Radical Precursors

Caption: Workflow for the safe handling of acetyl radical precursors.

References

• 1. chemdmart.com [chemdmart.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. agilent.com [agilent.com]
• 4. carlroth.com [carlroth.com]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. Acetyl Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. chemos.de [chemos.de]
• 8. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 9. fishersci.com [fishersci.com]